AZD5718

• CAS: 2041076-43-9

Core Science & Biosynthesis

AZD5718 mechanism of action in coronary artery disease

An In-depth Technical Guide to the Mechanism of Action of AZD5718 in Coronary Artery Disease

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

AZD5718 (Atuliflapon) is a potent and selective oral inhibitor of 5-lipoxygenase-activating protein (FLAP), a critical component in the biosynthesis of leukotrienes.[1][2][3] Leukotrienes are pro-inflammatory and vasoactive lipid mediators implicated in the pathophysiology of atherosclerosis and coronary artery disease (CAD).[4][5][6] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including Leukotriene B4 (LTB₄) and the cysteinyl leukotrienes (LTC₄, LTD₄, LTE₄).[7][8] This mechanism is hypothesized to reduce vascular inflammation, potentially leading to the stabilization of atherosclerotic plaques and a reduction in cardiovascular morbidity and mortality in patients with CAD.[1][3][8] Clinical trials have demonstrated robust, dose-dependent target engagement with significant reductions in leukotriene biosynthesis markers in both healthy volunteers and patients with recent myocardial infarction.[4][9][10]

Core Mechanism of Action: FLAP Inhibition

The primary mechanism of action of AZD5718 is the reversible inhibition of the 5-lipoxygenase-activating protein (FLAP).[11] FLAP is an integral nuclear membrane protein that functions as a transfer protein, binding arachidonic acid (AA) released from the cell membrane and presenting it to the 5-lipoxygenase (5-LO) enzyme.[6][7] This transfer is the rate-limiting step and is essential for the initiation of the leukotriene biosynthesis cascade.[1][7]

By binding to FLAP, AZD5718 prevents the association of arachidonic acid with 5-LO, thereby blocking the first step in the pathway: the conversion of arachidonic acid to the unstable intermediate, Leukotriene A₄ (LTA₄).[6] Consequently, the synthesis of all downstream leukotrienes is inhibited. This includes:

• Leukotriene B₄ (LTB₄): A potent chemoattractant for neutrophils and other leukocytes, promoting their infiltration into atherosclerotic plaques.[7]

• Cysteinyl Leukotrienes (CysLTs): LTC₄, LTD₄, and LTE₄, which increase vascular permeability and have potent vasoconstrictive effects.[6][7]

The inhibition of these inflammatory mediators within the coronary vasculature is the key therapeutic rationale for AZD5718 in the treatment of coronary artery disease.[3][12]

Signaling Pathway

The following diagram illustrates the leukotriene biosynthesis pathway and the specific point of inhibition by AZD5718.

Caption: Leukotriene biosynthesis pathway and the inhibitory action of AZD5718 on FLAP.

Quantitative Data

Table 1: Pharmacodynamic Properties of AZD5718

Parameter	Value	Context	Source
FLAP Binding Affinity (Kd)	4.4 nM (0.0044 µmol/L)	Reversible binding	[11]
FLAP IC₅₀	2 nM	In vitro assay	[2]
LTB₄ Inhibition IC₅₀	39 nM	Ex vivo in human whole blood	[3]
Target Engagement (LTB₄)	>80% inhibition	Healthy volunteers, single doses (300-1200 mg)	[3]
Target Engagement (LTB₄)	>90% suppression over 24h	Healthy volunteers, multiple doses (60-600 mg)	[7]
Target Engagement (uLTE₄)	>80% reduction	Post-MI patients, 50 mg & 200 mg doses (4 & 12 weeks)	[4][10]

Table 2: Pharmacokinetic Properties of AZD5718 (Oral Administration)

Parameter	Value	Context	Source
Time to Cmax	1-2 hours	Healthy volunteers, oral suspension	[7]
Terminal Half-life (t1/2)	10-12 hours	Healthy volunteers	[3][9]
Time to Steady-State	~3 days	Healthy volunteers, once-daily dosing	[3][9]

Experimental Protocols

Phase I First-in-Human Study (NCT02632526)

This study evaluated the safety, tolerability, pharmacokinetics, and pharmacodynamics of AZD5718 in healthy subjects.[3][9]

• Design: Randomized, single-blind, placebo-controlled study with single ascending dose (SAD) and multiple ascending dose (MAD) cohorts.[9] The MAD duration was 10 days.[7]

• Pharmacodynamic Assessment (Target Engagement):

  • Ex vivo LTB₄ Production:

    • Whole blood samples were collected at various time points post-dose.

    • Leukotriene biosynthesis was stimulated by adding a calcium ionophore (e.g., A23187) to the fresh blood samples.

    • The reaction was stopped, and plasma was separated.

    • LTB₄ levels were quantified using a validated analytical method, likely Liquid Chromatography-Mass Spectrometry (LC-MS).

    • The percentage inhibition was calculated relative to pre-dose or placebo-treated samples.[3][9]

  • Endogenous Urinary LTE₄ (uLTE₄) Measurement:

    • Urine samples were collected over a specified period (e.g., 24 hours).

    • uLTE₄, the stable end-metabolite of the cysteinyl leukotriene pathway, was measured using a validated analytical method (e.g., LC-MS).

    • Changes from baseline were calculated to determine the extent of systemic leukotriene pathway inhibition.[3][9]

Phase IIa FLAVOUR Study (NCT03317002)

This study evaluated the efficacy, safety, and tolerability of AZD5718 in patients with a recent myocardial infarction (MI).[4][6]

• Design: A randomized, single-blind, placebo-controlled, multi-center, parallel-group study.[13][14] Patients were randomized 7-28 days post-MI to receive AZD5718 (50 mg or 200 mg) or placebo once daily for 4 or 12 weeks.[4][10]

• Primary Efficacy Endpoint Protocol:

  • Analyte: Change in urinary LTE₄ (uLTE₄) from baseline.

  • Methodology: Urine samples were collected from patients at baseline and at weeks 4 and 12. uLTE₄ levels were quantified, and the percentage change versus placebo was determined to assess pharmacodynamic effect in the target patient population.[4][10]

• Key Secondary Endpoint Protocol:

  • Parameter: Change in Coronary Flow Velocity Reserve (CFVR).

  • Methodology: CFVR was assessed non-invasively using transthoracic Doppler echocardiography.

    • Patients rested in the left lateral decubitus position.

    • Coronary flow velocity in the left anterior descending (LAD) artery was measured at baseline.

    • Hyperemia was induced via intravenous infusion of adenosine.

    • Peak coronary flow velocity was measured during hyperemia.

    • CFVR was calculated as the ratio of hyperemic to baseline peak flow velocity. Measurements were performed at baseline and after the treatment period to assess changes in coronary microvascular function.[4][6]

The following diagram provides a workflow for the FLAVOUR study.

References

• 1. Discovery of AZD5718, a novel 5-lipoxygenase activating protein (FLAP) inhibitor [morressier.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting leukotriene biosynthesis to prevent atherosclerotic cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and rationale of FLAVOUR: A phase IIa efficacy study of the 5-lipoxygenase activating protein antagonist AZD5718 in patients with recent myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction : The phase 2a FLAVOUR study [uu.diva-portal.org]
• 11. AZD5718 [openinnovation.astrazeneca.com]
• 12. researchgate.net [researchgate.net]
• 13. AZD5718 phase IIa study to evaluate efficacy, safety and tolerability of oral AZD5718 in patients with coronary artery disease (CAD). [astrazenecaclinicaltrials.com]
• 14. ClinicalTrials.gov [clinicaltrials.gov]

AZD5718: A Technical Guide to a Novel FLAP Inhibitor and its Role in the Leukotriene Biosynthesis Pathway

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Leukotrienes are potent pro-inflammatory lipid mediators implicated in the pathophysiology of numerous inflammatory diseases, including cardiovascular conditions such as coronary artery disease (CAD).[1][2] The biosynthesis of these molecules is a complex cascade, with the 5-lipoxygenase-activating protein (FLAP) playing a crucial role in the initial committed step.[1] AZD5718, also known as atuliflapon, is a novel, potent, and selective oral inhibitor of FLAP.[3][4] This document provides a comprehensive technical overview of AZD5718, its mechanism of action within the leukotriene biosynthesis pathway, and a summary of key preclinical and clinical findings.

The Leukotriene Biosynthesis Pathway and the Role of AZD5718

The synthesis of leukotrienes begins with the release of arachidonic acid from the cell membrane by phospholipase A2.[5] The enzyme 5-lipoxygenase (5-LO), in conjunction with FLAP, then converts arachidonic acid into the unstable intermediate leukotriene A4 (LTA4).[5][6] FLAP is an integral membrane protein that facilitates the transfer of arachidonic acid to 5-LO.[1][6]

From LTA4, the pathway bifurcates. LTA4 can be hydrolyzed by LTA4 hydrolase to form leukotriene B4 (LTB4), a potent chemoattractant for neutrophils.[5] Alternatively, LTA4 can be conjugated with glutathione by LTC4 synthase to produce leukotriene C4 (LTC4).[5][7] LTC4 is subsequently metabolized to LTD4 and LTE4.[5] Collectively, LTC4, LTD4, and LTE4 are known as cysteinyl leukotrienes (CysLTs) and are powerful bronchoconstrictors and increase vascular permeability.[5][8]

AZD5718 exerts its therapeutic effect by binding reversibly to FLAP, thereby inhibiting the synthesis of all leukotrienes (both LTB4 and CysLTs).[9][10] This upstream inhibition offers a comprehensive blockade of the pro-inflammatory effects of leukotrienes.

Caption: Leukotriene biosynthesis pathway and the inhibitory action of AZD5718.

Quantitative Data Summary

The following tables summarize the key quantitative data for AZD5718 from preclinical and clinical studies.

Table 1: In Vitro and Preclinical Pharmacology of AZD5718

Parameter	Value	Species/System	Reference
FLAP Inhibition (IC50)	2 nM	Not specified	[3]
LTB4 Production Inhibition (IC50)	39 nM	Human whole blood	[6]
Equilibrium Dissociation Constant (Kd)	0.0044 µmol/L	Not specified	[9]
Binding Off-Rate (Koff)	1.27 min-1	Not specified	[9]
Caco-2 Permeability (Papp)	24 x 10-6 cm/s	In vitro	[6]
Human Plasma Protein Binding	95.7%	Human plasma	[6]
Half-life (t1/2) - IV	0.45 h	Rat	[3]
Half-life (t1/2) - IV	2.1 h	Dog	[3]

Table 2: Pharmacokinetics of AZD5718 in Healthy Human Subjects

Parameter	Single Ascending Dose (SAD)	Multiple Ascending Dose (MAD)	Reference
Dose Range	25 - 1200 mg	60 - 600 mg (once daily for 10 days)	[6][11]
Time to Maximum Concentration (Tmax)	1 - 2 h	1 - 2 h	[10][11]
Mean Terminal Half-life (t1/2)	10 - 12 h	8 - 21 h	[6][12]
Time to Steady State	N/A	~3 days	[6][13]
Exposure Increase	Supra-proportional	Supra-proportional	[10]

Table 3: Pharmacodynamics of AZD5718 in Healthy Human Subjects

Biomarker	Dose	Inhibition	Reference
ex vivo LTB4 Production	300 - 1200 mg (SAD)	>80% sustained inhibition	[6]
ex vivo LTB4 Production	180, 360, 600 mg (MAD)	>80% inhibition at day 10	[6]
Urinary LTE4 (uLTE4)	All doses (MAD)	>80% after first dose	[10]

Table 4: Safety and Tolerability of AZD5718 in Clinical Trials

Study Population	Key Findings	Reference
Healthy Subjects (SAD & MAD)	No clinically relevant safety findings. Most common AE was headache. No serious AEs.	[6][9]
Patients with Recent Myocardial Infarction (FLAVOUR study)	Well tolerated. No treatment-related serious AEs.	[14][15]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of results.

In Vitro LTB4 Production Assay in Human Whole Blood

Objective: To determine the potency of AZD5718 in inhibiting LTB4 production in a physiologically relevant matrix.

Protocol:

• Whole blood is collected from healthy human volunteers into tubes containing an anticoagulant (e.g., K2EDTA).[6]

• Aliquots of whole blood are pre-incubated with varying concentrations of AZD5718 or vehicle control.

• Leukotriene synthesis is stimulated by the addition of a calcium ionophore (e.g., A23187).[6][13]

• The reaction is stopped, and plasma is separated by centrifugation.

• LTB4 levels in the plasma are quantified using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• The concentration of AZD5718 that causes 50% inhibition of LTB4 production (IC50) is calculated.[6]

Pharmacokinetic and Pharmacodynamic Assessments in Humans

Objective: To evaluate the safety, tolerability, pharmacokinetics (PK), and pharmacodynamics (PD) of AZD5718 in healthy subjects.

Study Design: A randomized, single-blind, placebo-controlled, single and multiple ascending dose (SAD and MAD) study.[6][13]

Pharmacokinetic Sampling:

• Serial blood samples are collected at predefined time points pre- and post-dose.[6]

• Blood is collected in tubes containing K2EDTA, and plasma is separated and stored at -80°C until analysis.[6]

• AZD5718 concentrations in plasma are determined by a validated LC-MS/MS method.[16]

Pharmacodynamic Sampling:

• ex vivo LTB4: Whole blood samples are collected for the ex vivo LTB4 production assay as described in section 3.1 at various time points post-dose.[6][13]

• Urinary LTE4: Spot or pooled urine samples are collected at specified intervals pre- and post-dose.[6][13] LTE4 concentrations are measured, often normalized to creatinine levels.[10]

Caption: A simplified workflow for pharmacokinetic and pharmacodynamic assessments.

Clinical Development and Future Directions

AZD5718 has been investigated for its potential in treating coronary artery disease.[4][11] The rationale stems from the role of leukotrienes in the inflammatory processes of atherosclerosis.[2][17] The Phase IIa FLAVOUR study evaluated the efficacy, safety, and tolerability of AZD5718 in patients with recent myocardial infarction.[14][18] While the study demonstrated that AZD5718 was well-tolerated and effectively inhibited leukotriene biosynthesis, it did not show a significant change in the key secondary endpoint of coronary flow velocity reserve.[14][15]

Further research is ongoing to fully elucidate the therapeutic potential of AZD5718 and FLAP inhibition in cardiovascular and other inflammatory diseases. The potent and selective nature of AZD5718 makes it a valuable tool for investigating the role of the leukotriene pathway in various pathologies.

Conclusion

AZD5718 is a potent and selective inhibitor of FLAP, a key enzyme in the biosynthesis of leukotrienes. By acting upstream in the pathway, AZD5718 effectively suppresses the production of both LTB4 and cysteinyl leukotrienes. Preclinical and clinical studies have demonstrated its favorable pharmacokinetic and pharmacodynamic profile, supporting once-daily oral dosing. While the clinical efficacy in coronary artery disease requires further investigation, AZD5718 remains a significant compound for understanding the role of leukotrienes in health and disease and holds potential as a therapeutic agent for inflammatory conditions.

References

• 1. What's all the FLAP about?: 5-lipoxygenase-activating protein inhibitors for inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting leukotriene biosynthesis to prevent atherosclerotic cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of AZD5718, a novel 5-lipoxygenase activating protein (FLAP) inhibitor [morressier.com]
• 5. researchgate.net [researchgate.net]
• 6. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Leukotriene C4 synthase: a pivotal enzyme in cellular biosynthesis of the cysteinyl leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Leukotriene modifiers in the treatment of cardiovascular diseases [pubmed.ncbi.nlm.nih.gov]
• 9. AZD5718 [openinnovation.astrazeneca.com]
• 10. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects | springermedizin.de [springermedizin.de]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. scilit.com [scilit.com]
• 18. ClinicalTrials.gov [clinicaltrials.gov]

AZD5718 target engagement and biomarker studies

An In-depth Technical Guide to AZD5718 Target Engagement and Biomarker Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD5718 is a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP), a key protein in the biosynthesis of leukotrienes.[1][2] Leukotrienes are pro-inflammatory lipid mediators implicated in the pathophysiology of various inflammatory diseases, including cardiovascular and respiratory conditions.[2][3] By inhibiting FLAP, AZD5718 effectively suppresses the production of leukotrienes, offering a promising therapeutic strategy for these diseases.[4][5] This technical guide provides a comprehensive overview of the target engagement and biomarker studies for AZD5718, including quantitative data, detailed experimental protocols, and visual representations of the underlying biological pathways and experimental workflows.

Mechanism of Action and Signaling Pathway

AZD5718 exerts its pharmacological effect by binding to the 5-lipoxygenase-activating protein (FLAP), which is an integral membrane protein.[2] FLAP's primary function is to facilitate the transfer of arachidonic acid, released from the nuclear membrane, to the enzyme 5-lipoxygenase (5-LO).[2] This interaction is a critical step in the initiation of the leukotriene biosynthesis cascade. By inhibiting FLAP, AZD5718 prevents the formation of the unstable intermediate, leukotriene A4 (LTA4), and consequently blocks the production of all downstream leukotrienes, including the potent chemoattractant leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4) which are known to increase vascular permeability and cause smooth muscle contraction.[2]

Below is a diagram illustrating the 5-lipoxygenase signaling pathway and the mechanism of action of AZD5718.

Caption: AZD5718 inhibits FLAP, blocking leukotriene synthesis.

Quantitative Data Summary

The following tables summarize the key preclinical and clinical data for AZD5718, demonstrating its potent target engagement and biomarker modulation.

Table 1: Preclinical Pharmacology of AZD5718

Parameter	Value	Species	Assay	Reference
Binding Affinity (Kd)	0.0044 µmol/L	Human	Reversible FLAP inhibitor binding assay	[1]
Binding Off-Rate (Koff)	1.27 min⁻¹	Human	Reversible FLAP inhibitor binding assay	[1]
IC50 (LTB4 Production)	0.039 µmol/L (39 nM)	Human	In vitro whole blood assay	[1][2]
IC50 (FLAP)	2 nM	N/A	FLAP inhibitor assay	[6]
Maximum Effect (LTB4 Inhibition)	>95%	Human	In vitro whole blood assay	[1]
Species Activity	Active in human, dog, and rabbit. Inactive in rat and mouse.	Various	Leukotriene production assays	[1]

Table 2: Clinical Pharmacodynamic Biomarker Results for AZD5718

Study Type	Population	Dose	Biomarker	Result	Reference
Single Ascending Dose (SAD)	Healthy Volunteers	300-1200 mg	Ex vivo LTB4	>80% inhibition throughout the day	[4]
Multiple Ascending Dose (MAD)	Healthy Volunteers	180, 360, 600 mg (once daily for 10 days)	Ex vivo LTB4	>80% inhibition throughout the day at last day of dosing	[4]
SAD and MAD	Healthy Volunteers	25-1200 mg (SAD), 60-600 mg (MAD)	Urinary LTE4	Dose/concentration-dependent inhibition	[2][4]
Phase IIa (FLAVOUR Study)	Patients with Recent Myocardial Infarction	50 mg and 200 mg (once daily)	Urinary LTE4	>80% reduction at 4 and 12 weeks (statistically significant)	[3][7]

Experimental Protocols

Detailed methodologies for the key biomarker assays used in the clinical evaluation of AZD5718 are provided below.

Ex Vivo Leukotriene B4 (LTB4) Production Assay

This assay measures the capacity of whole blood to produce LTB4 upon stimulation, providing a direct measure of AZD5718's target engagement in a physiological context.

Principle: Whole blood is collected from subjects at various time points after AZD5718 administration. The blood is then stimulated ex vivo with a calcium ionophore (e.g., A23187), which induces the release of arachidonic acid and subsequent leukotriene synthesis. The amount of LTB4 produced is quantified, typically by radioimmunoassay or liquid chromatography-mass spectrometry (LC-MS), and compared to pre-dose levels to determine the percentage of inhibition.

Methodology:

• Blood Collection: Collect whole blood samples into tubes containing an anticoagulant (e.g., heparin) at pre-defined time points before and after drug administration.

• Stimulation: Aliquots of whole blood are incubated at 37°C and then stimulated with a calcium ionophore (A23187) to induce LTB4 production.

• Incubation: The stimulated blood is incubated for a specified period to allow for LTB4 synthesis.

• Reaction Termination: The reaction is stopped, typically by adding a quenching agent and placing the samples on ice.

• Sample Preparation: Plasma is separated by centrifugation. LTB4 is then extracted from the plasma using techniques such as solid-phase extraction.

• Quantification: The concentration of LTB4 in the extracts is measured using a validated analytical method, such as a competitive radioimmunoassay (RIA) or LC-MS/MS.

• Data Analysis: The percentage of inhibition of LTB4 production at each post-dose time point is calculated relative to the pre-dose baseline measurement.

Urinary Leukotriene E4 (LTE4) Measurement

This non-invasive assay measures the level of the stable end-product of the cysteinyl leukotriene pathway, providing a systemic measure of 5-LO pathway inhibition.

Principle: Urine samples are collected from subjects over a specified period (e.g., 24 hours). The concentration of LTE4, a stable metabolite of the cysteinyl leukotrienes, is measured. As LTE4 is the final product of this pathway, its levels in urine reflect the overall activity of the 5-LO pathway. A reduction in urinary LTE4 levels following AZD5718 administration indicates effective inhibition of leukotriene biosynthesis.

Methodology:

• Urine Collection: Collect urine samples from subjects. For accurate assessment, 24-hour urine collections are often preferred.

• Sample Processing: The total volume of the collected urine is measured, and an aliquot is taken for analysis. Samples are typically stored frozen until analysis.

• Quantification: The concentration of LTE4 in the urine is quantified using a highly sensitive and specific method, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the gold standard.[8] The measured LTE4 levels are often normalized to urinary creatinine concentration to account for variations in urine dilution.

• Data Analysis: The change in urinary LTE4 levels from baseline is calculated to determine the effect of AZD5718 treatment.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for a clinical trial investigating AZD5718, from patient screening to data analysis.

Caption: Workflow of a typical AZD5718 clinical trial.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ciscrp.org [ciscrp.org]
• 6. researchgate.net [researchgate.net]
• 7. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Diagnostic Utility of Urinary LTE4 in Asthma, Allergic Rhinitis, Chronic Rhinosinusitis, Nasal Polyps, and Aspirin Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]

AZD5718: A Comprehensive In Vitro Profile of a Potent and Selective FLAP Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro potency and selectivity of AZD5718, a novel inhibitor of the 5-lipoxygenase-activating protein (FLAP). AZD5718 has been investigated as a potential therapeutic agent for conditions involving chronic inflammation, such as coronary artery disease. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes the underlying biological pathways and experimental workflows.

Core Mechanism of Action

AZD5718 is a potent, selective, and reversible inhibitor of FLAP.[1][2] FLAP is an integral membrane protein essential for the biosynthesis of leukotrienes, which are potent pro-inflammatory lipid mediators.[3] By binding to FLAP, AZD5718 prevents the transfer of arachidonic acid to the 5-lipoxygenase (5-LO) enzyme, thereby inhibiting the production of all downstream leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).[1][4][5]

In Vitro Potency and Binding Characteristics

The potency of AZD5718 has been characterized through various in vitro assays, demonstrating its high affinity for FLAP and its effective inhibition of leukotriene biosynthesis in a human whole blood context.

Parameter	Value	Assay System	Reference
FLAP Binding IC50	2.0 nM (free)	Not specified	[6]
6.0 nM	Not specified	[4]
LTB4 Inhibition IC50	39 nM	Human Whole Blood	[3][6][7]
Equilibrium Dissociation Constant (Kd)	0.0044 µmol/L (4.4 nM)	Not specified	[7]
Binding Off-Rate (Koff)	1.27 min⁻¹	Not specified	[7]

In Vitro Selectivity Profile

AZD5718 exhibits high selectivity for the FLAP pathway, with minimal activity against other related inflammatory pathways, such as those mediated by cyclooxygenase (COX) enzymes.

Target	Selectivity	Reference
COX-1 and COX-2	>100-fold selectivity	[4]

Signaling Pathway and Mechanism of Inhibition

The following diagram illustrates the leukotriene biosynthesis pathway and the point of intervention for AZD5718.

Caption: Leukotriene biosynthesis pathway and the inhibitory action of AZD5718 on FLAP.

Experimental Protocols

Detailed experimental protocols for the in vitro characterization of AZD5718 are provided below. These represent standard methodologies in the field for assessing the potency and selectivity of FLAP inhibitors.

FLAP Binding Assay (Hypothetical Protocol)

This protocol outlines a competitive binding assay to determine the IC50 of AZD5718 for the FLAP protein.

Caption: Workflow for a competitive FLAP binding assay to determine IC50.

Methodology:

• Membrane Preparation: Human cell lines overexpressing FLAP (e.g., HEK293-FLAP) are cultured and harvested. The cells are homogenized, and the membrane fraction is isolated by differential centrifugation. The protein concentration of the membrane preparation is determined.

• Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2) is prepared.

• Incubation: In a 96-well plate, the cell membranes (e.g., 20-50 µg protein) are incubated with a fixed concentration of a radiolabeled FLAP ligand (e.g., [³H]-MK-886) and varying concentrations of AZD5718.

• Equilibrium: The mixture is incubated for a sufficient time (e.g., 60-90 minutes) at a controlled temperature (e.g., 4°C) to reach binding equilibrium.

• Separation: The incubation is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand while allowing the unbound ligand to pass through.

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting non-specific binding (determined in the presence of a high concentration of a non-labeled ligand) from the total binding. The percentage of inhibition at each concentration of AZD5718 is calculated, and the IC50 value is determined by non-linear regression analysis.

Human Whole Blood LTB4 Inhibition Assay

This assay measures the ability of AZD5718 to inhibit the production of LTB4 in a physiologically relevant matrix.

Caption: Experimental workflow for the human whole blood LTB4 inhibition assay.

Methodology:

• Blood Collection: Fresh human whole blood is collected from healthy volunteers into tubes containing an anticoagulant (e.g., heparin).

• Pre-incubation: Aliquots of the whole blood are pre-incubated with varying concentrations of AZD5718 or vehicle control for a specified time (e.g., 15-30 minutes) at 37°C.

• Stimulation: Leukotriene biosynthesis is stimulated by the addition of a calcium ionophore, such as A23187 (final concentration, e.g., 10-50 µM), and the incubation is continued for a defined period (e.g., 30-60 minutes) at 37°C.

• Termination: The reaction is stopped by placing the samples on ice and adding a solution to chelate calcium (e.g., EDTA).

• Plasma Separation: The blood samples are centrifuged to separate the plasma.

• LTB4 Quantification: The concentration of LTB4 in the plasma is determined using a validated analytical method, such as a competitive enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The percentage of LTB4 inhibition is calculated for each AZD5718 concentration relative to the vehicle control. The IC50 value is then determined using non-linear regression.

COX-1/COX-2 Selectivity Assay (In Vitro Enzyme Inhibition)

This protocol describes a method to assess the selectivity of AZD5718 for FLAP over the COX enzymes.

Methodology:

• Enzyme Source: Recombinant human COX-1 and COX-2 enzymes are used.

• Assay Buffer: A suitable buffer is prepared, typically containing co-factors for COX activity such as hematin and glutathione.

• Incubation: The COX-1 or COX-2 enzyme is pre-incubated with various concentrations of AZD5718 or a known COX inhibitor (positive control) for a short period at room temperature.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of arachidonic acid.

• Detection: The production of prostaglandin E2 (PGE2), a major product of the COX pathway, is measured. This can be done using a colorimetric or fluorescent assay kit that detects the peroxidase activity of the COX enzymes.

• Data Analysis: The percentage of inhibition of COX-1 and COX-2 activity is calculated for each concentration of AZD5718. The IC50 values for each enzyme are determined, and the selectivity index (IC50 COX-1 / IC50 COX-2 or vice versa, depending on the desired ratio) is calculated to quantify the selectivity. Based on the available data, AZD5718 shows greater than 100-fold selectivity, indicating that its IC50 for COX-1 and COX-2 is significantly higher than for FLAP.[4]

Conclusion

The in vitro data for AZD5718 demonstrate that it is a highly potent and selective inhibitor of FLAP. Its ability to effectively block the production of pro-inflammatory leukotrienes in a human whole blood assay at nanomolar concentrations, coupled with its high selectivity over the COX pathways, underscores its potential as a targeted anti-inflammatory agent. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of FLAP inhibitors.

References

• 1. miltenyibiotec.com [miltenyibiotec.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. resources.rndsystems.com [resources.rndsystems.com]
• 5. benchchem.com [benchchem.com]
• 6. Ex vivo assay to determine the cyclooxygenase selectivity of non-steroidal anti-inflammatory drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

AZD5718: A Technical Guide to a Novel FLAP Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD5718 is an orally active, potent, and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1][2] This novel therapeutic agent is under investigation for its potential to treat chronic inflammatory diseases, particularly coronary artery disease, by attenuating the production of pro-inflammatory leukotrienes.[1][3] This technical guide provides a comprehensive overview of the chemical structure, physicochemical and pharmacological properties, and the mechanism of action of AZD5718. Detailed experimental protocols for key in vitro assays are also presented to facilitate further research and development.

Chemical Structure and Properties

AZD5718, also known as atuliflapon, is a complex heterocyclic molecule. Its chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identity of AZD5718

Identifier	Value
IUPAC Name	(1R,2R)‐2‐{4‐[3‐Methyl‐1‐(tetrahydro‐2H‐pyran‐2‐yl)‐1H‐pyrazol‐5‐yl]benzoyl}‐N‐(4‐oxo‐4,5,6,7‐tetrahydropyrazolo[1,5‐a]pyrazin‐3‐yl)cyclohexanecarboxamide[4]
Chemical Formula	C₂₉H₃₄N₆O₄[5]
Molecular Weight	530.63 g/mol [5]
CAS Number	2041076-43-9[5]

Table 2: Physicochemical Properties of AZD5718

Property	Value	Reference
Solubility	Low aqueous solubility. Soluble in DMSO (89 mg/mL).[6]	MedChemExpress
logD (pH 7.4)	2.9	[5]
Permeability (Caco-2)	High, Papp of 24 × 10⁻⁶ cm/s	[5]

Pharmacological Properties

AZD5718 is a reversible and highly potent inhibitor of FLAP, a key protein in the biosynthesis of leukotrienes. Its pharmacological profile is detailed in the tables below.

Table 3: In Vitro Pharmacology of AZD5718

Parameter	Value	Assay	Reference
FLAP IC₅₀	2.0 nM	FLAP binding assay	[2]
LTB₄ Production IC₅₀	39 nM	Human whole blood assay	[2]
Equilibrium Dissociation Constant (Kd)	0.0044 µmol/L	FLAP binding assay	[4]
Binding Off-Rate (koff)	1.27 min⁻¹	FLAP binding assay	[4]

Table 4: Pharmacokinetic Properties of AZD5718 in Humans

Parameter	Value	Study Population	Reference
Absorption	Rapidly absorbed	Healthy Volunteers	[5]
Time to Maximum Concentration (Tmax)	1 - 2 hours	Healthy Volunteers	[7]
Terminal Half-life (t½)	10 - 12 hours	Healthy Volunteers	[5]

Mechanism of Action: Inhibition of the Leukotriene Biosynthesis Pathway

AZD5718 exerts its anti-inflammatory effects by inhibiting the 5-lipoxygenase (5-LO) pathway at its initial step. This pathway is responsible for the production of leukotrienes, which are potent lipid mediators of inflammation.

In response to inflammatory stimuli, cytosolic phospholipase A₂ (cPLA₂) releases arachidonic acid (AA) from the cell membrane. For leukotriene synthesis to proceed, AA must be transferred to the enzyme 5-lipoxygenase (5-LO). This transfer is facilitated by the 5-lipoxygenase-activating protein (FLAP), an integral membrane protein. AZD5718 binds to FLAP, preventing the association of 5-LO with the nuclear membrane and the subsequent transfer of AA. This action effectively blocks the conversion of AA into leukotriene A₄ (LTA₄), the precursor to all other leukotrienes, including the potent chemoattractant LTB₄ and the cysteinyl-leukotrienes (LTC₄, LTD₄, and LTE₄) which are involved in bronchoconstriction and vascular permeability.

Figure 1. Mechanism of action of AZD5718 in the leukotriene biosynthesis pathway.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments relevant to the characterization of AZD5718.

FLAP Binding Assay

This assay is designed to determine the binding affinity of a test compound to the FLAP protein.

Figure 2. Workflow for the FLAP binding assay.

Methodology:

• Membrane Preparation:

  • Culture human neutrophils or a cell line overexpressing human FLAP.

  • Harvest cells and resuspend in a hypotonic lysis buffer.

  • Homogenize the cells and centrifuge to pellet the nuclei and unbroken cells.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, add the membrane preparation, a radiolabeled FLAP inhibitor (e.g., [³H]MK-886), and varying concentrations of AZD5718.

  • Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through a glass fiber filter plate to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer.

  • Allow the filters to dry, and add scintillation cocktail to each well.

  • Quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.

Human Whole Blood Assay for LTB₄ Production

This ex vivo assay measures the potency of a FLAP inhibitor in a more physiologically relevant matrix.

Methodology:

• Blood Collection and Preparation:

  • Collect fresh human blood from healthy donors into heparinized tubes.

  • Aliquot the whole blood into tubes for each experimental condition.

• Compound Incubation:

  • Add varying concentrations of AZD5718 or vehicle control to the blood aliquots.

  • Pre-incubate the samples at 37°C for a specified time.

• Stimulation of LTB₄ Production:

  • Stimulate leukotriene synthesis by adding a calcium ionophore (e.g., A23187).

  • Incubate the samples at 37°C for a defined period.

• Sample Processing and Analysis:

  • Stop the reaction by adding a quenching solution (e.g., methanol) and placing the samples on ice.

  • Centrifuge the samples to pellet the cells and proteins.

  • Collect the supernatant and analyze the concentration of LTB₄ using a validated method such as ELISA or LC-MS/MS.

• Data Analysis:

  • Calculate the percentage of LTB₄ inhibition for each concentration of AZD5718 relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting to a dose-response curve.

Caco-2 Permeability Assay

This in vitro assay is used to predict the intestinal permeability of a compound.

Methodology:

• Cell Culture:

  • Culture Caco-2 cells on permeable filter supports in a transwell plate for approximately 21 days to allow for differentiation and formation of a confluent monolayer.

  • Monitor the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay:

  • Wash the Caco-2 monolayers with a pre-warmed transport buffer.

  • Add the transport buffer containing AZD5718 to the apical (A) or basolateral (B) side of the monolayer.

  • At specified time points, collect samples from the receiver compartment (B for A-to-B transport, A for B-to-A transport).

  • Replace the collected volume with fresh transport buffer.

• Sample Analysis:

  • Analyze the concentration of AZD5718 in the collected samples using LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) where dQ/dt is the rate of permeation, A is the surface area of the filter, and C₀ is the initial concentration in the donor compartment.

  • Calculate the efflux ratio (Papp(B-A) / Papp(A-B)) to assess the potential for active efflux.

Hepatocyte Metabolic Stability Assay

This assay assesses the metabolic stability of a compound in the presence of liver cells.

Methodology:

• Hepatocyte Preparation:

  • Thaw cryopreserved human hepatocytes and resuspend them in incubation medium.

  • Determine the cell viability and concentration.

• Incubation:

  • Incubate the hepatocyte suspension with AZD5718 at a final concentration in a 96-well plate at 37°C with shaking.

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots of the incubation mixture.

• Reaction Termination and Sample Processing:

  • Stop the metabolic reaction by adding a quenching solution (e.g., acetonitrile) to the aliquots.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

• Sample Analysis:

  • Analyze the concentration of the remaining parent compound (AZD5718) in the supernatant using LC-MS/MS.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the in vitro intrinsic clearance (CLint).

Conclusion

AZD5718 is a promising FLAP inhibitor with a well-characterized chemical structure and pharmacological profile. Its potent inhibition of the leukotriene biosynthesis pathway provides a strong rationale for its development in the treatment of inflammatory diseases. The experimental protocols provided in this guide offer a framework for the continued investigation and characterization of AZD5718 and other novel FLAP inhibitors.

References

• 1. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 2. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 3. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Caco-2 Permeability | Evotec [evotec.com]
• 7. enamine.net [enamine.net]

The Pharmacokinetics and Pharmacodynamics of AZD5718: An In-depth Technical Guide

An Overview of AZD5718, a Novel 5-Lipoxygenase Activating Protein (FLAP) Inhibitor

AZD5718, also known as atuliflapon, is an orally active and reversible inhibitor of the 5-lipoxygenase activating protein (FLAP).[1][2] This protein is crucial in the biosynthesis of leukotrienes, which are potent pro-inflammatory and vasoactive lipid mediators implicated in the pathophysiology of various inflammatory conditions, including atherosclerotic cardiovascular disease.[3][4] By inhibiting FLAP, AZD5718 effectively suppresses the production of leukotrienes, such as leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4), offering a potential therapeutic strategy for diseases with a significant inflammatory component.[3][5] Early clinical development has focused on its potential for treating coronary artery disease (CAD) and chronic kidney disease (CKD).[3][6]

Preclinical Pharmacology

In preclinical studies, AZD5718 demonstrated potent inhibition of FLAP. The compound exhibits a high binding affinity with an equilibrium dissociation constant (Kd) of 0.0044 μmol/L and an estimated binding off-rate (Koff) of 1.27 min-1.[1] In vitro studies using human whole blood showed that AZD5718 inhibits LTB4 production with an IC50 of 0.039 μmol/L, achieving a maximum inhibition of over 95%.[1] The inhibitory potency was found to be similar in dog and rabbit blood; however, the compound was inactive in rat and mouse blood.[1] Oral administration of AZD5718 to healthy beagle dogs resulted in a dose-dependent inhibition of LTB4 production in the blood and a significant reduction in urinary leukotriene E4 (LTE4) levels.[1]

Pharmacokinetics in Early Clinical Studies

The pharmacokinetic profile of AZD5718 has been evaluated in first-in-human single ascending dose (SAD) and multiple ascending dose (MAD) studies in healthy subjects, including both Japanese and non-Japanese populations.[1][6]

Absorption and Distribution: Following oral administration, AZD5718 is rapidly absorbed, with the median time to reach maximum plasma concentration (Tmax) generally occurring between 1 to 2 hours post-dose.[5][6] Plasma concentrations of the drug decline in a biphasic manner.[1][7]

Metabolism and Excretion: The mean terminal half-life of AZD5718 is approximately 10 to 12 hours, which is consistent with a once-daily dosing regimen.[1][7][8] Steady-state plasma concentrations are typically achieved after about 3 days of once-daily dosing.[1][7][8]

Dose Proportionality: Studies have indicated a supra-proportional increase in exposure (both Cmax and AUC) with increasing doses, particularly noted between the 60 mg and 180 mg dose levels.[6][9]

Quantitative Pharmacokinetic Data

Parameter	Value	Population	Study Type	Dosing	Citation
Tmax (median)	1 - 2 hours	Healthy Japanese Males	SAD & MAD	60, 180, 360, 600 mg	[6][9]
Tmax (median)	1 - 2 hours	Healthy Subjects	SAD & MAD	SAD: 25-1200 mg; MAD: 60-600 mg	[5]
Terminal Half-life (mean)	10 - 12 hours	Healthy Subjects	SAD & MAD	Not specified	[1][7][8]
Time to Steady State	~3 days	Healthy Subjects	MAD	Not specified	[1][7][8]

Pharmacodynamics and Target Engagement

The pharmacodynamic effects of AZD5718 have been primarily assessed by measuring its impact on leukotriene biosynthesis. The key biomarkers for target engagement are the ex vivo calcium ionophore-stimulated production of LTB4 in whole blood and the levels of endogenous LTE4 in urine.[1][7]

A clear dose- and concentration-dependent relationship has been observed for the inhibition of both LTB4 and urinary LTE4 following single and multiple doses of AZD5718.[1][7] Notably, IC50 values for this inhibition are in the lower nanomolar range.[1][7] In clinical studies, a sustained inhibition of LTB4 production greater than 80% over a 24-hour period was achieved at clinically relevant doses.[5][7] The FLAVOUR Phase 2a study in patients with a recent myocardial infarction also demonstrated statistically significant reductions in mean urinary LTE4 levels at 4 and 12 weeks of treatment.[1][10]

Quantitative Pharmacodynamic Data

Biomarker	Effect	Dose/Concentration	Study Population	Citation
LTB4 Inhibition	>80% over 24 hours	Ctrough > 15 nM	Healthy Subjects	[5]
LTB4 Inhibition	>90% suppression over 24 hours	Not specified	Healthy Subjects	[3][5]
Urinary LTE4 Inhibition	>80%	Plasma concentrations in the lower nM range	Healthy Japanese Males	[6]
Urinary LTE4 Reduction	Statistically significant	50 mg and 200 mg once daily	Patients with recent MI	[1][10]
FLAP Binding IC50	2 nM	In vitro	-	[2]
LTB4 Production IC50	39 nM	In vitro (human whole blood)	-	[2][7]

Experimental Protocols

First-in-Human (FIH) Study

The initial clinical evaluation of AZD5718 was a randomized, single-blind, placebo-controlled study in healthy subjects.[1][7] The study consisted of both a single ascending dose (SAD) and a multiple ascending dose (MAD) component.[1][7] In the MAD portion, subjects received once-daily doses for 10 days.[1][5]

• Pharmacokinetic Assessments : Blood samples were collected at predefined time points to determine the plasma concentrations of AZD5718.[7]

• Pharmacodynamic Assessments : Target engagement was evaluated by measuring the ex vivo calcium ionophore-stimulated LTB4 production in whole blood and the levels of endogenous LTE4 in urine.[1][7]

FLAVOUR Phase IIa Study

This was a randomized, single-blind, placebo-controlled, multicenter study to assess the efficacy, safety, and tolerability of oral AZD5718 in patients who had recently experienced a myocardial infarction.[10][11] Patients were randomized to receive either AZD5718 (50 mg or 200 mg) or a placebo once daily for 4 or 12 weeks.[10]

• Primary Endpoint : The primary endpoint was the change in urinary LTE4 levels.[10]

• Key Secondary Endpoint : The key secondary endpoint was the change in coronary flow velocity reserve (CFVR), which was measured using echocardiography.[10]

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of AZD5718 in the leukotriene biosynthesis pathway.

Caption: Generalized workflow for the First-in-Human (FIH) clinical study of AZD5718.

Caption: Simplified workflow for the FLAVOUR Phase IIa clinical study of AZD5718.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery and Early Clinical Development of an Inhibitor of 5-Lipoxygenase Activating Protein (AZD5718) for Treatment of Coronary Artery Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. utupub.fi [utupub.fi]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects | springermedizin.de [springermedizin.de]
• 10. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. AZD5718 phase IIa study to evaluate efficacy, safety and tolerability of oral AZD5718 in patients with coronary artery disease (CAD). [astrazenecaclinicaltrials.com]

AZD5718: A Technical Guide for Researchers in Chronic Kidney Disease

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZD5718, a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP), and its investigation as a potential therapeutic agent for chronic kidney disease (CKD). This document consolidates key preclinical and clinical data, outlines experimental methodologies, and visualizes the underlying signaling pathways and clinical trial workflows.

Core Concepts: Mechanism of Action and Rationale for CKD

AZD5718 is a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1] FLAP is an integral membrane protein essential for the biosynthesis of leukotrienes, which are potent lipid mediators involved in inflammation.[2][3] By binding to FLAP, AZD5718 prevents the transfer of arachidonic acid to 5-lipoxygenase (5-LO), the initial and rate-limiting step in the leukotriene synthesis pathway. This inhibition leads to a reduction in the production of all downstream leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).

Leukotrienes are implicated in the pathophysiology of CKD through their pro-inflammatory and vasoconstrictive properties, which can contribute to glomerular injury, endothelial dysfunction, and a decline in renal function.[3] The rationale for investigating AZD5718 in CKD is based on the hypothesis that inhibiting leukotriene production will ameliorate these detrimental effects, thereby reducing albuminuria and slowing disease progression.

Signaling Pathway of the 5-Lipoxygenase Pathway and AZD5718 Inhibition

Figure 1: Mechanism of AZD5718 Action

Preclinical and Clinical Pharmacology

AZD5718 has been characterized through a series of in vitro and in vivo studies, as well as in early-phase clinical trials in healthy volunteers.

Preclinical Pharmacology

Parameter	Value	Species/System
Mechanism of Action	5-lipoxygenase activating protein (FLAP) inhibitor	-
Binding Affinity (Kd)	0.0044 µmol/L	Human
Binding Off-Rate (Koff)	1.27 min-1	Human
In Vitro IC50 (LTB4 production)	0.039 µmol/L	Human whole blood
Maximum In Vitro Inhibition	>95%	Human whole blood
In Vivo Activity	Active in dog and rabbit blood; inactive in rat and mouse blood	-

Table 1: Preclinical Pharmacology of AZD5718.[1]

Clinical Pharmacokinetics and Pharmacodynamics

A first-in-human study involving single and multiple ascending doses (SAD and MAD) in healthy subjects provided key pharmacokinetic and pharmacodynamic data.

Parameter	Value	Study Population
Absorption	Rapidly absorbed	Healthy subjects
Terminal Half-life	10–12 hours	Healthy subjects
Time to Steady-state	~3 days	Healthy subjects
Target Engagement Biomarkers	Ex vivo calcium ionophore-stimulated LTB4 production in whole blood; endogenous urinary LTE4	Healthy subjects
IC50 (LTB4 and LTE4 inhibition)	Lower nM range	Healthy subjects

Table 2: Clinical Pharmacology of AZD5718 in Healthy Volunteers.[1]

Clinical Research in Chronic Kidney Disease: The FLAIR Trial

The "FLAP Inhibition in Renal disease" (FLAIR) study is a Phase 2b, randomized, double-blind, placebo-controlled, multicenter trial designed to evaluate the efficacy and safety of AZD5718 in patients with proteinuric CKD.

FLAIR Trial Design

Parameter	Description
Study Phase	Phase 2b
Design	Randomized, double-blind, placebo-controlled, multicenter
Patient Population	Patients with proteinuric CKD (with or without type 2 diabetes)
Sample Size	Approximately 632 participants
Treatment Arms	Three different doses of AZD5718 or placebo, once daily
Treatment Period 1	12 weeks of AZD5718 or placebo
Treatment Period 2	8-week extension with the addition of dapagliflozin (10 mg/day) to all arms
Primary Efficacy Objective	Dose-response effect of AZD5718 on urinary albumin-to-creatinine ratio (UACR) after the dapagliflozin extension
Key Secondary Objectives	Dose-response effect on UACR with AZD5718 alone; effects on estimated glomerular filtration rate (eGFR)

Table 3: Overview of the FLAIR Clinical Trial.[2][3]

FLAIR Trial Workflow

Figure 2: FLAIR Clinical Trial Workflow

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the research of AZD5718.

Ex Vivo Leukotriene B4 (LTB4) Production Assay in Human Whole Blood

This assay is used to measure the inhibitory effect of AZD5718 on LTB4 synthesis.

Principle: Whole blood is stimulated with a calcium ionophore, which induces the release of arachidonic acid and subsequent production of leukotrienes. The amount of LTB4 produced is then quantified, typically by radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

Methodology:

• Blood Collection: Collect whole blood from subjects into heparinized tubes.

• Stimulation: Incubate the blood samples with a calcium ionophore (e.g., A23187 at a final concentration of 10 µM) at 37°C for a specified time (e.g., 30 minutes).

• Termination of Reaction: Stop the reaction by placing the samples on ice and centrifuging to separate plasma.

• Sample Preparation: Prepare plasma samples for analysis. This may involve protein precipitation and solid-phase extraction to purify LTB4.

• Quantification: Measure the concentration of LTB4 using a validated radioimmunoassay (RIA) or a competitive ELISA kit.

• Data Analysis: Compare the LTB4 levels in samples from subjects treated with AZD5718 to those from placebo-treated subjects to determine the percent inhibition.

Urinary Leukotriene E4 (LTE4) Measurement

This non-invasive assay serves as a biomarker for systemic leukotriene production.

Principle: LTE4 is a stable end-product of the cysteinyl leukotriene pathway that is excreted in the urine. Its concentration is measured, typically using a competitive ELISA.

Methodology:

• Urine Collection: Collect spot or timed urine samples from subjects.

• Sample Storage: Store urine samples at -80°C until analysis.

• Sample Preparation: Thaw urine samples and centrifuge to remove any particulate matter. Samples may require dilution with the assay buffer provided in the ELISA kit.

• ELISA Procedure:

  • Add standards and prepared urine samples to the wells of a microplate pre-coated with an LTE4 antibody.

  • Add an enzyme-conjugated LTE4 (tracer) to each well to compete with the LTE4 in the sample for antibody binding sites.

  • Incubate the plate according to the manufacturer's instructions.

  • Wash the plate to remove unbound reagents.

  • Add a substrate solution that will react with the enzyme on the tracer to produce a colorimetric signal.

  • Stop the reaction and measure the absorbance using a microplate reader.

• Data Analysis: The concentration of LTE4 in the urine samples is inversely proportional to the signal intensity. Calculate the LTE4 concentration by comparing the sample absorbance to a standard curve. Results are often normalized to urinary creatinine concentration.

Urinary Albumin-to-Creatinine Ratio (UACR) Measurement

UACR is a key clinical endpoint for assessing kidney damage and the efficacy of interventions in CKD.

Principle: This ratio corrects for variations in urine concentration by normalizing the amount of albumin to the amount of creatinine excreted.

Methodology:

• Urine Collection: Collect a spot urine sample, preferably a first-morning void.

• Urinary Albumin Measurement:

  • Method: Typically measured using a competitive chemiluminescence enzyme immunoassay or an immunoturbidimetric assay.

  • Procedure: Urine samples are incubated with a specific anti-human albumin antibody. The amount of albumin is quantified by measuring the resulting signal (light emission or turbidity), which is compared to a standard curve.

• Urinary Creatinine Measurement:

  • Method: Commonly measured using the Jaffe colorimetric method.

  • Principle: Creatinine reacts with picric acid in an alkaline solution to form a colored complex.

  • Procedure: The urine sample is mixed with an alkaline picrate solution, and the rate of color formation is measured spectrophotometrically. The creatinine concentration is determined by comparing the reaction rate to that of a known creatinine standard.

• Calculation of UACR:

  • Divide the urinary albumin concentration (in mg) by the urinary creatinine concentration (in g) to obtain the UACR in mg/g.

Conclusion

AZD5718 represents a novel therapeutic approach for chronic kidney disease by targeting the pro-inflammatory leukotriene pathway. The ongoing FLAIR clinical trial will provide crucial data on the efficacy and safety of this FLAP inhibitor in reducing albuminuria and potentially slowing the progression of CKD. The experimental protocols and data presented in this guide offer a comprehensive resource for researchers and professionals in the field of nephrology and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. medichem-me.com [medichem-me.com]
• 3. Design of FLAIR: a Phase 2b Study of the 5-Lipoxygenase Activating Protein Inhibitor AZD5718 in Patients With Proteinuric CKD - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 5-Lipoxygenase-Activating Protein (FLAP) Inhibition in Cardiovascular Inflammation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Inflammation is a cornerstone in the pathogenesis of cardiovascular diseases (CVD), particularly atherosclerosis. The leukotriene (LT) pathway, a key inflammatory cascade, has emerged as a promising therapeutic target. Central to this pathway is the 5-Lipoxygenase-Activating Protein (FLAP), an integral nuclear membrane protein essential for the synthesis of pro-inflammatory leukotrienes. This technical guide provides an in-depth exploration of the role of FLAP in cardiovascular inflammation, the therapeutic potential of its inhibition, and the methodologies used to evaluate FLAP inhibitors. Genetic evidence linking variants in the ALOX5AP gene (encoding FLAP) to an increased risk of myocardial infarction and stroke has solidified FLAP's position as a critical node in cardiovascular pathology.[1] Pharmacological inhibition of FLAP presents a compelling strategy to mitigate the chronic inflammation that drives atherosclerotic plaque development and instability.

The Leukotriene Biosynthesis Pathway and the Central Role of FLAP

Leukotrienes are potent lipid mediators synthesized from arachidonic acid (AA) by various immune cells, including macrophages, neutrophils, and mast cells, all of which are present in atherosclerotic lesions.[2][3] The synthesis cascade is initiated by cellular activation, which leads to the release of AA from the cell membrane phospholipids by cytosolic phospholipase A2 (cPLA₂).

FLAP's critical function is to bind the newly liberated AA and present it to the enzyme 5-lipoxygenase (5-LO).[3] This interaction is obligatory for the subsequent enzymatic steps. 5-LO then converts AA into the unstable intermediate, leukotriene A₄ (LTA₄). LTA₄ is a branching point in the pathway; it can be hydrolyzed by LTA₄ hydrolase (LTA4H) to form leukotriene B₄ (LTB₄), or conjugated with glutathione by LTC₄ synthase to produce the cysteinyl-leukotrienes (CysLTs): LTC₄, LTD₄, and LTE₄.[2][3][4]

• Leukotriene B₄ (LTB₄): A powerful chemoattractant and activator of neutrophils and macrophages, promoting their infiltration into the arterial intima, a key event in atherogenesis.

• Cysteinyl-Leukotrienes (CysLTs): These mediators increase vascular permeability, induce smooth muscle cell proliferation, and are potent vasoconstrictors, contributing to the pathological remodeling of the vessel wall.[3]

By facilitating the initial step, FLAP is the gatekeeper for the production of all downstream leukotrienes. Its inhibition, therefore, offers a comprehensive blockade of this entire pro-inflammatory signaling axis.

References

• 1. What's all the FLAP about?: 5-lipoxygenase-activating protein inhibitors for inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ClinPGx [clinpgx.org]
• 3. Leukotriene - Wikipedia [en.wikipedia.org]
• 4. Blocking Macrophage Leukotriene B4 Prevents Endothelial Injury and Reverses Pulmonary Hypertension - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for AZD5718 In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro assays to characterize the activity of AZD5718, a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP).

Introduction

AZD5718 is an orally active, reversible inhibitor of FLAP, a crucial protein in the biosynthesis of leukotrienes.[1][2] Leukotrienes are pro-inflammatory lipid mediators implicated in a variety of inflammatory diseases.[3][4] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including Leukotriene B4 (LTB4) and the cysteinyl-leukotrienes (LTC4, LTD4, and LTE4).[5][6] These protocols describe standard in vitro methods to quantify the inhibitory activity of AZD5718.

Mechanism of Action

The 5-lipoxygenase (5-LO) pathway is responsible for the production of leukotrienes from arachidonic acid.[7] In response to cellular stimulation, 5-LO translocates to the nuclear membrane where it interacts with FLAP. FLAP facilitates the transfer of arachidonic acid to 5-LO, which then catalyzes the initial steps of leukotriene synthesis.[3][8] AZD5718 binds to FLAP, preventing its interaction with 5-LO and thereby inhibiting the entire leukotriene biosynthesis cascade.[5][9]

Caption: Leukotriene biosynthesis pathway and the inhibitory action of AZD5718 on FLAP.

Quantitative Data Summary

The following table summarizes the key in vitro potency and binding affinity data for AZD5718.

Parameter	Value	Assay Condition	Reference
IC50	39 nM	LTB4 production in human whole blood	[1][7][8]
IC50	2.0 nM (free)	LTB4 production in human whole blood	[7]
IC50	6.0 nM	FLAP binding affinity	[7]
Kd	0.0044 µmol/L (4.4 nM)	Equilibrium dissociation constant	[1]
Koff	1.27 min-1	Estimated binding off-rate	[1]

Experimental Protocols

Human Whole Blood Assay for LTB4 Production

This ex vivo assay is a physiologically relevant method to determine the potency of FLAP inhibitors in the complex environment of human blood.[10]

Objective: To measure the IC50 of AZD5718 for the inhibition of calcium ionophore-stimulated LTB4 production in human whole blood.

Materials:

• Freshly drawn human whole blood (anticoagulant: heparin)

• AZD5718

• Dimethyl sulfoxide (DMSO)

• Calcium ionophore A23187

• Phosphate-buffered saline (PBS)

• Methanol (for quenching and protein precipitation)

• LTB4 ELISA kit or LC-MS/MS system for quantification

• 96-well plates

• Incubator (37°C)

• Centrifuge

Protocol:

• Compound Preparation:

  • Prepare a stock solution of AZD5718 in DMSO.

  • Perform serial dilutions of the AZD5718 stock solution in DMSO to create a concentration range for testing (e.g., 10 µM to 0.1 nM).

  • The final DMSO concentration in the assay should be kept constant and low (e.g., <0.5%) to avoid affecting cellular activity.

• Assay Procedure:

  • Dispense a small volume of the diluted AZD5718 solutions or DMSO (vehicle control) into the wells of a 96-well plate.

  • Add fresh human whole blood to each well.

  • Pre-incubate the plate at 37°C for a specified time (e.g., 15-30 minutes) to allow the compound to interact with the cells.

• Stimulation of LTB4 Production:

  • Prepare a working solution of calcium ionophore A23187 in a suitable solvent.

  • Add the A23187 solution to each well (except for unstimulated controls) to a final concentration that elicits a robust LTB4 response.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes) to stimulate LTB4 synthesis.

• Sample Processing:

  • Stop the reaction by adding cold methanol to each well. This will also precipitate proteins.

  • Centrifuge the plate to pellet the cell debris and precipitated proteins.

  • Collect the supernatant for LTB4 analysis.

• LTB4 Quantification:

  • Quantify the concentration of LTB4 in the supernatant using a commercially available LTB4 ELISA kit according to the manufacturer's instructions or by a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the percentage inhibition of LTB4 production for each concentration of AZD5718 relative to the vehicle control.

  • Plot the percentage inhibition against the logarithm of the AZD5718 concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Caption: Experimental workflow for the human whole blood LTB4 inhibition assay.

FLAP Radioligand Binding Assay

This in vitro assay directly measures the binding affinity of a test compound to the FLAP protein.

Objective: To determine the IC50 or Ki of AZD5718 for binding to FLAP.

Materials:

• Cell membranes prepared from cells expressing FLAP (e.g., human neutrophils or engineered cell lines)

• Radiolabeled FLAP inhibitor (e.g., [3H]MK-886)

• AZD5718

• Assay buffer

• Glass fiber filters

• Scintillation counter

• Filtration apparatus

Protocol:

• Compound Preparation:

  • Prepare serial dilutions of AZD5718 in the assay buffer.

• Binding Reaction:

  • In a multi-tube format, combine the cell membranes, the radiolabeled FLAP inhibitor at a fixed concentration, and varying concentrations of AZD5718 or buffer (for total and non-specific binding).

  • Incubate the mixture to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the reaction mixture through glass fiber filters using a filtration apparatus.

  • Wash the filters with cold assay buffer to remove unbound radioligand.

• Detection:

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the amount of radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding (in the presence of a high concentration of an unlabeled ligand) from the total binding.

  • Determine the concentration of AZD5718 that inhibits 50% of the specific binding of the radioligand (IC50).

  • The Ki can be calculated from the IC50 using the Cheng-Prusoff equation if the Kd of the radioligand is known.

Cellular Leukotriene Biosynthesis Assay (Intact Cells)

This assay measures the ability of a compound to inhibit the production of leukotrienes in whole cells, such as human polymorphonuclear leukocytes (PMNLs) or monocytes.[10]

Objective: To assess the functional inhibition of the 5-LO pathway by AZD5718 in a cellular context.

Materials:

• Isolated human PMNLs or a suitable cell line

• AZD5718

• Cell culture medium

• Calcium ionophore A23187

• Reagents for leukotriene extraction

• ELISA kit or LC-MS/MS system for leukotriene quantification

Protocol:

• Cell Culture and Plating:

  • Culture and harvest the cells.

  • Plate the cells in a multi-well plate at a defined density.

• Compound Treatment:

  • Pre-incubate the cells with various concentrations of AZD5718 for a specified duration.

• Stimulation:

  • Stimulate the cells with a calcium ionophore (e.g., A23187) to activate the 5-LO pathway.

• Leukotriene Extraction and Quantification:

  • Stop the reaction and extract the leukotrienes (e.g., LTB4) from the cell supernatant.

  • Quantify the amount of the specific leukotriene using ELISA or LC-MS/MS.

• Data Analysis:

  • Calculate the IC50 value as the concentration of AZD5718 that reduces leukotriene production by 50%.[10]

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Leukotriene biosynthetic enzymes as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drug discovery approaches targeting 5-lipoxygenase-activating protein (FLAP) for inhibition of cellular leukotriene biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design of FLAIR: a Phase 2b Study of the 5-Lipoxygenase Activating Protein Inhibitor AZD5718 in Patients With Proteinuric CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of AZD5718, a novel 5-lipoxygenase activating protein (FLAP) inhibitor [morressier.com]
• 10. benchchem.com [benchchem.com]

Measuring AZD5718 Target Engagement in Whole Blood: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD5718 is a potent and reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP), a key protein in the biosynthesis of leukotrienes.[1] Leukotrienes, such as Leukotriene B4 (LTB4), are pro-inflammatory lipid mediators implicated in various inflammatory diseases. By inhibiting FLAP, AZD5718 effectively suppresses the production of LTB4.[1][2] Measuring the extent to which AZD5718 engages its target, FLAP, in a physiological environment is crucial for understanding its pharmacokinetic and pharmacodynamic (PK/PD) relationship and for determining effective dosing in clinical settings.

This document provides detailed application notes and protocols for measuring AZD5718 target engagement in human whole blood. The primary method described is an ex vivo stimulation assay that quantifies the inhibition of LTB4 production following treatment with AZD5718.

Signaling Pathway of AZD5718 Action

AZD5718 targets the 5-lipoxygenase pathway, a critical cascade in the generation of inflammatory leukotrienes from arachidonic acid. The pathway begins with the release of arachidonic acid from the cell membrane, which is then presented to 5-lipoxygenase (5-LO) by FLAP. This interaction is essential for the subsequent conversion of arachidonic acid to Leukotriene A4 (LTA4), the precursor to all leukotrienes. AZD5718 directly inhibits FLAP, thereby preventing the formation of LTA4 and, consequently, the downstream production of LTB4.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. pubs.acs.org [pubs.acs.org]

AZD5718 Dose-Response Relationship in Preclinical Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD5718 is a potent and reversible inhibitor of 5-lipoxygenase-activating protein (FLAP), a key protein in the biosynthesis of leukotrienes.[1] Leukotrienes are pro-inflammatory lipid mediators implicated in a variety of inflammatory diseases. By inhibiting FLAP, AZD5718 effectively suppresses the production of leukotrienes, including Leukotriene B4 (LTB4), offering a promising therapeutic strategy for conditions such as coronary artery disease.[2][3] These application notes provide a summary of the preclinical dose-response relationship of AZD5718 and detailed protocols for key in vivo pharmacodynamic assays.

Understanding the dose-response relationship of a drug candidate in preclinical models is crucial for predicting its therapeutic window and designing early-phase clinical trials. Preclinical studies with AZD5718 have demonstrated a clear concentration-dependent inhibition of leukotriene production.[1] Notably, AZD5718 shows species-specific activity, with potent inhibition observed in dogs, rabbits, and humans, but inactivity in rats and mice.[1]

Data Presentation: In Vivo Dose-Response of AZD5718 in Beagle Dogs

Oral administration of AZD5718 to healthy beagle dogs resulted in a concentration-dependent inhibition of LTB4 production in whole blood. The following table summarizes the dose-response data from a preclinical study involving repeat oral administration for three consecutive days.

Oral Dose (mg/kg)	Maximum Inhibition of LTB4 Production	Time to Maximum Inhibition
0.02	>90%	2.5 - 9 hours
0.09	>90%	2.5 - 9 hours
0.2	>90%	2.5 - 9 hours

Data compiled from studies on repeated once-daily oral administration of AZD5718 for 3 consecutive days in beagle dogs. The production of LTB4 returned toward baseline prior to the second dose, indicating a reversible inhibition of FLAP.[2]

Key Preclinical Findings

• In Vitro Potency: AZD5718 inhibits LTB4 production in human whole blood in vitro with an IC50 of 0.039 µmol/L and a maximum effect of over 95%.[1]

• Species Selectivity: The inhibitory activity of AZD5718 on leukotriene production is observed in dog and rabbit blood with similar potency to humans. However, it is inactive in rat and mouse blood.[1]

• Canine Model: Single and repeat oral administration of AZD5718 in healthy beagle dogs led to a concentration-dependent inhibition of LTB4 production in blood and a significant reduction in urinary leukotriene E4 (LTE4) levels.[1]

• Rabbit Model: Intravenous administration of AZD5718 to rabbits resulted in a concentration-dependent decrease in LTB4 production and inhibition of LTC4 production in the blood.[1]

Experimental Protocols

Protocol 1: Ex Vivo Leukotriene B4 (LTB4) Production in Whole Blood

This protocol describes the ex vivo stimulation of whole blood to measure the inhibitory effect of AZD5718 on LTB4 production.

Materials:

• Freshly collected whole blood (e.g., from beagle dogs) in heparinized tubes.

• Calcium Ionophore A23187 (e.g., from Sigma-Aldrich).

• Phosphate Buffered Saline (PBS).

• Methanol or other suitable solvent for protein precipitation.

• Internal standard (e.g., LTB4-d4).

• LTB4 ELISA kit or LC-MS/MS system.

Procedure:

• Blood Collection: Collect whole blood from the test subjects (e.g., beagle dogs) at various time points after the administration of AZD5718 or a placebo.

• Stimulation: Aliquot the whole blood into microcentrifuge tubes. Stimulate the blood with a calcium ionophore, such as A23187 (final concentration typically 10-50 µM), to induce LTB4 production. Incubate at 37°C for a specified period (e.g., 30 minutes).

• Termination of Reaction: Stop the reaction by adding a cold solvent like methanol to precipitate proteins and placing the samples on ice.

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins. Collect the supernatant for analysis.

• LTB4 Quantification: Analyze the LTB4 concentration in the supernatant using a validated method such as a competitive enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Calculate the percentage of inhibition of LTB4 production at each dose and time point relative to the vehicle-treated control group.

Protocol 2: Measurement of Urinary Leukotriene E4 (LTE4)

This protocol outlines the procedure for quantifying the levels of the stable leukotriene metabolite LTE4 in urine.

Materials:

• Urine samples collected from preclinical models.

• Solid-phase extraction (SPE) cartridges (e.g., C18).

• Methanol, water, and other solvents for SPE.

• Internal standard (e.g., LTE4-d5).

• LTE4 ELISA kit or LC-MS/MS system.

Procedure:

• Urine Collection: Collect urine samples from the test subjects at predetermined intervals following the administration of AZD5718 or a placebo. Store samples at -80°C until analysis.

• Sample Preparation: Thaw the urine samples. Add an internal standard to each sample.

• Solid-Phase Extraction (SPE): Condition the SPE cartridges according to the manufacturer's instructions. Load the urine samples onto the cartridges. Wash the cartridges to remove interfering substances. Elute the LTE4 using an appropriate solvent.

• Sample Concentration: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase used for the analytical method.

• LTE4 Quantification: Analyze the LTE4 concentration using a validated method such as ELISA or LC-MS/MS.

• Data Normalization: To account for variations in urine dilution, normalize the LTE4 concentration to the creatinine concentration in the same urine sample.

• Data Analysis: Determine the change in urinary LTE4 levels in the AZD5718-treated groups compared to the placebo group.

Visualizations

Caption: Mechanism of action of AZD5718 in the leukotriene biosynthesis pathway.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Evaluation of AZD5718 in Animal Models of Atherosclerosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atherosclerosis is a chronic inflammatory disease of the arterial wall and a leading cause of cardiovascular events. The 5-lipoxygenase (5-LO) pathway, which is responsible for the production of pro-inflammatory leukotrienes, has been identified as a key contributor to the pathogenesis of atherosclerosis. Leukotrienes are potent lipid mediators that promote inflammation, chemotaxis of immune cells, and vascular permeability.[1][2][3][4] AZD5718 is a novel, potent, and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP), a critical component in the biosynthesis of leukotrienes.[4][5][6] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, presenting a promising therapeutic strategy for mitigating the chronic inflammation associated with atherosclerosis.[7]

These application notes provide a comprehensive guide for the preclinical evaluation of AZD5718 in animal models of atherosclerosis. While specific in vivo studies of AZD5718 in atherosclerosis models are not extensively published, this document outlines the established methodologies and protocols that can be adapted for such investigations. Preclinical studies have shown that AZD5718 is inactive in rats and mice; however, it has demonstrated activity in rabbits and dogs.[6] Therefore, the protocols provided will focus on the rabbit model of atherosclerosis, a well-established model that shares similarities with human lipoprotein metabolism and plaque development.[8]

Mechanism of Action of AZD5718

AZD5718 is a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[6] FLAP is an integral membrane protein that facilitates the transfer of arachidonic acid, released from the cell membrane, to the enzyme 5-lipoxygenase (5-LO).[4] This is the initial and rate-limiting step in the biosynthesis of leukotrienes.[4] By binding to FLAP, AZD5718 prevents the formation of the unstable intermediate, leukotriene A4 (LTA4), and subsequently blocks the production of all downstream leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).[7]

Signaling Pathway of Leukotriene Biosynthesis and Inhibition by AZD5718

Caption: Mechanism of AZD5718 in the leukotriene biosynthesis pathway.

Preclinical Evaluation of AZD5718 in a Rabbit Model of Atherosclerosis

The following sections detail the experimental design and protocols for assessing the efficacy of AZD5718 in a diet-induced rabbit model of atherosclerosis.

Experimental Workflow

Caption: General experimental workflow for evaluating AZD5718.

Experimental Protocols

1. Animal Model and Atherosclerosis Induction

• Animal Model: Male New Zealand White rabbits are a suitable model.[8] They develop human-like atherosclerotic lesions in response to a high-cholesterol diet.

• Diet: Atherosclerosis can be induced by feeding a diet supplemented with 0.5-2% cholesterol for a period of 8-12 weeks.[9] The diet should be introduced after a one-week acclimatization period.

• Housing: Rabbits should be individually housed in a temperature and light-controlled environment with ad libitum access to food and water.

2. Treatment Groups and Drug Administration

• Grouping: Animals should be randomly assigned to treatment groups (n=8-10 per group):

  • Group 1: Vehicle control (e.g., appropriate vehicle for AZD5718)

  • Group 2: AZD5718 - Low dose

  • Group 3: AZD5718 - High dose

  • Group 4: Positive control (e.g., Atorvastatin)

• Dosing: AZD5718 is orally bioavailable. Doses should be determined based on prior pharmacokinetic and pharmacodynamic studies in rabbits. Administration should be performed daily via oral gavage.

3. In-life Monitoring and Sample Collection

• Body Weight and Food Intake: Monitor and record weekly.

• Blood Sampling: Collect blood samples from the marginal ear vein at baseline and at specified intervals (e.g., every 4 weeks) for the analysis of:

  • Lipid Profile: Total cholesterol, LDL-C, HDL-C, and triglycerides.

  • Inflammatory Biomarkers: C-reactive protein (CRP), Interleukin-6 (IL-6), Tumor Necrosis Factor-alpha (TNF-α).

  • Pharmacodynamic Markers: Leukotriene B4 (LTB4) and Leukotriene E4 (LTE4) levels to confirm target engagement.[4]

4. Tissue Collection and Processing

• At the end of the treatment period, euthanize the animals and perfuse the vascular system with saline followed by a fixative (e.g., 10% neutral buffered formalin).

• Carefully dissect the entire aorta from the aortic arch to the iliac bifurcation.

5. Quantification of Atherosclerotic Lesions

• En Face Analysis:

  • Open the aorta longitudinally and pin it flat.

  • Stain with Oil Red O to visualize lipid-rich atherosclerotic plaques.

  • Capture high-resolution images of the aortic surface.

  • Use image analysis software to quantify the total lesion area as a percentage of the total aortic surface area.

• Aortic Root Analysis:

  • Embed the aortic root in a cryo-embedding medium (e.g., OCT).

  • Prepare serial cryosections (e.g., 5-10 µm thick) from the aortic root.

  • Stain sections with Oil Red O and hematoxylin to visualize plaque area and cellularity.

  • Quantify the lesion area in multiple sections to obtain an average plaque size.

6. Plaque Composition Analysis (Immunohistochemistry)

• Use adjacent sections from the aortic root for immunohistochemical staining to characterize plaque composition.

• Macrophages: Stain for a macrophage-specific marker (e.g., RAM11).

• Smooth Muscle Cells (SMCs): Stain for alpha-smooth muscle actin (α-SMA).

• Collagen: Use Masson's trichrome or Picrosirius red staining to assess the fibrous cap thickness and collagen content.

• Quantify the positively stained areas for each marker as a percentage of the total plaque area.

Data Presentation

The following tables provide a template for the structured presentation of quantitative data obtained from studies evaluating AZD5718.

Table 1: Effect of AZD5718 on Plasma Lipids and Inflammatory Markers

Parameter	Vehicle Control	AZD5718 (Low Dose)	AZD5718 (High Dose)	Positive Control
Baseline
Total Cholesterol (mg/dL)
LDL-C (mg/dL)
HDL-C (mg/dL)
Triglycerides (mg/dL)
hs-CRP (ng/mL)
End of Study
Total Cholesterol (mg/dL)
LDL-C (mg/dL)
HDL-C (mg/dL)
Triglycerides (mg/dL)
hs-CRP (ng/mL)

Table 2: Effect of AZD5718 on Atherosclerotic Plaque Burden

Parameter	Vehicle Control	AZD5718 (Low Dose)	AZD5718 (High Dose)	Positive Control
En Face Analysis
Lesion Area (%)
Aortic Root Analysis
Plaque Area (µm²)

Table 3: Effect of AZD5718 on Atherosclerotic Plaque Composition

Parameter (% of Plaque Area)	Vehicle Control	AZD5718 (Low Dose)	AZD5718 (High Dose)	Positive Control
Macrophage Content (%)
Smooth Muscle Cell Content (%)
Collagen Content (%)

Conclusion

The protocols and methodologies outlined in these application notes provide a robust framework for the preclinical evaluation of AZD5718 in a rabbit model of atherosclerosis. By systematically assessing the impact of AZD5718 on plaque development, composition, and key inflammatory and lipid biomarkers, researchers can gain valuable insights into the therapeutic potential of FLAP inhibition for the treatment of atherosclerotic cardiovascular disease. The successful application of these protocols will be crucial in advancing our understanding of the role of leukotrienes in atherosclerosis and in the development of novel anti-inflammatory therapies.

References

• 1. Targeting leukotriene biosynthesis to prevent atherosclerotic cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of AZD5718, a novel 5-lipoxygenase activating protein (FLAP) inhibitor [morressier.com]
• 6. AZD5718 [openinnovation.astrazeneca.com]
• 7. researchgate.net [researchgate.net]
• 8. ahajournals.org [ahajournals.org]
• 9. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols: AZD5718 for the Study of Leukotriene B4 and E4 Production

For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes

Leukotrienes are potent pro-inflammatory lipid mediators derived from arachidonic acid via the 5-lipoxygenase (5-LO) pathway.[1][2] They are implicated in the pathophysiology of numerous chronic inflammatory diseases, including cardiovascular and respiratory conditions.[1][3][4] The synthesis of all leukotrienes is initiated by the enzyme 5-LO, which requires a nuclear membrane-associated protein called 5-lipoxygenase activating protein (FLAP) to facilitate the transfer of arachidonic acid to 5-LO.[1][2]

AZD5718 is a potent, selective, and reversible inhibitor of FLAP.[3][5] By binding to FLAP, AZD5718 effectively blocks the first crucial step in the leukotriene biosynthesis cascade, thereby preventing the production of all downstream leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).[1][3] This makes AZD5718 an invaluable pharmacological tool for investigating the biological roles of LTB4 and LTE4 in various in vitro and in vivo models. These application notes provide an overview of AZD5718's mechanism, key quantitative data, and detailed protocols for its use in studying leukotriene production.

Mechanism of Action of AZD5718

AZD5718 targets FLAP, preventing the transfer of arachidonic acid (AA) to 5-lipoxygenase (5-LO).[1] This inhibition halts the conversion of AA to the unstable intermediate Leukotriene A4 (LTA4), which is the common precursor for both LTB4 and the cysteinyl leukotrienes (CysLTs).[1] Consequently, the synthesis of both LTB4, a potent chemoattractant for neutrophils, and LTE4, the stable end-metabolite of the CysLT pathway, is suppressed.[1][2]

Caption: The 5-Lipoxygenase pathway for leukotriene synthesis and the inhibitory action of AZD5718 on FLAP.

Data Presentation: Potency and Efficacy of AZD5718

The inhibitory effects of AZD5718 on LTB4 and LTE4 production have been quantified in both preclinical and clinical settings.

Table 1: In Vitro Potency of AZD5718

Parameter	Matrix	Value	Reference
LTB4 Production IC50	Human Whole Blood	0.039 µmol/L (39 nM)	[4][6]
Maximum Inhibition	Human Whole Blood	>95%	[6]

| Binding Affinity (Kd) | Reversible FLAP inhibitor | 0.0044 µmol/L (4.4 nM) |[6] |

Table 2: Clinical Efficacy of AZD5718 in Healthy Volunteers (Phase 1, 10-day MAD study)

Dose	Biomarker	Inhibition Level	Reference
180, 360, 600 mg (once daily)	Ex vivo LTB4 Production	>80% sustained inhibition	[7]

| Dose-dependent | Urinary LTE4 (uLTE4) | Dose/concentration-effect relationship observed |[7][8] |

Table 3: Clinical Efficacy of AZD5718 in Patients with Recent Myocardial Infarction (Phase 2a, FLAVOUR Study)

Dose	Biomarker	Inhibition vs. Placebo (at 4 and 12 weeks)	Reference
50 mg (once daily)	Urinary LTE4 (uLTE4)	>80% reduction	[9][10]

| 200 mg (once daily) | Urinary LTE4 (uLTE4) | >80% reduction |[9][10] |

Experimental Protocols

Protocol 1: Ex Vivo LTB4 Production Inhibition Assay in Human Whole Blood

This protocol details the methodology for assessing the inhibitory effect of AZD5718 on LTB4 production in fresh human whole blood stimulated with a calcium ionophore. This is a primary method for determining target engagement.[1][8]

Caption: Workflow for the ex vivo LTB4 production inhibition assay in whole blood.

Methodology:

• Blood Collection:

  • Collect fresh human whole blood into tubes containing an anticoagulant (e.g., sodium heparin).[11] Maintain the blood at room temperature and use within 2 hours of collection.

• Pre-incubation with AZD5718:

  • Aliquot the whole blood (e.g., 495 µL) into microcentrifuge tubes.

  • Prepare stock solutions of AZD5718 in DMSO. Create a dilution series to test a range of concentrations. The final DMSO concentration in the blood should be ≤0.1%.

  • Add 5 µL of the AZD5718 dilution or vehicle (DMSO) to the blood aliquots.

  • Gently mix and pre-incubate for 30 minutes at 37°C.

• Stimulation of LTB4 Production:

  • Prepare a stock solution of calcium ionophore A23187 (e.g., in ethanol or DMSO).

  • Stimulate LTB4 synthesis by adding A23187 to a final concentration of 10-50 µM.[11]

  • Incubate the samples for 30 minutes at 37°C with gentle agitation.

• Reaction Termination and Sample Processing:

  • Stop the reaction by placing the tubes on an ice bath.

  • Centrifuge the tubes at 2000 x g for 15 minutes at 4°C to pellet the blood cells.

  • Carefully collect the plasma supernatant and transfer it to a new tube. Store samples at -80°C until analysis.

• Quantification of LTB4:

  • LTB4 levels in the plasma are quantified using a validated method, such as a competitive enzyme-linked immunosorbent assay (ELISA) or, for higher specificity and sensitivity, liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][11]

  • For LC-MS/MS, a sample preparation step involving protein precipitation and/or solid-phase extraction (SPE) is typically required to remove interfering substances.[12]

Protocol 2: Measurement of Endogenous Urinary LTE4 Inhibition

This protocol describes the non-invasive measurement of total body cysteinyl leukotriene production by quantifying the stable end-metabolite LTE4 in urine.[1][8]

Caption: Workflow for the measurement and analysis of urinary LTE4 (uLTE4).

Methodology:

• Urine Collection:

  • Collect spot urine samples or timed (e.g., 24-hour) urine collections from subjects pre- and post-treatment with AZD5718.

  • Immediately after collection, freeze the samples and store them at -80°C to prevent degradation of LTE4.

• Sample Preparation:

  • Thaw urine samples on ice. Centrifuge to remove any sediment.

  • Add an internal standard (e.g., deuterated LTE4-d5) to the urine sample to account for extraction variability.[12]

  • Perform solid-phase extraction (SPE) to purify and concentrate LTE4 from the complex urine matrix. This typically involves using a C18 or mixed-mode cation exchange cartridge.

• Quantification by LC-MS/MS:

  • Analyze the extracted samples using a reverse-phase liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

  • Quantify LTE4 using multiple reaction monitoring (MRM) with optimized transitions for both the analyte and the internal standard.[12]

• Data Normalization:

  • Measure the creatinine concentration in a separate aliquot of the same urine sample using a standard clinical assay.

  • Express the final LTE4 concentration as a ratio to the creatinine concentration (e.g., pg/mg creatinine) to account for variations in urine dilution.[3] This normalization is crucial for accurate comparison between samples and subjects.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ClinPGx [clinpgx.org]
• 3. Design of FLAIR: a Phase 2b Study of the 5-Lipoxygenase Activating Protein Inhibitor AZD5718 in Patients With Proteinuric CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of AZD5718, a novel 5-lipoxygenase activating protein (FLAP) inhibitor [morressier.com]
• 6. AZD5718 [openinnovation.astrazeneca.com]
• 7. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. utupub.fi [utupub.fi]
• 11. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols: AZD5718 in Myocardial Infarction Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of AZD5718, a potent and selective 5-lipoxygenase-activating protein (FLAP) inhibitor, in the context of myocardial infarction (MI) research. The information compiled herein is intended to guide researchers in designing and executing studies to evaluate the therapeutic potential of FLAP inhibition in cardiovascular disease.

Introduction

AZD5718 is an investigational drug that acts as a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1] FLAP is a crucial protein in the biosynthesis of leukotrienes, which are potent pro-inflammatory lipid mediators implicated in the pathophysiology of various inflammatory diseases, including atherosclerosis and myocardial infarction.[2][3][4] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, thereby offering a potential therapeutic strategy to mitigate the inflammatory processes that contribute to the development and progression of coronary artery disease and the adverse outcomes following a myocardial infarction.[5]

Mechanism of Action

AZD5718 targets and binds to FLAP, preventing the transfer of arachidonic acid to the 5-lipoxygenase (5-LO) enzyme. This is the initial and rate-limiting step in the leukotriene biosynthesis pathway. The inhibition of this process leads to a significant reduction in the production of both leukotriene B4 (LTB4), a potent chemoattractant for neutrophils, and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4), which increase vascular permeability and promote bronchoconstriction.

Figure 1: Mechanism of action of AZD5718 in the leukotriene biosynthesis pathway.

Clinical Data: The FLAVOUR Phase IIa Study

The FLAVOUR trial was a Phase IIa, randomized, single-blind, placebo-controlled study that evaluated the efficacy, safety, and tolerability of AZD5718 in patients who had recently experienced a myocardial infarction.[2][3][4]

Study Design and Endpoints

Patients were randomized to receive once-daily oral doses of 50 mg AZD5718, 200 mg AZD5718, or placebo for 4 or 12 weeks.[2] The primary endpoint was the change in urinary leukotriene E4 (uLTE4) levels. A key secondary endpoint was the change in coronary flow velocity reserve (CFVR), a measure of coronary microvascular function.[2]

Quantitative Efficacy Data

Parameter	Treatment Group	Baseline (Median)	4 Weeks	12 Weeks
Urinary Leukotriene E4 (uLTE4) Reduction	50 mg AZD5718	-	>80% reduction vs. placebo	>80% reduction vs. placebo
200 mg AZD5718	-	>80% reduction vs. placebo	>80% reduction vs. placebo
Coronary Flow Velocity Reserve (CFVR)	50 mg AZD5718	-	No significant change vs. placebo	No significant change vs. placebo
200 mg AZD5718	-	No significant change vs. placebo	No significant change vs. placebo

Data presented as percentage reduction from baseline compared to placebo. Absolute values were not consistently reported in the cited literature.

Safety and Tolerability

Adverse Events (AEs)	50 mg AZD5718 (n=25)	200 mg AZD5718 (n=52)	Placebo (n=51)
4-Week Cohort (Any AE)	3 of 6 patients	12 of 18 patients	6 of 13 patients
12-Week Cohort (Any AE)	14 of 19 patients	27 of 34 patients	24 of 38 patients
Serious AEs (Not treatment-related)	-	7 patients	4 patients

AZD5718 was generally well-tolerated with no treatment-related serious adverse events reported.[2][3][4]

Experimental Protocols

Clinical Study Protocol: The FLAVOUR Trial Workflow

The following diagram illustrates the general workflow of the FLAVOUR clinical trial.

Figure 2: Workflow of the FLAVOUR Phase IIa clinical trial.

Protocol 1: Measurement of Urinary Leukotriene E4 (uLTE4) by LC-MS/MS

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of uLTE4, a sensitive and specific biomarker of cysteinyl leukotriene production.

1. Sample Collection and Preparation:

• Collect mid-stream urine samples in sterile containers.

• Centrifuge the urine at 2,000 x g for 10 minutes at 4°C to remove cellular debris.

• Transfer the supernatant to a clean tube and store at -80°C until analysis.

• For analysis, thaw urine samples on ice.

• To 800 µL of urine supernatant, add 200 µL of an internal standard solution (e.g., LTE4-d5 at a final concentration of 200 pg/mL).[6]

• Vortex the sample for 5 seconds.

2. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer.

• Chromatographic Separation:

  • Column: A suitable reversed-phase C18 column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from low to high organic phase to elute LTE4.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

  • Detection: Multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for LTE4 and the internal standard.

3. Data Analysis:

• Generate a standard curve using known concentrations of LTE4.

• Quantify LTE4 in urine samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

• Normalize uLTE4 concentrations to urinary creatinine levels to account for variations in urine dilution.

Protocol 2: Preclinical Myocardial Infarction Model (Representative Protocol)

Important Note: Preclinical studies have shown that AZD5718 is inactive in rat and mouse blood.[1] Therefore, a murine model of MI is not suitable for evaluating the efficacy of AZD5718. This protocol is a representative example for a species in which AZD5718 is active (e.g., rabbit or dog) and should be adapted accordingly.

1. Animal Model:

• Species: New Zealand White rabbits or Beagle dogs.

• Anesthesia: Induce and maintain anesthesia with an appropriate anesthetic agent (e.g., ketamine/xylazine for rabbits, isoflurane for dogs).

• Ventilation: Intubate and mechanically ventilate the animal.

2. Surgical Procedure:

• Perform a left thoracotomy to expose the heart.

• Ligate a major coronary artery (e.g., the left anterior descending artery) with a suture to induce ischemia.

• After a defined period of ischemia (e.g., 30-60 minutes), release the ligature to allow for reperfusion.

• Close the chest in layers.

3. Drug Administration:

• Administer AZD5718 or vehicle orally at a predetermined dose and time before, during, or after the induction of MI.

4. Assessment of Myocardial Infarct Size (TTC Staining):

• At the end of the experiment (e.g., 24 hours post-reperfusion), euthanize the animal.

• Excise the heart and perfuse with saline to remove blood.

• Slice the ventricles into uniform sections.

• Incubate the heart slices in a 1% solution of 2,3,5-triphenyltetrazolium chloride (TTC) in phosphate buffer at 37°C for 20-30 minutes.[7][8]

• Viable myocardium will stain red, while the infarcted tissue will remain pale.

• Image the stained slices and quantify the infarct area relative to the total ventricular area using image analysis software.

5. Assessment of Cardiac Function (Echocardiography):

• Perform transthoracic echocardiography at baseline and at specified time points post-MI.

• Acquire standard views (e.g., parasternal long-axis and short-axis).

• Measure left ventricular dimensions, fractional shortening, and ejection fraction to assess cardiac function.

Figure 3: Representative workflow for a preclinical myocardial infarction study.

Conclusion

AZD5718 has demonstrated potent and sustained inhibition of leukotriene biosynthesis in a clinical setting of recent myocardial infarction. While the FLAVOUR trial did not show a significant improvement in coronary microvascular function as measured by CFVR, the profound and consistent reduction in the inflammatory biomarker uLTE4 warrants further investigation into the potential long-term cardiovascular benefits of FLAP inhibition. The provided protocols offer a framework for researchers to further explore the role of AZD5718 and the leukotriene pathway in the pathophysiology of myocardial infarction and to identify patient populations that may derive the most benefit from this therapeutic approach.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 5. Design and rationale of FLAVOUR: A phase IIa efficacy study of the 5-lipoxygenase activating protein antagonist AZD5718 in patients with recent myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Leukotriene-E4 in human urine: Comparison of on-line purification and liquid chromatography-tandem mass spectrometry to affinity purification followed by enzyme immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring infarct size by the tetrazolium method [southalabama.edu]
• 8. medschool.vcu.edu [medschool.vcu.edu]

Application Notes and Protocols: AZD5718 Administration in Phase 2a Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the administration and key experimental protocols for AZD5718, a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP), as investigated in the Phase 2a FLAVOUR (FLAP Inhibition in Patients with Recent Myocardial Infarction) clinical trial.

Introduction

AZD5718 is a novel therapeutic agent under investigation for its anti-inflammatory properties in cardiovascular disease. By inhibiting FLAP, AZD5718 blocks the biosynthesis of leukotrienes, which are potent pro-inflammatory lipid mediators implicated in the pathophysiology of atherosclerosis. The FLAVOUR study (NCT03317002) was a randomized, single-blind, placebo-controlled, multicenter Phase 2a trial designed to evaluate the efficacy, safety, and tolerability of oral AZD5718 in patients with recent myocardial infarction.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data from the FLAVOUR Phase 2a clinical trial.

Table 1: Pharmacodynamic Efficacy - Reduction in Urinary Leukotriene E4 (uLTE4) [2][3]

Treatment Group	Duration	Mean Reduction in uLTE4 vs. Placebo	Statistical Significance
AZD5718 50 mg once daily	4 weeks	>80%	Statistically Significant
12 weeks	>80%	Statistically Significant
AZD5718 200 mg once daily	4 weeks	>80%	Statistically Significant
12 weeks	>80%	Statistically Significant

Table 2: Safety and Tolerability - Adverse Events (AEs) [2][3]

Treatment Group	Duration	Number of Patients with AEs / Total Patients
Placebo	4 weeks	6 / 13
12 weeks	24 / 38
AZD5718 50 mg once daily	4 weeks	3 / 6
12 weeks	14 / 19
AZD5718 200 mg once daily	4 weeks	12 / 18
12 weeks	27 / 34

Note: Serious adverse events were reported in seven patients receiving AZD5718 and four receiving placebo, and were not considered to be treatment-related. No deaths were reported in the study.[2][3]

Table 3: Key Secondary Endpoint - Coronary Flow Velocity Reserve (CFVR) [2][3]

Treatment Group	Duration	Outcome
AZD5718 (50 mg and 200 mg)	4 and 12 weeks	No significant changes in CFVR observed versus placebo.

Signaling Pathway

AZD5718 targets the 5-lipoxygenase (5-LO) pathway, a critical cascade in the production of pro-inflammatory leukotrienes.

Caption: AZD5718 inhibits FLAP, blocking leukotriene biosynthesis.

Experimental Protocols

The following are detailed methodologies for the key experiments conducted in the AZD5718 Phase 2a clinical trial.

Protocol 1: Quantification of Urinary Leukotriene E4 (uLTE4) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: To measure the concentration of the stable leukotriene metabolite, LTE4, in urine as a primary pharmacodynamic biomarker of AZD5718 activity.

Materials:

• Urine samples collected from clinical trial participants.

• Leukotriene E4 (LTE4) analytical standard.

• Deuterated leukotriene E4 (LTE4-d5) as an internal standard.

• LC-MS/MS grade methanol, acetonitrile, and water.

• Formic acid.

• Solid-phase extraction (SPE) cartridges (e.g., C18).

• Liquid chromatograph coupled to a tandem mass spectrometer.

Procedure:

• Sample Preparation (Solid-Phase Extraction):

  • Thaw frozen urine samples on ice.

  • Centrifuge samples to remove any particulate matter.

  • Spike a known volume of the urine supernatant (e.g., 1 mL) with the internal standard (LTE4-d5) to a final concentration of 200 pg/mL.[4]

  • Condition the SPE cartridge by washing with 1 mL of methanol followed by equilibration with 1 mL of LC-MS grade water.

  • Load the spiked urine sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

  • Elute the analyte (LTE4 and LTE4-d5) from the cartridge with an appropriate volume of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Inject the reconstituted sample onto a C18 reverse-phase column.

    • Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). The specific gradient profile should be optimized to ensure separation of LTE4 from other urinary components.

  • Tandem Mass Spectrometry:

    • Utilize an electrospray ionization (ESI) source in negative ion mode.

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both LTE4 and the internal standard (LTE4-d5). This provides high selectivity and sensitivity.

    • Optimize instrument parameters such as capillary voltage, gas flow rates, and collision energy to maximize signal intensity.

• Data Analysis:

  • Generate a standard curve by analyzing known concentrations of LTE4.

  • Calculate the ratio of the peak area of LTE4 to the peak area of the internal standard (LTE4-d5) for both the standards and the unknown samples.

  • Determine the concentration of LTE4 in the urine samples by interpolating their peak area ratios against the standard curve.

  • Normalize the urinary LTE4 concentration to urinary creatinine concentration to account for variations in urine dilution.

Protocol 2: Measurement of Coronary Flow Velocity Reserve (CFVR) by Transthoracic Doppler Echocardiography

Objective: To assess coronary microvascular function by measuring the ratio of hyperemic to baseline coronary blood flow velocity.

Materials:

• High-resolution transthoracic echocardiography system with Doppler capabilities.

• Pharmacological stress agent: Adenosine or Dipyridamole.

• Intravenous infusion pump.

• ECG monitoring equipment.

Procedure:

• Patient Preparation:

  • Patients should be instructed to abstain from caffeine-containing products for at least 12 hours prior to the procedure.

  • Obtain informed consent.

  • Position the patient in the left lateral decubitus position.

  • Establish intravenous access for the administration of the vasodilator.

  • Continuously monitor the patient's ECG and blood pressure throughout the procedure.

• Baseline Coronary Flow Velocity Measurement:

  • Using a high-frequency transducer, obtain a modified parasternal short-axis view or a low parasternal long-axis view to visualize the distal left anterior descending (LAD) coronary artery.

  • Use color Doppler to identify the location of blood flow within the LAD.

  • Place a pulsed-wave Doppler sample volume (typically 3-4 mm) within the identified flow signal.[5]

  • Obtain a clear spectral Doppler signal of the coronary blood flow, which typically has a biphasic pattern with a larger diastolic component.

  • Measure the peak diastolic flow velocity at rest. Average the measurements from three to five consecutive cardiac cycles.

• Hyperemic Coronary Flow Velocity Measurement:

  • Administer the vasodilator intravenously. A common protocol for adenosine is a continuous infusion at a rate of 140 µg/kg/min for 2-4 minutes.[5][6]

  • Maintain the same imaging plane and Doppler sample volume position as in the baseline measurement.

  • Continuously record the spectral Doppler signal during the infusion.

  • Measure the peak diastolic flow velocity during maximal hyperemia, which is typically observed within 1-2 minutes of reaching the peak infusion rate. Average the measurements from three to five consecutive cardiac cycles.

• Calculation of CFVR:

  • Calculate the CFVR as the ratio of the peak diastolic flow velocity during hyperemia to the peak diastolic flow velocity at baseline.

  • A CFVR value of less than 2.0 is generally considered abnormal.

Experimental Workflow

The following diagram illustrates the workflow for a patient participating in the FLAVOUR clinical trial.

Caption: Workflow of the FLAVOUR Phase 2a clinical trial.

References

• 1. Design and rationale of FLAVOUR: A phase IIa efficacy study of the 5-lipoxygenase activating protein antagonist AZD5718 in patients with recent myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. portal.research.lu.se [portal.research.lu.se]
• 4. Leukotriene-E4 in human urine: Comparison of on-line purification and liquid chromatography-tandem mass spectrometry to affinity purification followed by enzyme immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Coronary flow velocity reserve by echocardiography: feasibility, reproducibility and agreement with PET in overweight and obese patients with stable and revascularized coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]

Application Notes and Protocols for the Analytical Detection of AZD5718 in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD5718 is a potent and reversible inhibitor of 5-lipoxygenase-activating protein (FLAP), a key protein in the biosynthesis of leukotrienes. Leukotrienes are pro-inflammatory lipid mediators implicated in various inflammatory diseases. The quantification of AZD5718 in plasma is crucial for pharmacokinetic (PK) and pharmacodynamic (PD) studies during drug development to understand its absorption, distribution, metabolism, and excretion (ADME) properties. This document provides detailed application notes and protocols for the analytical detection of AZD5718 in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific technique for bioanalysis.

Signaling Pathway of AZD5718 Action

AZD5718 exerts its pharmacological effect by inhibiting the 5-lipoxygenase-activating protein (FLAP), which is a crucial step in the leukotriene biosynthesis pathway. The diagram below illustrates this pathway and the mechanism of action of AZD5718.

Figure 1: AZD5718 inhibits FLAP in the leukotriene pathway.

Quantitative Data Summary

A validated LC-MS/MS method for the determination of AZD5718 in plasma is essential for clinical and preclinical studies. The following table summarizes the performance characteristics of such a method, based on available data and typical performance for similar bioanalytical assays.

Parameter	Result
Linearity Range	1 - 1000 ng/mL (Example range)
Lower Limit of Quantification (LLOQ)	1 ng/mL (Example)
Accuracy (Inter-run)	94.0% to 110.0%
Precision (Inter-run)	< 5.9% (CV)
Recovery	Consistent and reproducible (Typical >80%)
Matrix Effect	Minimal to no significant effect observed
Internal Standard (IS)	[13C6]AZD5718 (stable isotope-labeled)

Experimental Protocols

The following protocols provide a detailed methodology for the key experiments involved in the quantification of AZD5718 in plasma.

Plasma Sample Preparation: Protein Precipitation

Protein precipitation is a common, simple, and effective method for removing proteins from plasma samples prior to LC-MS/MS analysis.

Materials:

• Human plasma samples containing AZD5718

• [13C6]AZD5718 internal standard (IS) working solution

• Acetonitrile (ACN), LC-MS grade

• Microcentrifuge tubes (1.5 mL) or 96-well plates

• Vortex mixer

• Centrifuge (capable of >10,000 x g)

Protocol:

• Allow plasma samples to thaw at room temperature.

• For each sample, aliquot 100 µL of plasma into a clean microcentrifuge tube or a well of a 96-well plate.

• Add 10 µL of the [13C6]AZD5718 internal standard working solution to each plasma sample (except for blank matrix samples).

• Add 300 µL of cold acetonitrile (ACN) to each tube/well. The 3:1 ratio of ACN to plasma is effective for protein precipitation.

• Vortex mix the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant (approximately 350 µL) to a new set of tubes or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters (Typical):

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: Linear ramp to 95% B

  • 2.5-3.5 min: Hold at 95% B

  • 3.5-3.6 min: Return to 5% B

  • 3.6-5.0 min: Equilibrate at 5% B

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • AZD5718: m/z 429.3 → 255.3

  • [13C6]AZD5718 (IS): m/z 435.3 → 255.3

• Key MS Settings (Instrument dependent, requires optimization):

  • Collision Energy (CE): To be optimized for the specific instrument.

  • Declustering Potential (DP): To be optimized.

  • Ion Source Gas 1 (Nebulizer Gas): To be optimized.

  • Ion Source Gas 2 (Heater Gas): To be optimized.

  • Curtain Gas: To be optimized.

  • Source Temperature: To be optimized (e.g., 500°C).

Experimental Workflow Visualization

The following diagram illustrates the overall workflow for the analysis of AZD5718 in plasma samples.

Figure 2: Workflow for AZD5718 analysis in plasma.

Conclusion

The provided protocols and data offer a comprehensive guide for the quantitative analysis of AZD5718 in human plasma. The LC-MS/MS method, coupled with a straightforward protein precipitation sample preparation, provides the necessary sensitivity, specificity, and reliability for supporting pharmacokinetic assessments in drug development. Adherence to these methodologies will enable researchers to generate high-quality data to inform the clinical development of AZD5718. It is recommended that each laboratory validates the method according to regulatory guidelines to ensure its performance for their specific application.

Application Notes and Protocols for AZD5718 Oral Suspension in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD5718 is a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP), a key enzyme in the biosynthesis of leukotrienes.[1][2] Leukotrienes are pro-inflammatory lipid mediators implicated in a variety of inflammatory diseases. By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, offering a promising therapeutic strategy for conditions such as coronary artery disease and chronic kidney disease.[3][4]

Due to its low aqueous solubility, AZD5718 has been formulated as an oral suspension for clinical and preclinical research.[3] An amorphous form of the drug in suspension has been shown to provide superior bioavailability compared to a crystalline suspension.[3] These application notes provide a summary of the available data on AZD5718 and a generalized protocol for the preparation of an oral suspension for research purposes.

Data Presentation

Table 1: In Vitro Pharmacology of AZD5718

Parameter	Value	Species	Assay System	Reference
FLAP Binding Affinity (Kd)	0.0044 µmol/L	Human	Reversible FLAP inhibitor	[1]
LTB4 Production IC50	0.039 µmol/L	Human	Whole blood	[1]
Maximum Inhibition of LTB4	>95%	Human	Whole blood	[1]

Table 2: Clinical Pharmacokinetics of AZD5718 Oral Suspension (Amorphous) in Healthy Adults

Parameter	Value	Dosing Regimen	Notes	Reference
Time to Maximum Concentration (Tmax)	1–2 hours	Single and Multiple Doses	Rapid absorption	[5]
Terminal Half-life (t½)	10–12 hours	Single and Multiple Doses	Supports once-daily dosing	[6]
Steady State	Achieved in ~3 days	Multiple Doses	Consistent with half-life	[6]
Dose Proportionality	Supra-proportional increase in AUC and Cmax	60–600 mg	Exposure increases more than dose	[5]

Signaling Pathway and Experimental Workflows

Leukotriene Biosynthesis and Inhibition by AZD5718

The following diagram illustrates the 5-lipoxygenase (5-LO) pathway and the mechanism of action of AZD5718.

Caption: Mechanism of AZD5718 in the 5-lipoxygenase pathway.

General Workflow for Oral Suspension Formulation Development

This diagram outlines the key stages in developing a research-grade oral suspension.

Caption: Workflow for oral suspension formulation development.

Decision Tree for Formulation Optimization

This diagram presents a logical approach to optimizing an oral suspension formulation.

Caption: Decision-making process for formulation optimization.

Experimental Protocols

Disclaimer: The following protocols are generalized for research purposes. The specific formulation for AZD5718 used in clinical trials is proprietary. Researchers should perform their own optimization and stability testing.

Protocol 1: Preparation of a Research-Grade AZD5718 Oral Suspension (Amorphous)

Objective: To prepare a 10 mg/mL oral suspension of amorphous AZD5718 suitable for preclinical in vivo studies in relevant species (e.g., dogs, rabbits). AZD5718 is inactive in rats and mice.[1]

Materials:

• AZD5718 (amorphous solid)

• Suspending vehicle (e.g., 0.5% w/v Methylcellulose or Hydroxypropyl methylcellulose (HPMC) in purified water)

• Wetting agent (e.g., 0.1% w/v Polysorbate 80 or Sodium Lauryl Sulfate)

• Purified water

• Mortar and pestle or homogenizer

• Magnetic stirrer and stir bar

• Volumetric flasks and graduated cylinders

• Analytical balance

Methodology:

• Preparation of Suspending Vehicle:

  • Accurately weigh the required amount of methylcellulose or HPMC.

  • Heat approximately one-third of the total required volume of purified water to 60-70°C.

  • Disperse the polymer in the hot water with stirring.

  • Add the remaining volume of cold water and continue stirring until a clear, uniform solution is formed.

  • Allow the solution to cool to room temperature.

• Preparation of the AZD5718 Slurry:

  • Accurately weigh the required amount of amorphous AZD5718.

  • In a mortar, add the wetting agent to the AZD5718 powder.

  • Slowly add a small volume of the suspending vehicle and triturate to form a smooth, uniform paste. This ensures complete wetting of the drug particles.

• Formation of the Suspension:

  • Gradually add the remaining suspending vehicle to the paste while stirring continuously.

  • Transfer the mixture to a calibrated volumetric flask.

  • Rinse the mortar with a small amount of the vehicle and add it to the flask to ensure complete transfer of the drug.

  • Make up to the final volume with the suspending vehicle.

  • Stir the suspension with a magnetic stirrer for at least 30 minutes to ensure homogeneity. Alternatively, a homogenizer can be used for a more uniform particle size distribution.

• Storage:

  • Store the suspension in a tightly sealed, light-resistant container at 2-8°C.

  • Before each use, the suspension should be shaken vigorously to ensure uniform redispersion of the active ingredient.

Protocol 2: Quality Control and Characterization of the Oral Suspension

Objective: To ensure the quality and consistency of the prepared AZD5718 oral suspension.

1. Visual Inspection:

• Method: Visually inspect the suspension for any signs of caking, crystal growth, or microbial contamination. The suspension should appear uniform upon shaking.

• Acceptance Criteria: A uniform suspension that is free from aggregates and readily redisperses upon shaking.

2. pH Measurement:

• Method: Measure the pH of the suspension using a calibrated pH meter.

• Acceptance Criteria: The pH should be within a predetermined range (e.g., 6.0-7.5) to ensure stability of the API and excipients.

3. Particle Size Analysis:

• Method: Determine the particle size distribution of the suspended AZD5718 particles using a suitable technique such as laser diffraction.

• Acceptance Criteria: A consistent particle size distribution with a D90 (90% of particles are smaller than this diameter) typically below 50 µm to ensure good oral absorption and prevent grittiness.

4. Viscosity Measurement:

• Method: Measure the viscosity of the suspension using a viscometer at a controlled temperature.

• Acceptance Criteria: The viscosity should be within a target range that allows for easy pouring and administration while preventing rapid sedimentation of the particles.

5. In Vitro Dissolution Testing (for advanced characterization):

• Method: Perform dissolution testing using a USP apparatus (e.g., Apparatus II - paddle) with a suitable dissolution medium (e.g., simulated gastric or intestinal fluid).

• Acceptance Criteria: A defined percentage of the drug should be dissolved within a specified time, indicating consistent release characteristics.

6. Stability Assessment:

• Method: Store aliquots of the suspension under controlled conditions (e.g., refrigerated, room temperature, and accelerated conditions like 40°C/75% RH) for a defined period. At specified time points, perform the quality control tests mentioned above.

• Acceptance Criteria: The suspension should maintain its physical and chemical integrity throughout the study period under the specified storage conditions.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. Excipients for Solubility Enhancement - Lubrizol [lubrizol.com]
• 3. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Guide to Oral Suspensions for Formulation Scientists - Lubrizol [lubrizol.com]
• 5. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the FLAVOUR Study Utilizing AZD5718

These application notes provide a comprehensive overview of the FLAVOUR study protocol, a Phase IIa clinical trial designed to evaluate the efficacy, safety, and tolerability of AZD5718 in patients with recent myocardial infarction. AZD5718 is a novel, potent, and selective inhibitor of 5-lipoxygenase-activating protein (FLAP), which is crucial in the biosynthesis of leukotrienes, potent pro-inflammatory and vasoactive mediators implicated in the pathophysiology of atherosclerotic cardiovascular disease.[1][2][3][4][5]

Quantitative Data Summary

The following tables summarize key quantitative data from the FLAVOUR study protocol.

Table 1: Study Design and Population

Parameter	Description
Study Title	A Phase IIa, Randomized, Single-Blind, Placebo-Controlled, Multicenter, Parallel-Group Study to Evaluate the Efficacy, Safety, and Tolerability of Oral AZD5718 in Patients with Coronary Artery Disease (FLAVOUR)[4][6]
ClinicalTrials.gov ID	NCT03317002[3][7]
Study Population	Patients who have experienced a myocardial infarction (with or without ST-segment elevation) 7-28 days prior to randomization.[3][4]
Sample Size	129 patients were randomized, with 128 receiving treatment.[3][7]
Randomization Ratio	2:1:2 (AZD5718 200 mg : AZD5718 50 mg : Placebo)[3][4]

Table 2: Investigational Product and Dosing Regimen

Treatment Arm	Dosage	Administration	Duration
AZD5718 High Dose	200 mg[3][4]	Once daily, oral tablets[4]	4 or 12 weeks[3][4]
AZD5718 Low Dose	50 mg[3][4]	Once daily, oral tablets[4]	4 or 12 weeks[3][4]
Placebo	Matching placebo[4]	Once daily, oral tablets[4]	4 or 12 weeks[3][4]

Table 3: Key Efficacy Endpoints

Endpoint	Measurement	Timepoints
Primary Efficacy	Change in urine leukotriene E4 (uLTE4) levels[3][4]	4 and 12 weeks[3]
Key Secondary Efficacy	Change in coronary flow velocity reserve (CFVR)[3][4]	4 and 12 weeks[5]

Experimental Protocols

This section details the key methodologies employed in the FLAVOUR study.

2.1. Patient Selection Criteria

• Inclusion Criteria :

  • Patients aged 18 years or older.

  • Diagnosis of myocardial infarction (with or without ST-segment elevation) 7 to 28 days before randomization.[3][4]

  • Following percutaneous coronary intervention (PCI), stenosis of the left anterior descending (LAD) coronary artery must be less than 50%.[3][4]

  • Thrombolysis In Myocardial Infarction (TIMI) flow grade of ≥ 2 after PCI.[3][4]

• Exclusion Criteria :

  • A comprehensive list of exclusion criteria is detailed in the official study protocol.

2.2. Treatment Administration and Blinding

Enrolled participants receive either AZD5718 (200 mg or 50 mg) or a matching placebo as once-daily oral tablets.[4] The study is single-blinded, where the participants are unaware of the treatment they are receiving.[3]

2.3. Efficacy and Safety Assessments

• Primary Efficacy Endpoint Assessment :

  • Urine samples are collected at baseline and at 4 and 12 weeks of treatment to measure the levels of leukotriene E4 (uLTE4).[3]

• Key Secondary Efficacy Endpoint Assessment :

  • Coronary flow velocity reserve (CFVR) is measured using transthoracic Doppler echocardiography at baseline and at 4 and 12 weeks.[3][4]

• Safety Assessments :

  • Adverse events (AEs) and serious adverse events (SAEs) are monitored throughout the study.

  • Vital signs, electrocardiograms (ECGs), and laboratory safety tests are performed at scheduled study visits.

Visualizations

3.1. AZD5718 Mechanism of Action: Inhibition of the 5-Lipoxygenase Pathway

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and rationale of FLAVOUR: A phase IIa efficacy study of the 5-lipoxygenase activating protein antagonist AZD5718 in patients with recent myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. utupub.fi [utupub.fi]
• 6. AZD5718 phase IIa study to evaluate efficacy, safety and tolerability of oral AZD5718 in patients with coronary artery disease (CAD). [astrazenecaclinicaltrials.com]
• 7. portal.research.lu.se [portal.research.lu.se]

Technical Notes & Optimization

AZD5718 Technical Support Center: Experimental Solubility and Stability

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance on the solubility and stability of AZD5718 in common experimental buffers. The following sections offer troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and relevant biological pathway information to facilitate successful experimentation.

Solubility Data

The solubility of AZD5718 is highly dependent on its form (amorphous vs. crystalline) and the solvent used. Below is a summary of available solubility data.

Solvent/Form	Solubility	Reference
Water	Insoluble	Selleck Chemicals
DMSO	89 mg/mL (199.32 mM)	Selleck Chemicals
Ethanol	3 mg/mL (6.71 mM)	Selleck Chemicals
Amorphous Suspension	20 µM	Clinical and Translational Science, 2018
Crystalline Suspension	240 µM	Clinical and Translational Science, 2018
Physicochemical Properties
logD at pH 7.4	2.9	Clinical and Translational Science, 2018

Troubleshooting Guide & FAQs

This section addresses common issues that may arise when working with AZD5718 in experimental settings.

Q1: I am observing precipitation when I dilute my AZD5718 DMSO stock solution into my aqueous experimental buffer. What should I do?

A1: This is a common issue for compounds with low aqueous solubility. Here are several steps you can take to troubleshoot this problem:

• Lower the Final Concentration: The most straightforward solution is to reduce the final concentration of AZD5718 in your assay.

• Decrease the DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer is as low as possible (ideally ≤0.5%) to minimize its effect on the assay and to avoid solvent-driven precipitation.

• Use a Surfactant: Consider the addition of a small amount of a non-ionic surfactant, such as Tween® 80 or Pluronic® F-68, to your buffer to improve the solubility of AZD5718.

• Pre-warm the Buffer: Adding the DMSO stock to a pre-warmed buffer with vigorous mixing can sometimes help to keep the compound in solution.

• Sonication: Brief sonication of the final solution may help to dissolve small precipitates, but be cautious as this can also generate heat.

Q2: How can I determine the kinetic solubility of AZD5718 in my specific experimental buffer?

A2: You can perform a kinetic solubility assay. This will help you determine the concentration at which AZD5718 starts to precipitate from a supersaturated solution, which is relevant for many in vitro assays where a DMSO stock is diluted into an aqueous buffer. A detailed protocol for a kinetic solubility assay is provided in the "Experimental Protocols" section.

Q3: How stable is AZD5718 in my cell culture medium over the course of a multi-day experiment?

A3: The stability of AZD5718 in cell culture media has not been publicly reported and can be influenced by factors such as pH, temperature, and the presence of serum components. It is recommended to perform a stability study under your specific experimental conditions. A general protocol for assessing compound stability in experimental buffers is provided below.

Q4: What are the potential degradation pathways for AZD5718 in aqueous solutions?

A4: Specific degradation pathways for AZD5718 in experimental buffers have not been detailed in public literature. For many small molecules, hydrolysis and oxidation are common degradation routes in aqueous environments. To identify potential degradation products, a forced degradation study can be performed under stress conditions (e.g., acidic, basic, oxidative).

Experimental Protocols

Protocol 1: Kinetic Solubility Assay of AZD5718

This protocol allows for the determination of the kinetic solubility of AZD5718 in a buffer of interest.

Materials:

• AZD5718

• Anhydrous DMSO

• Experimental buffer (e.g., PBS, pH 7.4)

• 96-well microplate (UV-transparent for UV-based detection)

• Plate reader capable of measuring absorbance or nephelometry

• Multichannel pipette

Procedure:

• Prepare Stock Solution: Prepare a high-concentration stock solution of AZD5718 in DMSO (e.g., 10 mM).

• Serial Dilution in DMSO: In a 96-well plate, perform a serial dilution of the AZD5718 stock solution in DMSO to create a range of concentrations.

• Addition of Aqueous Buffer: To each well containing the DMSO dilutions, add the experimental buffer to achieve the desired final compound concentrations and a consistent final DMSO concentration (e.g., 1%).

• Incubation: Seal the plate and incubate at room temperature or 37°C for a specified time (e.g., 1-2 hours) with gentle shaking.

• Detection of Precipitation:

  • Nephelometry: Measure the light scattering in each well using a nephelometer. An increase in scattering indicates precipitation.

  • UV Absorbance: Centrifuge the plate to pellet any precipitate. Carefully transfer the supernatant to a new UV-transparent plate and measure the absorbance at a wavelength where AZD5718 has maximum absorbance. The concentration at which the absorbance plateaus is the kinetic solubility.

Protocol 2: Stability Assessment of AZD5718 in Experimental Buffers

This protocol helps to determine the stability of AZD5718 in a specific buffer over time.

Materials:

• AZD5718 DMSO stock solution

• Experimental buffer (e.g., cell culture medium)

• HPLC-UV or LC-MS/MS system

• Incubator

Procedure:

• Prepare Test Solution: Spike the AZD5718 DMSO stock solution into the pre-warmed experimental buffer to achieve the desired final concentration. Ensure the final DMSO concentration is low and consistent with your experimental conditions.

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the solution, and quench any potential degradation by adding a suitable solvent (e.g., acetonitrile) or by freezing at -80°C. This will serve as your reference sample.

• Incubation: Incubate the remaining solution under your experimental conditions (e.g., 37°C, 5% CO₂).

• Time-Point Sampling: At various time points (e.g., 2, 4, 8, 24, 48 hours), collect aliquots and quench them as in step 2.

• Analysis: Analyze all samples by a validated HPLC-UV or LC-MS/MS method to determine the concentration of intact AZD5718.

• Data Interpretation: Calculate the percentage of AZD5718 remaining at each time point relative to the T=0 sample. A plot of percent remaining versus time will indicate the stability of the compound under the tested conditions.

Signaling Pathway and Experimental Workflow

AZD5718 is an inhibitor of the 5-lipoxygenase-activating protein (FLAP), which is a crucial component of the leukotriene biosynthesis pathway.

Caption: AZD5718 inhibits the 5-lipoxygenase-activating protein (FLAP).

Caption: General experimental workflow for using AZD5718.

AZD5718 In Vivo Studies: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to overcome challenges encountered during in vivo studies with AZD5718.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for AZD5718?

A1: AZD5718 is a potent, selective, and reversible inhibitor of the 5-lipoxygenase activating protein (FLAP).[1][2] FLAP is an integral membrane protein that is essential for the first step in the biosynthesis of leukotrienes, which are potent pro-inflammatory and vasoactive lipid mediators.[2][3] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl-leukotrienes (LTC4, LTD4, and LTE4).[1][2]

Q2: In which preclinical animal species is AZD5718 pharmacologically active?

A2: This is a critical consideration for study design. Preclinical studies have shown that AZD5718 effectively inhibits leukotriene production in dogs and rabbits. However, the compound is reported to be inactive in rat and mouse blood .[1] Therefore, standard rodent models are not suitable for efficacy studies based on the intended mechanism of action. Researchers should select appropriate species, such as beagle dogs or rabbits, or consider genetically modified rodent models if applicable.

Q3: What are the key physicochemical and pharmacokinetic properties of AZD5718?

A3: Understanding the properties of AZD5718 is crucial for proper formulation and study design. Key parameters are summarized in the table below.

Property	Value / Description	Source
Mechanism of Action	5-lipoxygenase activating protein (FLAP) inhibitor	[1][4]
Molecular Formula	C24H26N6O3	[5]
Molecular Weight	446.5 g/mol	[6]
Solubility	Low aqueous solubility	[3]
LogD (pH 7.4)	2.9 (Neutral compound)	[3]
Human Plasma Protein Binding	95.7% (High)	[3]
Permeability (Caco-2)	High (Papp of 24 × 10−6 cm/s)	[3]
Metabolism	Primarily by Cytochrome P450 (CYP) 3A4 and 3A5	[3]
Human Half-life	~10-12 hours	[3][7]

Q4: How should I select and calculate a starting dose for my in vivo study?

A4: The initial step is to conduct a Maximum Tolerated Dose (MTD) study to establish a safe dose range.[8] For dose translation between species, it is recommended to use calculations based on Body Surface Area (BSA) rather than body weight alone.[9] The Human Equivalent Dose (HED) can be converted to an Animal Equivalent Dose (AED) using established Km factors.

Species	To Convert Human Dose (mg/kg) to Animal Dose (mg/kg), Multiply by:
Mouse	12.3
Rat	6.2
Rabbit	3.1
Dog	1.8
Data adapted from FDA guidelines.[9]

Formula for Animal Equivalent Dose (AED) Calculation: AED (mg/kg) = Human Dose (mg/kg) * (Human Km / Animal Km)[10]

Troubleshooting Guide

Problem 1: I am not observing the expected efficacy (e.g., no reduction in LTB4) in my study.

Possible Cause	Troubleshooting Steps
Incorrect Animal Model	AZD5718 is inactive in standard mice and rats.[1] Solution: Confirm you are using a pharmacologically relevant species (e.g., dog, rabbit) or an appropriate transgenic model.
Insufficient Drug Exposure	The dose may be too low, or the formulation may have poor bioavailability. Solution: Conduct a pilot pharmacokinetic (PK) study to measure plasma concentrations of AZD5718. If exposure is low, consider increasing the dose (within MTD limits) or optimizing the formulation.
Inadequate Target Engagement	The compound may not be reaching its target tissue at sufficient concentrations. Solution: Perform a pharmacodynamic (PD) study.[8] Collect blood or tissue samples at various time points post-dosing and measure biomarkers of target engagement, such as ex vivo stimulated LTB4 production.[5][7]
Formulation Issues	Due to low solubility, the compound may be precipitating out of the vehicle, leading to inconsistent dosing. Solution: Ensure the formulation is a homogenous suspension before each dose. Refer to the "Experimental Protocols" section for validated vehicle options. Consider particle size reduction to improve dissolution.[11]

Problem 2: I am observing high variability in my data between animals in the same group.

Possible Cause	Troubleshooting Steps
Inconsistent Formulation	The suspension is not uniform, leading to different doses being administered. Solution: Ensure the formulation is thoroughly mixed (e.g., vortexing, stirring) before drawing each dose. Prepare fresh formulations as needed to avoid settling or degradation over time.[12]
Inaccurate or Inconsistent Administration	Oral gavage technique can vary, leading to errors in the delivered volume or stress-induced physiological changes.[13][14] Solution: Ensure all personnel are highly trained and consistent in their gavage technique.[8] Use appropriate gavage needle sizes and lubricate them to minimize esophageal trauma.[15][16] Consider brief isoflurane anesthesia to reduce animal stress and improve procedural consistency.[14]
Biological Variability	Animal-to-animal differences in metabolism or absorption. Solution: Increase the sample size per group to improve statistical power.[8] Ensure proper randomization and blinding to minimize bias. Use animals of a similar age and weight range.

Problem 3: I am observing unexpected toxicity, adverse events, or mortality.

Possible Cause	Troubleshooting Steps
Vehicle Toxicity	The vehicle itself may be causing adverse effects, especially at high concentrations or with repeated dosing.[17][18] Solution: Always include a "vehicle-only" control group to differentiate between compound- and vehicle-related toxicity.[8] If the vehicle is suspect, explore alternative, well-tolerated options (see table below).
Oral Gavage Complications	Improper technique can cause serious complications such as esophageal perforation, tracheal administration, or aspiration pneumonia.[15][16][19] Solution: Immediately stop the procedure if resistance is met.[16] Monitor animals closely after dosing for signs of distress (e.g., gasping, bleeding).[16] If complications are suspected, euthanize the animal immediately. Refine and standardize gavage technique across all users.
Compound-Related Off-Target Effects	The toxicity may be a direct result of the compound's pharmacology. Solution: Review the preclinical toxicology data for AZD5718.[5] Consider reducing the dose or the dosing frequency. If toxicity persists at doses required for efficacy, further in vitro profiling may be needed to investigate potential off-target activities.[8]

Experimental Protocols

Protocol 1: Preparation of AZD5718 Oral Formulations

AZD5718 has low solubility, requiring a suspension or solubilizing vehicle for oral administration.[3] Below are several vehicle systems that can be used.

Important: The final chosen formulation should be stable and deliver a homogenous dose. Always include a vehicle-only control group in your studies.

Formulation Option	Components & Method	Source
Option A: Co-Solvent System	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline. 1. Dissolve AZD5718 in DMSO to create a stock solution. 2. Add PEG300 and mix evenly. 3. Add Tween-80 and mix evenly. 4. Add Saline to the final volume and mix thoroughly.	[4][6]
Option B: Cyclodextrin-Based	10% DMSO, 90% (20% SBE-β-CD in Saline). 1. Dissolve AZD5718 in DMSO to create a stock solution. 2. In a separate tube, prepare a 20% Sulfobutylether-β-cyclodextrin (SBE-β-CD) solution in saline. 3. Add the DMSO stock solution to the SBE-β-CD solution and mix thoroughly.	[4]
Option C: Oil-Based	10% DMSO, 90% Corn Oil. 1. Dissolve AZD5718 in DMSO to create a stock solution. 2. Add the DMSO stock to the corn oil and mix thoroughly to form a uniform suspension/solution.	[4]
Option D: Suspension	0.5% - 1% Carboxymethylcellulose (CMC-Na) in water. 1. Weigh the required amount of AZD5718. 2. Prepare the CMC-Na solution. 3. Add the AZD5718 powder to the CMC-Na solution and vortex/sonicate until a homogenous suspension is formed.	[6][20]

Note: If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution, but stability must be confirmed.[4] Prepare formulations fresh daily unless stability data indicates otherwise.

Protocol 2: Oral Gavage Administration

Oral gavage is a common and precise method for oral dosing but requires significant skill to perform correctly and humanely.[13]

• Animal Restraint: Restrain the animal firmly but gently to straighten the alignment of the mouth, esophagus, and stomach. The head should be extended back.[16]

• Measure Insertion Depth: Measure the gavage needle externally from the tip of the animal's nose to the last rib to determine the correct insertion depth into the stomach.[16]

• Needle Insertion: Use a proper, ball-tipped gavage needle. The needle can be lubricated with water or a non-toxic lubricant.[16] Insert the needle into the mouth, slightly to one side, and advance it gently along the esophagus. The animal should swallow as the needle is advanced.[16]

• DO NOT FORCE: If any resistance is met, stop immediately, withdraw the needle, and restart. Forcing can cause perforation.[16]

• Administer Substance: Once the needle is in the stomach, administer the substance slowly and smoothly.

• Post-Dosing Monitoring: Observe the animal for at least 15 minutes after the procedure for any signs of distress, such as gasping, choking, or bleeding.[16]

Visualizations

Signaling Pathway

Caption: Mechanism of AZD5718 action on the leukotriene biosynthesis pathway.

Experimental Workflow

Caption: General experimental workflow for an in vivo study with AZD5718.

Troubleshooting Logic

Caption: Decision tree for troubleshooting a lack of efficacy in AZD5718 studies.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. Design of FLAIR: a Phase 2b Study of the 5-Lipoxygenase Activating Protein Inhibitor AZD5718 in Patients With Proteinuric CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. selleckchem.com [selleckchem.com]
• 7. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. How to convert human dose to animal dose? NovoPro [novoprolabs.com]
• 10. Conversion between animals and human [targetmol.com]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. Vehicle effect on in-vitro and in-vivo performance of spray-dried dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. atsjournals.org [atsjournals.org]
• 14. Evaluation of Mice Undergoing Serial Oral Gavage While Awake or Anesthetized - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. research.fsu.edu [research.fsu.edu]
• 17. Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats [jstage.jst.go.jp]
• 18. researchgate.net [researchgate.net]
• 19. scribd.com [scribd.com]
• 20. selleckchem.com [selleckchem.com]

AZD5718 Technical Support Center: Optimizing Dosage for Sustained LTB4 Inhibition

Welcome to the technical support center for AZD5718, a potent and selective 5-lipoxygenase-activating protein (FLAP) inhibitor. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing AZD5718 dosage for sustained leukotriene B4 (LTB4) inhibition. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data from preclinical and clinical studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AZD5718?

A1: AZD5718 is a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1] FLAP is an integral membrane protein that facilitates the transfer of arachidonic acid to the enzyme 5-lipoxygenase (5-LO), which is the initial and rate-limiting step in the biosynthesis of leukotrienes.[2] By inhibiting FLAP, AZD5718 effectively suppresses the production of proinflammatory and vasoactive leukotrienes, including LTB4.

Q2: What is the in vitro potency of AZD5718 for LTB4 inhibition?

A2: In vitro, AZD5718 inhibits LTB4 production in human whole blood with an IC50 of 39 nM.[1][2] It has a high affinity for FLAP with an equilibrium dissociation constant (Kd) of 0.0044 μmol/L.[1]

Q3: What level of LTB4 inhibition is considered therapeutically relevant?

A3: While the exact level for therapeutic efficacy in specific diseases is under investigation, clinical studies with AZD5718 have aimed for and achieved greater than 80% inhibition of LTB4 production over a 24-hour period.[3]

Q4: How is LTB4 inhibition measured in clinical studies?

A4: LTB4 inhibition is typically assessed through two primary methods:

• Ex vivo stimulated LTB4 production in whole blood: Freshly drawn whole blood is stimulated with a calcium ionophore (e.g., A23187) to induce LTB4 synthesis. The amount of LTB4 produced is then quantified, typically by LC-MS/MS or a validated immunoassay.[4][5][6]

• Urinary leukotriene E4 (uLTE4) levels: LTE4 is a stable downstream metabolite of the leukotriene pathway. Its concentration in urine is a reliable biomarker of systemic leukotriene production.[2][7][8] Measurement is commonly performed using LC-MS/MS.[7][8][9][10][11]

Q5: What are the key pharmacokinetic parameters of AZD5718 in humans?

A5: In healthy subjects, AZD5718 is rapidly absorbed after oral administration, with the maximum plasma concentration (Tmax) reached within 1-2 hours.[3][12][13] The mean terminal half-life is approximately 10-12 hours, and steady-state plasma concentrations are typically achieved after about 3 days of once-daily dosing.[1][2][4]

Data on AZD5718 Dosage and LTB4/LTE4 Inhibition

The following tables summarize key data from preclinical and clinical studies on AZD5718.

Table 1: Preclinical and In Vitro Data for AZD5718

Parameter	Value	Species/System	Reference
Mechanism of Action	5-lipoxygenase activating protein (FLAP) inhibitor	-	[1]
Binding Affinity (Kd)	0.0044 µmol/L	-	[1]
In Vitro IC50 (LTB4 inhibition)	39 nM	Human whole blood	[1][2]
Maximum In Vitro Inhibition	>95%	Human whole blood	[1]

Table 2: Clinical Pharmacokinetic and Pharmacodynamic Data for AZD5718 in Healthy Volunteers (Single and Multiple Ascending Dose Studies)

Dosage	LTB4 Inhibition (ex vivo)	uLTE4 Inhibition	Key Pharmacokinetic Findings	Reference
Single Doses (25-1200 mg)	Dose-dependent; >80% sustained inhibition with 300-1200 mg	Dose-dependent	Tmax: 1-2 hours; T½: 10-12 hours	[2][4]
Multiple Doses (60-600 mg once daily for 10 days)	>80% inhibition throughout the day with 180, 360, and 600 mg doses	Dose-dependent	Steady-state achieved in ~3 days	[2][4]

Table 3: Phase 2a Clinical Trial Data for AZD5718 in Patients with Recent Myocardial Infarction (FLAVOUR Study)

Dosage	Treatment Duration	uLTE4 Inhibition vs. Placebo	Reference
50 mg once daily	4 and 12 weeks	>80% reduction	[14]
200 mg once daily	4 and 12 weeks	>80% reduction	[14]

Visualizing Key Pathways and Processes

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Leukotriene B4 production by stimulated whole blood: comparative studies with isolated polymorphonuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leukotriene-E4 in human urine: Comparison of on-line purification and liquid chromatography-tandem mass spectrometry to affinity purification followed by enzyme immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 9. Determination of LTE4 in human urine by liquid chromatography coupled with ionspray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analytical and clinical validation of an LC-MS/MS method for urine leukotriene E4: A marker of systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects | springermedizin.de [springermedizin.de]
• 13. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5‑Lipoxygenase‑Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects - ProQuest [proquest.com]
• 14. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]

AZD5718 Technical Support Center: Troubleshooting and FAQs

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential off-target effects of AZD5718. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of AZD5718?

AZD5718 is a potent and reversible inhibitor of 5-lipoxygenase-activating protein (FLAP).[1] FLAP is an essential protein in the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators.[2] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, LTE4).[1]

Q2: Have any clinically significant off-target effects been observed for AZD5718?

In clinical trials, including first-in-human single and multiple ascending dose studies and the Phase 2a FLAVOUR study, AZD5718 has been generally well-tolerated with no clinically relevant safety findings or serious adverse events attributed to the drug.[1][2] Preclinical toxicology studies in rats and dogs also did not show any serious adverse events of clinical significance.[3]

Q3: Were any off-target effects identified during the preclinical development of the chemical series to which AZD5718 belongs?

Yes, earlier lead compounds in the same chemical series as AZD5718 demonstrated cardiovascular off-target effects in preclinical studies with dogs. These effects included increased heart rate, blood pressure, and coronary arteritis. AZD5718 was specifically designed to mitigate these cardiovascular risks and has shown a superior safety profile compared to these earlier compounds.[3]

Q4: Was AZD5718 screened against a broader panel of potential off-target proteins?

Yes, during its preclinical development, AZD5718 (referred to as compound 12 in the primary literature) was evaluated against a secondary pharmacology panel of 190 targets. The results indicated low promiscuity for off-target interactions.[3]

Q5: Were any specific, non-FLAP interactions identified in the broad panel screening?

The broad panel screening revealed a minor interaction with the adenosine transporter. However, this interaction was observed at a concentration that provides a greater than 12-fold safety margin compared to the predicted therapeutic exposure, and no clinical manifestations of this interaction have been reported.[3]

Q6: Does AZD5718 inhibit cytochrome P450 (CYP) enzymes or ion channels?

Preclinical studies have shown that AZD5718 does not significantly inhibit the major cytochrome P450 isoforms (CYP1A2, 2C8, 2C9, 2C19, 2D6, or 3A4), with IC50 values greater than 20 µM.[3] Additionally, no significant interference with key ion channels, including hERG, was observed.[3]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected cardiovascular effects in preclinical models (e.g., increased heart rate, blood pressure)	While AZD5718 is designed to be free of the cardiovascular effects seen in its predecessors, species-specific responses or experimental conditions could play a role.	- Verify the identity and purity of the AZD5718 compound. - Ensure appropriate vehicle controls are used. - Consider the use of a different preclinical species, as rodents have been shown to be insensitive to the on-target effects of AZD5718.[1] - Review the experimental protocol for potential confounding factors.
Inconsistent inhibition of leukotriene production	This is likely related to on-target pharmacology rather than off-target effects. Factors such as compound stability, solubility, or cell permeability can influence results.	- Confirm the final concentration of AZD5718 in the assay. - Assess the stability and solubility of AZD5718 under your specific experimental conditions. - Refer to established protocols for measuring leukotriene biosynthesis.
Effects potentially related to adenosine signaling	Given the minor off-target interaction with the adenosine transporter, high concentrations of AZD5718 in in vitro systems might theoretically modulate adenosine signaling.	- If adenosine-related effects are suspected, perform a dose-response curve to determine if the effect is concentration-dependent. - Compare the effective concentration to the known on-target IC50 for FLAP inhibition to assess the therapeutic window. - Consider the use of specific adenosine receptor antagonists or agonists to probe the mechanism.

Quantitative Data Summary

Table 1: In Vitro Potency and Selectivity of AZD5718

Target/Assay	Value	Reference
FLAP Binding Affinity (IC50)	6.0 nM	[3]
LTB4 Production in Human Whole Blood (IC50, free)	2.0 nM	[3]
Cytochrome P450 Isoforms (1A2, 2C8, 2C9, 2C19, 2D6, 3A4) Inhibition (IC50)	> 20 µM	[3]
hERG Ion Channel Inhibition (IC50)	> 33 µM	[3]
Adenosine Transporter Interaction Margin	>12-fold	[3]

Experimental Protocols

Key Experiment: Ex Vivo Leukotriene B4 (LTB4) Inhibition in Human Whole Blood

This assay is crucial for determining the on-target potency of AZD5718.

• Blood Collection : Collect fresh human whole blood into heparinized tubes.

• Compound Incubation : Aliquot the whole blood and incubate with various concentrations of AZD5718 or vehicle control for a specified period (e.g., 60 minutes) at 37°C.

• Stimulation : Induce leukotriene biosynthesis by adding a calcium ionophore (e.g., A23187) and continue incubation.

• Reaction Termination : Stop the reaction by adding a quenching agent and/or placing the samples on ice.

• Sample Processing : Centrifuge the samples to pellet the blood cells and collect the plasma.

• LTB4 Quantification : Measure the concentration of LTB4 in the plasma using a validated method, such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis : Plot the LTB4 concentration against the AZD5718 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: On-target mechanism of AZD5718 via FLAP inhibition.

Caption: Mitigation of off-target effects in AZD5718 development.

Caption: AZD5718 off-target screening workflow and results.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Interpreting variable results in AZD5718 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret variable results in experiments involving AZD5718.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AZD5718?

AZD5718 is a potent and reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1][2] FLAP is an integral membrane protein that is essential for the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators.[2] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).[1][3]

Q2: What are the key biomarkers to measure AZD5718 activity?

The primary biomarkers for assessing the pharmacodynamic activity of AZD5718 are the levels of leukotriene B4 (LTB4) and leukotriene E4 (LTE4).[1][2] LTB4 production is typically measured ex vivo in stimulated whole blood, while LTE4 levels are measured in urine as an indicator of systemic cysteinyl leukotriene production.[1][4]

Q3: Why am I observing no effect of AZD5718 in my animal model?

A key reason for a lack of effect in certain animal models is the species-specific activity of AZD5718. Preclinical studies have shown that AZD5718 is a potent inhibitor of leukotriene production in humans, dogs, and rabbits; however, it is inactive in rats and mice.[1] Therefore, it is crucial to select an appropriate animal model for in vivo studies.

Q4: What are potential sources of variability in my in vitro experiments with human cells?

Variable results in in vitro experiments using human cells or whole blood can arise from several factors:

• Assay Conditions: The ex vivo stimulation of LTB4 production is sensitive to experimental conditions. Variations in the concentration of the calcium ionophore used for stimulation, incubation times, and sample handling can all contribute to variability.

• Drug Solubility: AZD5718 has low aqueous solubility.[2] Improper dissolution of the compound can lead to inaccurate concentrations in the assay, resulting in lower than expected inhibition.

• Cellular Health: The health and density of the cells used in the assay can impact their ability to produce leukotrienes and their responsiveness to FLAP inhibition.

• Inter-individual Donor Variability: When using human whole blood from different donors, genetic and physiological differences can lead to variations in baseline leukotriene production and response to AZD5718.

Q5: What factors can contribute to pharmacokinetic variability in clinical studies?

In clinical settings, several factors can influence the pharmacokinetics of AZD5718 and lead to variable patient responses:

• Absorption: AZD5718 is rapidly absorbed, with plasma concentrations declining biphasically.[2][4] However, as a substrate for P-glycoprotein, its absorption may be influenced by factors that affect this transporter.[2]

• Metabolism: AZD5718 exhibits saturable metabolism, which can contribute to a more than dose-proportional increase in exposure at higher doses.[2]

• Patient Population: The FLAVOUR Phase IIa study was conducted in patients with a recent myocardial infarction.[5] The underlying disease state and co-morbidities in this patient population could contribute to pharmacokinetic variability.

• Concomitant Medications: While a drug-drug interaction study with rosuvastatin showed no clinically meaningful effect, the potential for interactions with other medications should be considered.[6]

Troubleshooting Guides

Issue: Inconsistent LTB4 Inhibition in Ex Vivo Human Whole Blood Assay

Potential Cause	Troubleshooting Step
Suboptimal Calcium Ionophore Stimulation	Titrate the concentration of the calcium ionophore to determine the optimal concentration for robust and reproducible LTB4 production in your specific assay setup.
Incomplete Dissolution of AZD5718	Prepare stock solutions in an appropriate solvent like DMSO and ensure complete dissolution before diluting into the assay medium. Consider the use of a formulation with improved solubility if available.[2]
Pre-analytical Variability	Standardize blood collection, handling, and processing procedures. Minimize the time between blood draw and the start of the assay.
Inter-donor Variability	If possible, use a single donor for a set of experiments or normalize the data to the baseline LTB4 production for each donor.

Issue: Higher Than Expected Variability in Clinical Trial Pharmacodynamic Data

Potential Cause	Troubleshooting Step
Urine Collection and Processing	Ensure strict adherence to the protocol for urine collection, including the timing and duration of collection. Normalize urinary LTE4 levels to creatinine to account for variations in urine dilution.[7]
Patient Adherence	Implement measures to monitor and encourage patient adherence to the dosing regimen.
Dietary Influences	While not explicitly stated in the provided results, significant variations in diet could potentially influence inflammatory mediator levels. Standardize dietary instructions for participants if this is a concern.

Data Presentation

Table 1: Preclinical Pharmacological Profile of AZD5718

Parameter	Value	Species/System
Mechanism of Action	5-lipoxygenase activating protein (FLAP) inhibitor	-
Binding Affinity (Kd)	0.0044 µmol/L	-
Binding Off-rate (Koff)	1.27 min⁻¹	-
LTB4 Inhibition (IC50)	0.039 µmol/L	Human whole blood (in vitro)
Maximum LTB4 Inhibition	>95%	Human whole blood (in vitro)
Activity in Animal Models	Active in dog and rabbit; Inactive in rat and mouse	-

Table 2: Summary of Phase I Clinical Trial Data in Healthy Subjects

Parameter	Observation
Dosing	Single Ascending Doses (SAD): 25-1200 mg; Multiple Ascending Doses (MAD): 60-600 mg for 10 days[2]
Absorption	Rapidly absorbed[2][4]
Terminal Half-life	10-12 hours[2][4]
Time to Steady State	Approximately 3 days[2][4]
Pharmacodynamics	Dose-dependent inhibition of LTB4 and LTE4[2]
Safety	Well tolerated with no clinically relevant safety findings[1][2]

Table 3: Key Findings from the FLAVOUR Phase IIa Study in Patients with Recent Myocardial Infarction

Parameter	Result
Treatment Groups	AZD5718 (200 mg and 50 mg) or placebo[5]
Urinary LTE4 Reduction	Statistically significant reductions of >80% in both AZD5718 groups vs. placebo at 4 and 12 weeks[5]
Coronary Flow Velocity Reserve (CFVR)	No significant changes observed for AZD5718 vs. placebo[5]

Experimental Protocols

Protocol 1: Ex Vivo LTB4 Production Assay in Human Whole Blood

• Blood Collection: Collect whole blood from healthy human donors into tubes containing an appropriate anticoagulant (e.g., heparin).

• Compound Incubation: Pre-incubate aliquots of whole blood with varying concentrations of AZD5718 or vehicle control for a specified period (e.g., 30 minutes) at 37°C.

• Stimulation: Induce leukotriene synthesis by adding a calcium ionophore (e.g., A23187) to the blood samples and incubate for a further specified period (e.g., 15 minutes) at 37°C.

• Sample Processing: Stop the reaction by placing the samples on ice and/or adding a chelating agent like EDTA. Centrifuge the samples to separate the plasma.

• LTB4 Quantification: Measure the concentration of LTB4 in the plasma using a validated method such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: Calculate the percent inhibition of LTB4 production for each concentration of AZD5718 relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Urinary LTE4 Measurement in Clinical Studies

• Urine Collection: Collect urine samples from study participants over a specified time interval (e.g., 24 hours) at baseline and at various time points after initiation of AZD5718 or placebo treatment.

• Sample Handling and Storage: Record the total volume of urine collected. Aliquot the urine samples and store them frozen at -80°C until analysis.

• LTE4 Quantification: Measure the concentration of LTE4 in the urine samples using a validated analytical method, typically LC-MS/MS, for high sensitivity and specificity.

• Creatinine Measurement: Measure the creatinine concentration in the same urine samples to account for variations in urine dilution.

• Data Analysis: Express the urinary LTE4 concentration as a ratio to the urinary creatinine concentration (e.g., ng LTE4/mg creatinine). Calculate the change from baseline in this ratio for each treatment group.

Mandatory Visualizations

Caption: AZD5718 inhibits FLAP, blocking leukotriene synthesis.

Caption: Workflow for the ex vivo LTB4 production assay.

Caption: Logic for troubleshooting variable AZD5718 results.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Design of FLAIR: a Phase 2b Study of the 5-Lipoxygenase Activating Protein Inhibitor AZD5718 in Patients With Proteinuric CKD - PMC [pmc.ncbi.nlm.nih.gov]

AZD5718 inactive in rat and mouse blood: implications for model selection

This technical support center provides researchers, scientists, and drug development professionals with essential information and troubleshooting guidance for experiments involving the 5-lipoxygenase-activating protein (FLAP) inhibitor, AZD5718.

Frequently Asked Questions (FAQs)

Q1: We are not observing any activity of AZD5718 in our rat and mouse models. Is this expected?

A1: Yes, this is an expected finding. Preclinical studies have consistently shown that AZD5718 is inactive in rat and mouse blood.[1] This species-specific difference is a critical consideration for model selection in non-clinical studies. While the exact molecular basis for this inactivity in rodents has not been fully elucidated in the provided documents, it is a confirmed characteristic of the compound.

Q2: In which species is AZD5718 active?

A2: AZD5718 has demonstrated potent activity in inhibiting leukotriene production in human, dog, and rabbit blood.[1] In preclinical studies, single and repeat oral administration of AZD5718 to healthy beagle dogs resulted in a concentration-dependent inhibition of LTB4 production in blood and a robust reduction in urinary leukotriene E4 (LTE4) levels.[1] Intravenous administration to rabbits also showed a concentration-dependent reduction in LTB4 and LTC4 production in the blood.[1]

Q3: What is the mechanism of action of AZD5718?

A3: AZD5718 is a potent, selective, and reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[2][3][4][5] FLAP is an essential protein for the production of leukotrienes, which are pro-inflammatory lipid mediators.[4][5][6][7] By inhibiting FLAP, AZD5718 effectively suppresses the biosynthesis of all leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).[3]

Q4: What are the key potency values for AZD5718 in active species?

A4: The following table summarizes the key in vitro and ex vivo potency values for AZD5718.

Species	Assay	Parameter	Value	Reference
Human	LTB4 Production (in vitro)	IC50	39 nM	[8]
Human	FLAP Binding (in vitro)	Kd	0.0044 µmol/L	[1][2]
Human	LTB4 Inhibition (ex vivo)	IC50	5.3 nM	[8]
Human	LTE4 Inhibition (ex vivo)	IC50	0.8 nM	[8]
Dog	LTB4 Inhibition (ex vivo)	IC50 (free)	0.1 nM
Dog	LTB4 Inhibition (in vitro)	IC50 (free)	1.0 nM	[7]

Q5: Are there any known safety concerns with AZD5718?

A5: In a first-in-human study with single and multiple ascending doses in healthy subjects, AZD5718 was well tolerated, and no clinically relevant safety or tolerability findings were observed.[1][8][9] Similarly, a Phase 2a study in patients with a recent myocardial infarction did not identify any safety concerns.[1][6] Preclinical toxicology studies in rats and dogs also did not show any serious adverse events of clinical significance.[7][10]

Troubleshooting Guide

Issue: No observable inhibition of leukotriene production in an in vivo rodent study.

• Root Cause: As established, AZD5718 is inactive in rats and mice.[1]

• Solution: For in vivo studies, it is imperative to select a pharmacologically relevant species where AZD5718 is active, such as dogs or rabbits.[1] For in vitro experiments, human cells or blood should be used.[1]

Issue: Inconsistent results in an in vitro human whole blood assay.

• Potential Cause 1: Reagent Quality. The quality and concentration of the calcium ionophore (e.g., A23187) used for stimulation are critical.

• Troubleshooting Step: Ensure the calcium ionophore is from a reliable source, stored correctly, and used at the optimal concentration (e.g., 30 µM as used in clinical studies).[8]

• Potential Cause 2: Incubation Time and Temperature. Suboptimal incubation conditions can affect enzyme activity and subsequent leukotriene production.

• Troubleshooting Step: Maintain a consistent incubation temperature of 37°C with gentle agitation.[8] The incubation time should also be standardized (e.g., 30 minutes).[8]

• Potential Cause 3: Sample Handling. Improper sample handling can lead to premature cell activation or degradation of leukotrienes.

• Troubleshooting Step: Process blood samples promptly after collection. Use appropriate anticoagulants (e.g., lithium-heparin).[8] After incubation, stop the reaction effectively (e.g., with EGTA) and place samples on ice before centrifugation.[8]

Experimental Protocols

Ex Vivo Calcium Ionophore-Stimulated Leukotriene B4 (LTB4) Production in Whole Blood

This protocol is based on the methodology used in clinical studies to assess the pharmacodynamic effects of AZD5718.[8]

• Blood Collection: Collect 10 mL of whole blood into lithium-heparin tubes.

• Stimulation:

  • In duplicate, take 2 mL of whole blood.

  • Stimulate one set of samples with 30 µM calcium ionophore A23187.

  • Treat the other set with a dimethylsulfoxide (DMSO) vehicle as a control.

• Incubation: Incubate all samples at 37°C for 30 minutes with gentle agitation (100 rpm).

• Reaction Termination: Place the samples on ice and stop the reaction by adding 250 µL of 100 mM EGTA, followed by two inversions.

• Plasma Separation: Centrifuge the samples at 2,000 x g for 15 minutes at 4°C.

• Storage: Carefully transfer the plasma to fresh tubes and store at -80°C until LTB4 analysis.

• Analysis: Quantify LTB4 levels using a validated method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Calculation: Calculate the net LTB4 production by subtracting the LTB4 levels in the DMSO-stimulated control samples from the corresponding ionophore-stimulated samples.

Visualizations

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. AZD5718 [openinnovation.astrazeneca.com]
• 3. Design of FLAIR: a Phase 2b Study of the 5-Lipoxygenase Activating Protein Inhibitor AZD5718 in Patients With Proteinuric CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and Early Clinical Development of an Inhibitor of 5-Lipoxygenase Activating Protein (AZD5718) for Treatment of Coronary Artery Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medkoo.com [medkoo.com]

Addressing variability in urinary LTE4 measurements with AZD5718

This technical support center provides researchers, scientists, and drug development professionals with guidance on addressing variability in urinary leukotriene E4 (uLTE4) measurements when studying the effects of AZD5718.

Frequently Asked Questions (FAQs)

Q1: What is AZD5718 and how does it affect urinary LTE4 levels?

AZD5718 is a potent and selective oral inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1][2] FLAP is a crucial protein in the biosynthesis of leukotrienes, which are pro-inflammatory mediators.[1][2][3] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).[2][3] Urinary LTE4 is the stable end-metabolite of the cysteinyl leukotrienes.[2][4] Therefore, administration of AZD5718 leads to a dose-dependent reduction in urinary LTE4 levels, which serves as a key biomarker for target engagement and pharmacodynamic activity of the drug.[1][5][6]

Q2: What are the primary sources of variability in uLTE4 measurements?

Variability in uLTE4 measurements can arise from several factors, which can be broadly categorized as:

• Pre-analytical Variability: This includes patient-specific factors and sample handling procedures.

  • Biological Factors: Age, gender, and underlying disease states (e.g., asthma, aspirin sensitivity) can influence baseline uLTE4 levels.[7][8][9][10]

  • Sample Collection: The choice between a 24-hour urine collection and a spot urine sample can impact results. While some studies have not found a significant diurnal variation in healthy individuals, a 24-hour collection is often preferred to account for potential fluctuations, especially in patient populations.[8][11][12]

  • Diet and Medications: Certain foods and medications, such as 5-lipoxygenase inhibitors like zileuton, can affect uLTE4 levels.[13]

  • Sample Storage and Handling: Improper storage temperatures and repeated freeze-thaw cycles can degrade LTE4 and affect measurement accuracy.[12][14]

• Analytical Variability: This pertains to the measurement method itself.

  • Assay Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is considered the gold standard for its high sensitivity and specificity.[8][12] Enzyme Immunoassays (EIA/ELISA) are also used but may exhibit higher variability.[12][14]

• Post-analytical Variability: This involves data processing and interpretation.

  • Normalization: Urinary LTE4 levels are typically normalized to urinary creatinine concentration to account for variations in urine dilution. Inaccurate creatinine measurement can introduce variability.[11][15]

Q3: We are observing inconsistent uLTE4 suppression with AZD5718 in our study. What are the potential causes and how can we troubleshoot this?

Inconsistent uLTE4 suppression can be due to a variety of factors. A systematic approach to troubleshooting is recommended:

• Verify Drug Adherence and Dosing: Confirm that the subjects are compliant with the AZD5718 dosing regimen. In preclinical studies, ensure accurate dose administration.

• Review Sample Handling and Storage Procedures:

  • Collection: Ensure strict adherence to the chosen urine collection protocol (24-hour or timed spot collection).

  • Storage: Verify that urine samples were immediately refrigerated or frozen after collection and stored at the appropriate temperature (e.g., -80°C for long-term storage) to prevent LTE4 degradation.[12]

  • Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles for each sample.

• Evaluate the Analytical Method:

  • Method Validation: If using an in-house assay, ensure it has been properly validated for accuracy, precision, and sensitivity.

  • Inter-assay Variability: Analyze samples from different time points or treatment groups within the same assay run to minimize inter-assay variability.

  • Consider LC-MS/MS: If using an EIA, consider cross-validating a subset of samples with an LC-MS/MS method to rule out assay-specific issues.[12]

• Assess Potential Confounding Factors:

  • Concomitant Medications: Review subject medication logs for any drugs that might interfere with the leukotriene pathway.

  • Dietary Influences: While less common for uLTE4, consider any extreme dietary changes that might influence inflammatory status.

  • Underlying Medical Conditions: Changes in a subject's underlying inflammatory condition could potentially impact uLTE4 levels.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High variability in baseline uLTE4 levels	Biological variation among subjects.	Ensure a sufficiently large sample size to account for inter-individual differences. Collect detailed baseline characteristics of the study population.
Inconsistent sample collection times (for spot urine).	Standardize the time of day for spot urine collection.[7]
Differences in sample handling prior to analysis.	Implement and enforce a strict, standardized protocol for urine collection, processing, and storage for all samples.
Lower than expected uLTE4 suppression with AZD5718	Poor drug adherence or incorrect dosing.	Verify subject compliance and dosing records.
Sub-optimal drug exposure.	If possible, measure plasma concentrations of AZD5718 to correlate with uLTE4 levels.[1][6]
LTE4 degradation in urine samples.	Review sample storage history. Ensure samples were consistently stored at or below -20°C.[14]
Inconsistent results between different analytical methods (e.g., EIA vs. LC-MS/MS)	Cross-reactivity or matrix effects in the EIA.	LC-MS/MS is the preferred method due to higher specificity.[12] If using EIA, perform validation experiments to check for interference.
Differences in antibody specificity between EIA kits.	If changing EIA kits mid-study, perform a bridging study to compare the performance of the old and new kits.
Unexpected increase in uLTE4 levels in some subjects on AZD5718	Non-adherence to study drug.	Confirm subject compliance.
Onset of a new inflammatory condition.	Review subject's clinical status for any new health issues.
Sample mix-up.	Verify sample identity and labeling. Re-analyze a backup aliquot if available.

Data Presentation

Table 1: Effect of AZD5718 on Urinary LTE4 Levels in Healthy Subjects (Single Ascending Dose - SAD)

Dose of AZD5718 (mg)	Mean uLTE4 Inhibition (%)
300	>80%
600	>80%
1200	>80%

Data synthesized from reported sustained effect throughout the day.[1]

Table 2: Effect of AZD5718 on Urinary LTE4 Levels in Healthy Subjects (Multiple Ascending Dose - MAD, 10 days)

Dose of AZD5718 (mg)	Mean uLTE4 Inhibition (%)
180	>80%
360	>80%
600	>80%

Data synthesized from reported inhibition at the last day of repeated dosing.[1]

Table 3: Reduction in uLTE4 Levels in Patients with Recent Myocardial Infarction (FLAVOUR Study)

Treatment Group	Duration	Mean uLTE4 Reduction vs. Placebo (%)
AZD5718 50 mg	4 weeks	>80%
AZD5718 200 mg	4 weeks	>80%
AZD5718 50 mg	12 weeks	>80%
AZD5718 200 mg	12 weeks	>80%

Data from the FLAVOUR Phase 2a study.[3][16][17]

Experimental Protocols

Protocol 1: 24-Hour Urine Collection for uLTE4 Measurement

Objective: To collect a complete 24-hour urine sample to accurately determine the total daily excretion of LTE4.

Materials:

• Large, clean, amber-colored urine collection container.

• Cooler with ice packs or access to a refrigerator.

• Aliquot tubes (5-10 mL, polypropylene).

• Labels for collection container and aliquot tubes.

Procedure:

• Start of Collection:

  • At the beginning of the 24-hour period (e.g., 8:00 AM), the subject should completely empty their bladder into the toilet. This first urine sample is discarded.

  • Record the exact start time and date on the collection container.

• Collection Period:

  • For the next 24 hours, the subject must collect all urine voided into the collection container.

  • The collection container should be kept cool, either in a refrigerator or a cooler with ice packs, throughout the entire collection period.

• End of Collection:

  • Exactly 24 hours after the start time, the subject should empty their bladder one last time and add this final urine to the collection container.

  • Record the exact end time and date.

• Sample Processing (to be performed by laboratory personnel):

  • Measure and record the total volume of the 24-hour urine collection.

  • Thoroughly mix the entire contents of the collection container by inverting it several times.

  • Immediately transfer aliquots (e.g., 5 mL) of the mixed urine into labeled cryovials.

  • Store the aliquots at -80°C until analysis.

Protocol 2: Urinary LTE4 Analysis by LC-MS/MS

Objective: To quantify the concentration of LTE4 in urine samples using Liquid Chromatography-Tandem Mass Spectrometry.

Materials and Reagents:

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer).

• C18 analytical column.

• Solid-phase extraction (SPE) cartridges.

• LTE4 analytical standard.

• Deuterated LTE4 internal standard (LTE4-d5).

• Methanol, acetonitrile, water (LC-MS grade).

• Formic acid.

• Vortex mixer, centrifuge.

Procedure:

• Sample Preparation:

  • Thaw frozen urine samples on ice.

  • Vortex each sample to ensure homogeneity.

  • Spike a known amount of the internal standard (LTE4-d5) into a defined volume of each urine sample, calibrator, and quality control sample.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridges according to the manufacturer's instructions.

  • Load the spiked urine samples onto the cartridges.

  • Wash the cartridges to remove interfering substances.

  • Elute the LTE4 and internal standard from the cartridges using an appropriate solvent (e.g., methanol).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable mobile phase for injection.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate LTE4 from other components using a gradient elution on the C18 column.

  • Detect and quantify LTE4 and the internal standard using multiple reaction monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both analytes.

• Data Analysis:

  • Generate a standard curve by plotting the peak area ratio of LTE4 to the internal standard against the concentration of the calibrators.

  • Calculate the concentration of LTE4 in the unknown samples by interpolating their peak area ratios from the standard curve.

  • Normalize the LTE4 concentration to the urinary creatinine concentration (measured separately) and express the final result in pg/mg creatinine.

Visualizations

Caption: Leukotriene biosynthesis pathway and the mechanism of action of AZD5718.

Caption: Experimental workflow for uLTE4 measurement in a clinical study with AZD5718.

Caption: Troubleshooting decision tree for inconsistent uLTE4 suppression with AZD5718.

References

• 1. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. utupub.fi [utupub.fi]
• 4. Urinary leukotriene E4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. AZD5718 [openinnovation.astrazeneca.com]
• 6. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. eurannallergyimm.com [eurannallergyimm.com]
• 8. Diagnostic Utility of Urinary LTE4 in Asthma, Allergic Rhinitis, Chronic Rhinosinusitis, Nasal Polyps, and Aspirin Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Increase in urinary leukotriene LTE4 levels in acute asthma: correlation with airflow limitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Urinary leukotriene E4 and 9 alpha, 11 beta-prostaglandin F concentrations in mild, moderate and severe asthma, and in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Diurnal variation of urinary leukotriene E4 and histamine excretion rates in normal subjects and patients with mild-to-moderate asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. sjhnhlab.testcatalog.org [sjhnhlab.testcatalog.org]
• 14. Validation and application of a new simple strategy for measurements of urinary leukotriene E4 in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Urinary LTE4 Levels Identify Children with Tobacco Smoke Exposure At Risk for Asthma Exacerbation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. soeg.kb.dk [soeg.kb.dk]

AZD5718 Technical Support Center: Troubleshooting Delivery in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the delivery of AZD5718 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is AZD5718 and what is its mechanism of action?

A1: AZD5718, also known as atuliflapon, is a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1][2][3] FLAP is an integral membrane protein that is essential for the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators.[3][4] By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including leukotriene B4 (LTB4).[1][5]

Q2: What are the key properties of AZD5718 to consider for in vitro experiments?

A2: AZD5718 is a neutral compound with a logD of 2.9 at pH 7.4, indicating its hydrophobic nature.[3][6] This hydrophobicity can present challenges for its dissolution and delivery in aqueous cell culture media. The in vitro IC50 for the inhibition of LTB4 production in human whole blood is approximately 39 nM.[1][2][3]

Q3: What is the recommended solvent for preparing a stock solution of AZD5718?

A3: Due to its hydrophobicity, AZD5718 is insoluble in water.[7] High-purity, anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a concentrated stock solution.[7] It is reported to be soluble in DMSO at a concentration of 89 mg/mL (199.32 mM).[7]

Q4: How should I store the AZD5718 stock solution?

A4: To maintain the stability and activity of AZD5718, it is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2] Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

Troubleshooting Guide

Issue 1: Precipitation of AZD5718 upon addition to cell culture medium.

Possible Cause 1: Exceeding the solubility limit.

• Explanation: The final concentration of AZD5718 in the cell culture medium may be too high, exceeding its aqueous solubility. The abrupt change in solvent polarity from a high concentration of DMSO to the aqueous environment of the medium can cause the compound to precipitate.

• Solution:

  • Determine the optimal working concentration: Conduct a dose-response experiment to identify the lowest effective concentration of AZD5718 for your specific cell type and assay.

  • Serial dilution: Prepare a serial dilution of your AZD5718 stock solution in pre-warmed (37°C) cell culture medium to find the highest concentration that remains in solution.

  • Stepwise dilution: Instead of adding the concentrated stock directly to the full volume of medium, first dilute the stock in a smaller volume of medium and then add this intermediate dilution to the final culture volume.

Possible Cause 2: Low temperature of the cell culture medium.

• Explanation: The solubility of many compounds, including hydrophobic ones, decreases at lower temperatures. Adding the DMSO stock to cold medium can promote precipitation.

• Solution: Always use cell culture medium that has been pre-warmed to 37°C before adding the AZD5718 stock solution.

Possible Cause 3: High final concentration of DMSO.

• Explanation: While DMSO is an excellent solvent for AZD5718, high concentrations can be toxic to cells. A common practice is to keep the final DMSO concentration in the cell culture medium below 0.5% (v/v), and ideally at or below 0.1%.

• Solution: Adjust the concentration of your stock solution to ensure the final DMSO concentration in your experiment does not exceed the tolerance level of your cells.

Issue 2: Inconsistent or lack of expected biological effect.

Possible Cause 1: Inaccurate concentration due to precipitation.

• Explanation: If AZD5718 has precipitated out of solution, the actual concentration of the compound available to the cells will be lower than intended, leading to a reduced or absent biological effect.

• Solution: Visually inspect the cell culture medium for any signs of precipitation (e.g., cloudiness, particulate matter) after adding AZD5718. If precipitation is observed, refer to the troubleshooting steps in Issue 1 .

Possible Cause 2: Degradation of the compound.

• Explanation: Improper storage or handling of the AZD5718 stock solution can lead to its degradation.

• Solution:

  • Proper Storage: Ensure the stock solution is stored in tightly sealed, light-protected aliquots at the recommended temperature (-20°C or -80°C).[2]

  • Fresh Stock: If you suspect degradation, prepare a fresh stock solution from the powdered compound.

Possible Cause 3: Insufficient target engagement.

• Explanation: The concentration of AZD5718 may not be sufficient to achieve the desired level of target (FLAP) inhibition in your specific cell system.

• Solution:

  • Dose-Response Curve: Perform a dose-response experiment to determine the EC50 (effective concentration for 50% of the maximal response) in your cell line.

  • Target Engagement Assay: If possible, perform a target engagement assay to directly measure the binding of AZD5718 to FLAP within the cells. A common method is the Cellular Thermal Shift Assay (CETSA).[8][9]

Quantitative Data Summary

Table 1: AZD5718 In Vitro Potency

Parameter	Value	Species	Assay Condition
IC50	39 nM	Human	LTB4 production in whole blood[1][2][3]
IC50	2 nM	Not Specified	FLAP inhibition[2]
Kd	4.4 nM	Not Specified	Reversible FLAP inhibitor[1]

Table 2: Recommended Formulations for Improved Solubility

Formulation Components	Final Concentration	Notes
DMSO	10%	For in vivo studies, but principles can be adapted for in vitro.[2]
PEG300	40%	Part of a co-solvent system.[2]
Tween-80	5%	A non-ionic surfactant to aid in solubilization.[2]
Saline	45%	Aqueous component of the formulation.[2]
SBE-β-CD	20% in Saline	A cyclodextrin used to enhance solubility.[2]

Experimental Protocols

Protocol 1: Preparation of AZD5718 Stock Solution

• Weighing: Accurately weigh the desired amount of AZD5718 powder in a sterile microcentrifuge tube.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Solubilization: Vortex the solution thoroughly. If necessary, sonicate in a water bath for 5-10 minutes to ensure complete dissolution.

• Inspection: Visually confirm that no particulate matter is present in the solution.

• Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -20°C or -80°C.

Protocol 2: Delivery of AZD5718 to Cell Culture

• Thaw Stock: Thaw a single aliquot of the AZD5718 stock solution at room temperature.

• Pre-warm Medium: Pre-warm the complete cell culture medium to 37°C.

• Prepare Working Solution:

  • For a final concentration of 100 nM with a 0.1% DMSO concentration, you would need a 100 µM intermediate stock.

  • To prepare the working solution, add the AZD5718 stock solution to the pre-warmed medium dropwise while gently swirling the medium. This gradual addition helps to prevent precipitation.

• Dosing Cells: Remove the existing medium from your cell culture plates and replace it with the medium containing the desired final concentration of AZD5718.

• Incubation: Return the cells to the incubator for the desired treatment duration.

Protocol 3: Assessing Target Engagement using Leukotriene B4 (LTB4) ELISA

• Cell Treatment: Treat your cells with a range of AZD5718 concentrations for the desired time. Include a vehicle control (e.g., 0.1% DMSO).

• Stimulation: After the treatment period, stimulate the cells with a calcium ionophore (e.g., A23187) to induce LTB4 production.

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Quantify the amount of LTB4 in the supernatant using a commercially available LTB4 ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the LTB4 concentration against the AZD5718 concentration to determine the IC50 value.

Visualizations

Caption: AZD5718 inhibits the FLAP protein in the 5-lipoxygenase pathway.

Caption: Workflow for preparing and delivering AZD5718 to cell cultures.

Caption: Troubleshooting logic for AZD5718 delivery issues.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. utupub.fi [utupub.fi]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ora.ox.ac.uk [ora.ox.ac.uk]

Improving the bioavailability of AZD5718 in animal studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working with AZD5718 in animal models.

Frequently Asked Questions (FAQs)

Q1: We are observing low oral bioavailability of AZD5718 in our rat studies. What are the potential reasons and how can we improve it?

A1: Low oral bioavailability of AZD5718 in rats is a known characteristic. An early analog of AZD5718 showed high bioavailability in dogs (65%) but significantly lower bioavailability in rats (12%)[1]. Several factors could contribute to this:

• Species-Specific Metabolism: AZD5718 is reported to be inactive in rat and mouse blood, which may be linked to species-specific differences in metabolic pathways or target engagement[2].

• Formulation Issues: AZD5718 has low solubility. The physical form of the compound in the suspension can dramatically impact its absorption.

• First-Pass Metabolism: High first-pass metabolism in the liver can reduce the amount of active drug reaching systemic circulation.

Troubleshooting Recommendations:

• Optimize Formulation:

  • Use an Amorphous Suspension: Studies have shown that amorphous suspensions of AZD5718 have much higher relative bioavailability compared to crystalline formulations[3][4]. Ensure your formulation maintains the amorphous state of the compound.

  • Particle Size Reduction: Micronization or nano-sizing of the drug particles can increase the surface area for dissolution.

  • Use of Solubilizing Excipients: Consider the use of surfactants, co-solvents, or complexing agents (e.g., cyclodextrins) to improve solubility.

• Consider a Different Animal Model: Since AZD5718 shows activity in dog and rabbit blood similar to humans, these may be more suitable preclinical models for pharmacokinetic and pharmacodynamic studies[2].

• Investigate P-glycoprotein (P-gp) Efflux: AZD5718 has a high efflux ratio in Caco-2 cells (7.4), suggesting it may be a substrate for efflux transporters like P-gp[3]. Co-administration with a P-gp inhibitor could clarify the role of efflux in its low bioavailability in rats.

Q2: What is the recommended vehicle for oral administration of AZD5718 in animal studies?

A2: While specific vehicle compositions from preclinical studies are not detailed in the provided documents, a suitable approach for a low-solubility compound like AZD5718 would be an aqueous suspension. Based on the successful use in human trials, an amorphous oral suspension is recommended[1][3].

Key considerations for vehicle selection:

• Suspending Agents: Use appropriate suspending agents (e.g., methylcellulose, carboxymethylcellulose) to ensure dose uniformity.

• Wetting Agents: Incorporate a wetting agent (e.g., Tween 80) to ensure proper dispersion of the hydrophobic drug particles.

• pH control: Maintain a pH that ensures the stability of the compound.

Q3: Are there known species differences in the pharmacodynamics of AZD5718?

A3: Yes, significant species differences have been reported. AZD5718 effectively inhibits leukotriene production in human, dog, and rabbit blood. However, it is inactive in rat and mouse blood [2]. This is a critical consideration when selecting animal models for efficacy studies. While pharmacokinetic data can be generated in rats, pharmacodynamic endpoints related to leukotriene inhibition may not be translatable from this species.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
High variability in plasma concentrations between animals	- Inconsistent dosing volume or concentration- Non-homogenous suspension- Food effects	- Ensure accurate dosing technique and volume.- Vigorously vortex the suspension before each dose.- Standardize the fasting/feeding schedule of the animals. A clinical study was designed to assess the effect of food on AZD5718 absorption[5].
Unexpectedly short half-life in dogs	- High clearance	- In an early analog, high clearance contributed to a short half-life in both rats and dogs[1]. Review the clearance data from your study.
Lack of dose-proportional increase in exposure	- Saturation of absorption- Solubility-limited absorption	- This was observed in early human studies[1]. Consider evaluating lower dose ranges or improving the formulation to enhance solubility.

Quantitative Data Summary

Table 1: In Vitro Properties of AZD5718 and Related Compounds

Compound	logD at pH 7.4	Caco-2 Permeability (Papp, 10⁻⁶ cm/s)	Efflux Ratio	Solubility (Amorphous)	Solubility (Crystalline)
AZD5718	2.9[3][4]	24[3][4]	7.4[3]	20 µM[3]	240 µM[3]
Compound 3 (analog)	2.6[1]	Acceptable[1]	Not Reported	Improved vs. earlier analogs[1]	Not Reported

Table 2: Pharmacokinetic Parameters of an AZD5718 Analog (Compound 10) in Rat and Dog

Species	Oral Bioavailability (F)	Half-life (t½) after IV
Rat	12%[1]	4.7 h[1]
Dog	65%[1]	7.0 h[1]

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

This protocol is a generalized procedure based on standard industry practices, as specific details for AZD5718 were not provided.

• Cell Culture: Caco-2 cells are seeded onto permeable filter supports (e.g., Transwell®) and cultured for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER) and the permeability of a fluorescent marker like lucifer yellow.

• Permeability Measurement (Apical to Basolateral):

  • The test compound (AZD5718) is added to the apical (A) side of the monolayer.

  • Samples are taken from the basolateral (B) side at various time points.

  • The concentration of the compound in the samples is determined by LC-MS/MS.

• Permeability Measurement (Basolateral to Apical):

  • The test compound is added to the basolateral (B) side.

  • Samples are taken from the apical (A) side at various time points.

  • The concentration of the compound is determined by LC-MS/MS.

• Calculation: The apparent permeability coefficient (Papp) is calculated. The efflux ratio is determined by dividing the Papp (B to A) by the Papp (A to B).

Protocol 2: Oral Bioavailability Study in Dogs

This protocol is a generalized procedure based on the description of preclinical studies.

• Animal Acclimatization: Beagle dogs are acclimated to the study conditions.

• Fasting: Animals are fasted overnight prior to dosing.

• Dosing:

  • Intravenous (IV) Administration: A solution formulation of AZD5718 is administered intravenously to a group of dogs to determine clearance and volume of distribution.

  • Oral (PO) Administration: An amorphous suspension of AZD5718 is administered orally via gavage to a separate group of dogs.

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2EDTA)[3].

• Plasma Preparation: Plasma is separated by centrifugation and stored at -80°C until analysis[3].

• Sample Analysis: Plasma concentrations of AZD5718 are quantified using a validated LC-MS/MS method[3].

• Pharmacokinetic Analysis: Plasma concentration-time data are used to calculate pharmacokinetic parameters such as AUC, Cmax, and t½.

• Bioavailability Calculation: Absolute oral bioavailability (F) is calculated as: (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100%.

Visualizations

Caption: Workflow for assessing the oral bioavailability of different AZD5718 formulations.

Caption: Troubleshooting logic for low AZD5718 bioavailability in rat studies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. openinnovation.astrazeneca.com [openinnovation.astrazeneca.com]
• 3. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ClinicalTrials.gov [clinicaltrials.gov]

Managing potential adverse events of AZD5718 in clinical research

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing potential adverse events of AZD5718 in clinical research.

Troubleshooting Guide: Managing Potential Adverse Events

This guide is designed to assist investigators in identifying and managing potential adverse events (AEs) during clinical trials with AZD5718.

Observed Issue/Question	Potential Cause & Explanation	Recommended Action & Monitoring
Headache	Headache has been reported as a common adverse event in early-stage clinical trials with AZD5718 in healthy volunteers.[1] The exact mechanism is not defined but may be related to the pharmacological action of the drug.	- Record the severity, frequency, and duration of the headache. - Consider standard over-the-counter analgesics for symptomatic relief, if consistent with the study protocol. - Monitor for any accompanying symptoms. - If persistent or severe, a dose adjustment or interruption may be considered as per protocol guidelines.
General Tolerability Issues (e.g., mild gastrointestinal discomfort)	While not frequently reported, individual subject sensitivity can lead to mild AEs.	- Document all AEs in the case report form (CRF). - Assess for any concomitant medications or conditions that could be contributing. - For mild events, continue observation. For moderate or worsening symptoms, follow protocol-specific guidelines for dose modification or discontinuation.
Unexpected Laboratory Abnormalities	As with any investigational drug, there is a potential for unforeseen effects on laboratory parameters.	- Follow the clinical trial protocol for routine laboratory monitoring (e.g., liver function tests, complete blood count, renal function). - Any clinically significant abnormalities should be reported to the medical monitor and sponsor immediately. - Repeat testing to confirm findings. - Correlate with any clinical signs and symptoms.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AZD5718 and how might it relate to potential adverse events?

A1: AZD5718 is a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP).[1][2] FLAP is essential for the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators.[1][3] By inhibiting FLAP, AZD5718 reduces the production of leukotrienes, such as Leukotriene B4 (LTB4) and Leukotriene E4 (LTE4).[1][2] The anti-inflammatory effects are the basis for its investigation in diseases like coronary artery disease.[1][3] Potential adverse events could theoretically be linked to the systemic reduction of these inflammatory mediators, though clinical data to date has not indicated significant safety concerns.[1][4][5]

Q2: What is the overall safety profile of AZD5718 observed in clinical trials to date?

A2: Based on published data from a first-in-human study in healthy volunteers and a phase 2a study in patients with recent myocardial infarction, AZD5718 has been generally well tolerated.[1][4][5] The most frequently reported adverse event in healthy subjects was headache.[1] In the phase 2a study, the incidence of adverse events was comparable between the AZD5718 and placebo groups, and no treatment-related serious adverse events were reported.[4][5]

Q3: Are there any known serious adverse events (SAEs) associated with AZD5718?

A3: In the clinical trials reported so far, no deaths or serious adverse events have been considered to be related to AZD5718 treatment.[1][4][5]

Q4: What is the recommended starting dose and dose escalation schedule for AZD5718 in clinical research?

A4: The starting dose in the first-in-human study was determined based on the no-observed-adverse-effect-level (NOAEL) in the most sensitive preclinical species, with a safety factor applied.[1] Single ascending doses have been studied from 25 mg to 1200 mg, and multiple ascending doses from 60 mg to 600 mg once daily for 10 days.[1] In a phase 2a study in patients, doses of 50 mg and 200 mg once daily were evaluated.[4][5] The specific dose and escalation plan for any new study should be guided by the approved clinical trial protocol.

Q5: How is AZD5718 administered and what are its pharmacokinetic properties?

A5: AZD5718 has been administered orally as a suspension in early trials.[3] It is rapidly absorbed, with time to maximum plasma concentration (Tmax) generally occurring within 1-2 hours.[6][7] The mean terminal half-life is approximately 10-12 hours, which supports a once-daily dosing regimen.[1] Steady-state plasma concentrations are typically achieved after about 3 days of once-daily dosing.[1]

Data Presentation

Table 1: Summary of Adverse Events in a First-in-Human Study (Healthy Subjects)

Study Part	Treatment Group	Number of Subjects with any AE	Most Common AE	Number of Subjects with Headache
Single Ascending Dose (SAD)	AZD5718	17	Headache	3
Placebo	3	-	0
Multiple Ascending Dose (MAD)	AZD5718	10	Headache	5
Placebo	4	Headache	1
Data sourced from a randomized, single-blind, placebo-controlled study. All AEs were considered mild or moderate in intensity.[1]

Table 2: Overview of Adverse Events in the Phase 2a FLAVOUR Study (Patients with Recent Myocardial Infarction)

Treatment Cohort	Treatment Group	Number of Patients with any AE / Total Patients
4-Week Cohort	AZD5718 200 mg	12 / 18
AZD5718 50 mg	3 / 6
Placebo	6 / 13
12-Week Cohort	AZD5718 200 mg	27 / 34
AZD5718 50 mg	14 / 19
Placebo	24 / 38
Serious AEs were not considered treatment-related, and there were no deaths.[4][5]

Experimental Protocols

Protocol 1: Monitoring of Pharmacodynamic Biomarkers

Objective: To assess the target engagement and biological effect of AZD5718.

Methodology:

• Leukotriene B4 (LTB4) Inhibition in Whole Blood (ex vivo stimulation):

  • Collect whole blood samples into tubes containing K2EDTA as an anticoagulant at pre-defined time points (e.g., pre-dose and multiple time points post-dose).[1]

  • Stimulate the blood samples with a calcium ionophore to induce LTB4 production.[1]

  • Measure the concentration of LTB4 using a validated immunoassay or other quantitative method.

  • Calculate the percent inhibition of LTB4 production relative to a pre-dose or placebo baseline.

• Urinary Leukotriene E4 (LTE4) Measurement:

  • Collect urine samples over a specified period (e.g., 24-hour collection).[1]

  • Measure the concentration of LTE4 in the urine using a validated analytical method, such as liquid chromatography-mass spectrometry (LC-MS).[1]

  • Normalize LTE4 levels to urinary creatinine to account for variations in urine dilution.[6]

  • Assess the change in urinary LTE4 levels from baseline.

Mandatory Visualization

Caption: Mechanism of action of AZD5718 as a FLAP inhibitor.

Caption: Workflow for monitoring pharmacodynamic biomarkers.

References

• 1. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AZD5718 [openinnovation.astrazeneca.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics, Pharmacodynamics, and Tolerability of AZD5718, an Oral 5-Lipoxygenase-Activating Protein (FLAP) Inhibitor, in Healthy Japanese Male Subjects | springermedizin.de [springermedizin.de]

Reference Data & Comparative Studies

AZD5718: A Comparative Analysis of a Novel FLAP Inhibitor

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparison of the efficacy of AZD5718, a potent 5-lipoxygenase-activating protein (FLAP) inhibitor, with other notable FLAP inhibitors. This document summarizes key experimental data, provides detailed methodologies for essential assays, and visualizes the relevant biological pathways and experimental workflows.

Introduction to FLAP Inhibition

Leukotrienes are pro-inflammatory lipid mediators synthesized from arachidonic acid by the 5-lipoxygenase (5-LO) pathway. These molecules are implicated in a variety of inflammatory diseases, including asthma, cardiovascular disease, and allergic rhinitis. The 5-lipoxygenase-activating protein (FLAP) is an integral membrane protein that plays a crucial role in the biosynthesis of leukotrienes by facilitating the transfer of arachidonic acid to 5-lipoxygenase.[1] By inhibiting FLAP, the production of all downstream leukotrienes can be effectively blocked, making it an attractive therapeutic target.[1][2]

AZD5718 is a novel, potent, and selective FLAP inhibitor that has shown promise in preclinical and clinical studies.[2][3] This guide aims to provide a comprehensive comparison of AZD5718's efficacy with other well-characterized FLAP inhibitors, such as MK-886, MK-0591, and GSK2190915.

Comparative Efficacy of FLAP Inhibitors

The efficacy of FLAP inhibitors is primarily assessed by their ability to inhibit the production of leukotriene B4 (LTB4), a potent chemoattractant for neutrophils. This is typically measured through in vitro and ex vivo assays. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of these inhibitors.

Inhibitor	Target	Assay Type	IC50 (nM)	Source(s)
AZD5718	FLAP	FLAP Binding	6.0	[4]
Human Whole Blood (LTB4 inhibition, free)	2.0	[4]
Human Whole Blood (LTB4 inhibition)	39	[2]
MK-886	FLAP	FLAP Binding	30	[5]
MK-0591 (Quiflapon)	FLAP	FLAP Binding	1.6	[5]
Human Polymorphonuclear Leukocytes (PMNLs)	3.1	[5]
Rat Polymorphonuclear Leukocytes (PMNLs)	6.1	[5]
GSK2190915 (Fiboflapon)	FLAP	FLAP Binding	2.6 - 2.9	[5]
Human Whole Blood (LTB4 inhibition)	76	[5]
BI 665915	FLAP	FLAP Binding	1.7	[5]

Note: IC50 values can vary depending on the specific experimental conditions and assay used. Direct comparison should be made with caution.

Preclinical and Clinical Efficacy

AZD5718

In preclinical studies, AZD5718 demonstrated potent inhibition of LTB4 production in human whole blood.[2] Phase 1 clinical trials in healthy volunteers showed that AZD5718 was well-tolerated and led to a dose-dependent reduction in urinary leukotriene E4 (uLTE4) levels and ex vivo stimulated LTB4 production.[4][6] A phase 2a study (FLAVOUR) in patients with recent myocardial infarction found that AZD5718 was well-tolerated and significantly inhibited leukotriene biosynthesis.[1][7][8] However, no significant changes in coronary flow velocity reserve were observed.[7][8]

Other FLAP Inhibitors

• MK-0591 (Quiflapon): In a study with asthmatic subjects, MK-0591 was shown to block LTB4 biosynthesis by a mean of 98% and uLTE4 excretion by 87% after an allergen challenge.[9] This resulted in a significant reduction in both early (79% inhibition) and late (39% inhibition) asthmatic reactions.[9]

• GSK2190915 (Fiboflapon): Clinical trials in patients with asthma have shown that GSK2190915 can attenuate both early and late asthmatic responses to inhaled allergens.[10][11] It also demonstrated a marked suppression (>90%) of sputum LTB4 and urine LTE4.[12] However, in a study of asthmatics with high sputum neutrophils, it did not significantly reduce neutrophil counts or alter clinical endpoints despite suppressing LTB4.[12] A dose-ranging study in persistent asthma showed some efficacy at the 30 mg dose in improving daytime symptoms and reducing rescue medication use, but no clear dose-response relationship was observed for the primary endpoint of FEV1.[13]

Signaling Pathways and Experimental Workflows

Leukotriene Biosynthesis Pathway

The synthesis of leukotrienes begins with the release of arachidonic acid from cell membranes. FLAP then facilitates the transfer of arachidonic acid to 5-lipoxygenase (5-LO), which catalyzes the initial steps in the formation of leukotrienes. FLAP inhibitors, such as AZD5718, bind to FLAP and prevent this transfer, thereby blocking the entire downstream pathway.

Caption: Leukotriene biosynthesis pathway and the site of action of FLAP inhibitors.

Experimental Workflow for Evaluating FLAP Inhibitors

The evaluation of a novel FLAP inhibitor like AZD5718 typically follows a structured workflow from initial screening to clinical trials.

Caption: A typical experimental workflow for the development of FLAP inhibitors.

Experimental Protocols

FLAP Radioligand Binding Assay

This assay measures the ability of a test compound to displace a radiolabeled ligand (e.g., [3H]MK-886) from the FLAP protein.

Materials:

• Membrane preparations from cells expressing FLAP (e.g., HEK293 cells)

• Radioligand: [3H]MK-886

• Test compound (e.g., AZD5718) and unlabeled competitor (for non-specific binding)

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Glass fiber filters

• Scintillation cocktail and liquid scintillation counter

Procedure:

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of [3H]MK-886 and varying concentrations of the test compound. Include wells for total binding (radioligand only) and non-specific binding (radioligand with a high concentration of unlabeled competitor).

• Equilibration: Allow the binding to reach equilibrium (e.g., 60-90 minutes at room temperature).

• Filtration: Rapidly separate the bound and free radioligand by filtering the reaction mixture through glass fiber filters.

• Washing: Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 value of the test compound by plotting the percentage of specific binding against the log of the test compound concentration.

Cellular Leukotriene Biosynthesis Assay (using Human Neutrophils)

This assay assesses the functional inhibition of the 5-LO pathway in a cellular context.

Materials:

• Isolated human polymorphonuclear neutrophils (PMNLs)

• Test compound (e.g., AZD5718)

• Calcium ionophore (e.g., A23187) for cell stimulation

• Buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

• LTB4 ELISA kit or LC-MS/MS for quantification

Procedure:

• Cell Preparation: Isolate neutrophils from fresh human blood.[5]

• Pre-incubation: Pre-incubate the neutrophils with varying concentrations of the test compound or vehicle for a set period (e.g., 15-30 minutes at 37°C).[14]

• Stimulation: Add calcium ionophore to stimulate LTB4 production and incubate for a further period (e.g., 5-15 minutes at 37°C).[14]

• Reaction Termination: Stop the reaction by placing the samples on ice.

• Sample Preparation: Centrifuge the samples to pellet the cells and collect the supernatant.

• Quantification: Measure the concentration of LTB4 in the supernatant using an ELISA kit or by LC-MS/MS.

• Data Analysis: Calculate the percentage inhibition of LTB4 production for each concentration of the test compound and determine the IC50 value.

Human Whole Blood Assay

This ex vivo assay provides a more physiologically relevant assessment of FLAP inhibition in the complex environment of human blood.

Materials:

• Freshly collected human whole blood (anticoagulated with heparin)

• Test compound (e.g., AZD5718)

• Calcium ionophore (e.g., A23187)

• LTB4 ELISA kit or LC-MS/MS for quantification

Procedure:

• Incubation: Aliquot whole blood into tubes and add varying concentrations of the test compound or vehicle. Incubate for a defined period (e.g., 30 minutes at 37°C).[5]

• Stimulation: Add calcium ionophore to stimulate LTB4 synthesis and continue the incubation (e.g., 30-60 minutes at 37°C).[14][15]

• Plasma Separation: Stop the reaction by placing the tubes on ice and then centrifuge to separate the plasma.[5][16]

• Quantification: Measure the LTB4 concentration in the plasma using an ELISA kit or by LC-MS/MS.[16][17]

• Data Analysis: Determine the IC50 value of the test compound by plotting the percentage of LTB4 inhibition against the log of the compound concentration.

Conclusion

AZD5718 is a potent FLAP inhibitor with demonstrated efficacy in inhibiting leukotriene biosynthesis in both preclinical and clinical settings. Its high potency in human whole blood assays suggests a strong potential for therapeutic benefit in inflammatory diseases. While direct head-to-head clinical trials with other FLAP inhibitors are limited, the available data indicates that AZD5718 is a promising candidate for further development. The experimental protocols provided in this guide offer a framework for the continued evaluation and comparison of FLAP inhibitors in the pursuit of novel anti-inflammatory therapies.

References

• 1. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 2. AZD5718 [openinnovation.astrazeneca.com]
• 3. Discovery of AZD5718, a novel 5-lipoxygenase activating protein (FLAP) inhibitor [morressier.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The effect of MK-0591, a novel 5-lipoxygenase activating protein inhibitor, on leukotriene biosynthesis and allergen-induced airway responses in asthmatic subjects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. | BioWorld [bioworld.com]
• 11. The 5-lipoxygenase-activating protein inhibitor, GSK2190915, attenuates the early and late responses to inhaled allergen in mild asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of a FLAP inhibitor, GSK2190915, in asthmatics with high sputum neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Efficacy, safety and tolerability of GSK2190915, a 5-lipoxygenase activating protein inhibitor, in adults and adolescents with persistent asthma: a randomised dose-ranging study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Biosynthesis, characterization and inhibition of leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A highly sensitive and selective method for the determination of leukotriene B4 (LTB4) in ex vivo stimulated human plasma by ultra fast liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

AZD5718: A Comparative Guide to its In Vivo Anti-inflammatory Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo anti-inflammatory effects of AZD5718, a potent and selective 5-lipoxygenase-activating protein (FLAP) inhibitor. By inhibiting FLAP, AZD5718 effectively suppresses the biosynthesis of all leukotrienes, which are powerful pro-inflammatory mediators.[1][2] This document summarizes key experimental data, details the methodologies used in pivotal studies, and visually represents the underlying biological pathways and experimental workflows.

Comparative Performance of FLAP Inhibitors

AZD5718 has demonstrated a significant potency advantage over other FLAP inhibitors, such as AM103 and VIA-2291 (atuliflapon).[3] The half-maximal inhibitory concentration (IC50) for AZD5718 on ex vivo stimulated leukotriene B4 (LTB4) inhibition in human whole blood is approximately 100-fold lower than that of both AM103 and VIA-2291.[3]

Compound	Mechanism of Action	IC50 (LTB4 inhibition in human whole blood)	Key In Vivo Findings
AZD5718	FLAP Inhibitor	39 nM[2][4]	Dose-dependent inhibition of LTB4 and LTE4 in healthy volunteers and patients with recent myocardial infarction.[4][5][6] Greater than 90% suppression of leukotriene production over 24 hours.[1][3]
AM103	FLAP Inhibitor	Significantly higher than AZD5718[3]	Showed a more pronounced effect on endogenous LTE4 production at lower concentrations compared to LTB4, though at much higher concentrations than AZD5718.[3]
VIA-2291 (Atuliflapon)	FLAP Inhibitor	Significantly higher than AZD5718[3]	Treatment for 6 months resulted in beneficial effects on plaque progression and left ventricular ejection fraction in patients with acute coronary syndrome.[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the leukotriene biosynthesis pathway, the mechanism of action of AZD5718, and a typical experimental workflow for evaluating its in vivo effects.

Mechanism of AZD5718 in the leukotriene biosynthesis pathway.

Workflow for in vivo evaluation of AZD5718.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and validation of findings.

Ex Vivo Leukotriene B4 (LTB4) Production in Whole Blood

This assay measures the ability of a compound to inhibit LTB4 synthesis in a physiologically relevant matrix.

• Blood Collection: Whole blood is collected from study subjects (human or animal) into tubes containing an anticoagulant.

• Incubation with a Stimulant: The blood is stimulated with a calcium ionophore (e.g., A23187) to induce the release of arachidonic acid and subsequent leukotriene synthesis.[6] This is performed in the presence and absence of the test compound (AZD5718).

• Termination of Reaction: The reaction is stopped, and plasma is separated by centrifugation.

• LTB4 Quantification: LTB4 levels in the plasma are quantified using a validated analytical method, typically an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The percentage of inhibition of LTB4 production by the test compound is calculated relative to the vehicle control. The IC50 value is then determined from the concentration-response curve.

Urinary Leukotriene E4 (LTE4) Measurement

Urinary LTE4 is a stable metabolite of the cysteinyl leukotrienes and serves as a biomarker of systemic leukotriene production.[6]

• Urine Collection: Urine samples are collected from study subjects over a specified time interval.

• Sample Preparation: An aliquot of the urine sample is typically subjected to solid-phase extraction to concentrate the analyte and remove interfering substances.

• LTE4 Quantification: The concentration of LTE4 in the extracted sample is measured using a sensitive and specific method, such as LC-MS/MS.

• Normalization: Urinary LTE4 levels are often normalized to urinary creatinine concentration to account for variations in urine dilution.

• Data Analysis: Changes in urinary LTE4 levels from baseline or in comparison to a placebo group are calculated to assess the in vivo inhibitory effect of the drug.

Preclinical In Vivo Findings

Preclinical studies in beagle dogs and rabbits demonstrated the in vivo activity of AZD5718.[7]

• Beagle Dogs: Single and repeated oral administration of AZD5718 resulted in a concentration-dependent inhibition of LTB4 production in blood and a robust reduction in urinary LTE4 levels.[7]

• Rabbits: Intravenous administration of AZD5718 led to a concentration-dependent reduction in LTB4 production and inhibition of LTC4 production in the blood.[7]

It is noteworthy that AZD5718 was found to be inactive in rat and mouse blood, highlighting species-specific differences in pharmacology.[7]

Clinical Validation

The anti-inflammatory effects of AZD5718 have been validated in clinical trials involving healthy volunteers and patients with recent myocardial infarction.

First-in-Human Studies in Healthy Volunteers

In a randomized, placebo-controlled, single- and multiple-ascending dose study, AZD5718 was well-tolerated.[4][6] A clear dose- and concentration-dependent relationship was observed for the inhibition of both ex vivo LTB4 production and urinary LTE4 levels.[4][6] The IC50 values for these effects were in the low nanomolar range.[4][6]

FLAVOUR Phase 2a Study in Patients with Myocardial Infarction

In the FLAVOUR study, patients who had recently experienced a myocardial infarction were treated with AZD5718. The study confirmed the potent in vivo effects of the drug:

• Primary Endpoint: Statistically significant reductions in urinary LTE4 levels of over 80% were observed in both the 50 mg and 200 mg AZD5718 groups compared to placebo at both 4 and 12 weeks.[5][8]

• Safety: AZD5718 was well-tolerated, with no treatment-related serious adverse events.[5][8]

Conclusion

AZD5718 is a potent FLAP inhibitor with demonstrated in vivo efficacy in both preclinical species and humans. Its ability to robustly suppress leukotriene biosynthesis at well-tolerated doses makes it a promising candidate for the treatment of inflammatory diseases. The comparative data indicates a significant potency advantage for AZD5718 over earlier FLAP inhibitors. The detailed experimental protocols provided herein offer a foundation for further research and validation of its anti-inflammatory properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Design and rationale of FLAVOUR: A phase IIa efficacy study of the 5-lipoxygenase activating protein antagonist AZD5718 in patients with recent myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. AZD5718 [openinnovation.astrazeneca.com]
• 8. researchgate.net [researchgate.net]

Cross-Species Potency of AZD5718: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD5718 is a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP), a critical component in the biosynthesis of leukotrienes. By targeting FLAP, AZD5718 effectively suppresses the production of pro-inflammatory lipid mediators, such as leukotriene B4 (LTB4), making it a promising therapeutic candidate for a range of inflammatory diseases. Understanding the cross-species potency of AZD5718 is crucial for the preclinical evaluation and clinical translation of this compound. This guide provides a comparative overview of AZD5718 potency across different species, supported by available experimental data and detailed methodologies.

Data Presentation: Potency Comparison

The inhibitory potency of AZD5718 on LTB4 production in whole blood has been evaluated across several species. The available data are summarized in the table below.

Species	Potency (IC50) for LTB4 Inhibition	Reference
Human	39 nM	[1]
Dog	Similar to human	[1]
Rabbit	Similar to human	[1]
Rat	Inactive	[1]
Mouse	Inactive	[1]

Note: The IC50 value represents the concentration of AZD5718 required to inhibit LTB4 production by 50% in an in vitro whole blood assay. "Similar to human" indicates that preclinical studies showed comparable inhibition of leukotriene production to that observed in human whole blood, although specific IC50 values have not been detailed in the available literature. "Inactive" signifies that the compound did not inhibit leukotriene production in the whole blood of these species under the tested conditions.[1]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental approach to determine potency, the following diagrams are provided.

Figure 1: AZD5718 Signaling Pathway

Figure 2: Experimental Workflow for Potency Assay

Experimental Protocols

The following provides a detailed methodology for the in vitro whole blood assay used to determine the potency of AZD5718.

Objective: To determine the half-maximal inhibitory concentration (IC50) of AZD5718 on calcium ionophore-stimulated LTB4 production in whole blood.

Materials:

• Freshly collected whole blood from the species of interest (e.g., human, dog) in heparinized tubes.

• AZD5718 stock solution (in a suitable solvent, e.g., DMSO).

• Calcium ionophore A23187 stock solution.

• Phosphate-buffered saline (PBS) or other suitable buffer.

• Reagents for LTB4 quantification (e.g., ELISA kit or standards for LC-MS).

• Centrifuge.

• Incubator (37°C).

• Microplate reader (for ELISA).

• Liquid chromatography-mass spectrometry (LC-MS) system (optional).

Procedure:

• Blood Collection and Preparation:

  • Collect whole blood from healthy donors into tubes containing an anticoagulant (e.g., heparin).

  • Use the blood within a short time frame to ensure cell viability.

• Compound Incubation:

  • Prepare serial dilutions of AZD5718 in a suitable buffer.

  • In a microplate or microcentrifuge tubes, add a small volume of the diluted AZD5718 solutions.

  • Add the whole blood to the wells/tubes containing the compound and mix gently.

  • Include a vehicle control (solvent only) and a positive control (no inhibitor).

  • Pre-incubate the blood with the compound for a specified period (e.g., 15-30 minutes) at 37°C.

• Stimulation of LTB4 Production:

  • Prepare a working solution of calcium ionophore A23187.

  • Add the A23187 solution to the blood samples to stimulate LTB4 production. A final concentration of 5-10 µM is often used.

  • Incubate the samples for a defined period (e.g., 10-30 minutes) at 37°C.

• Reaction Termination and Sample Processing:

  • Stop the reaction by placing the samples on ice and/or by centrifugation at a low speed (e.g., 1000 x g for 15 minutes) to separate the plasma.

  • Collect the supernatant (plasma) for LTB4 analysis.

• LTB4 Quantification:

  • Measure the concentration of LTB4 in the plasma samples using a validated method such as:

    • ELISA: Follow the manufacturer's instructions for the specific LTB4 ELISA kit. This typically involves adding the plasma samples to a pre-coated plate, followed by the addition of detection antibodies and a substrate for color development. The absorbance is then read on a microplate reader.

    • LC-MS: This method provides high specificity and sensitivity. It involves sample extraction followed by chromatographic separation and mass spectrometric detection of LTB4.

• Data Analysis:

  • Construct a dose-response curve by plotting the percentage of LTB4 inhibition against the logarithm of the AZD5718 concentration.

  • Calculate the IC50 value from the dose-response curve using a suitable software package (e.g., GraphPad Prism). The IC50 is the concentration of AZD5718 that causes 50% inhibition of LTB4 production compared to the vehicle control.

Conclusion

AZD5718 demonstrates potent inhibition of LTB4 production in human, dog, and rabbit whole blood, highlighting its potential for therapeutic use in these species.[1] Conversely, the lack of activity in rodents (rats and mice) is a critical consideration for the selection of appropriate animal models for preclinical efficacy and safety studies.[1] The provided experimental protocol offers a robust framework for assessing the potency of FLAP inhibitors like AZD5718 in a physiologically relevant ex vivo setting.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]

Comparative Efficacy of AZD5718 in Coronary Artery Disease: An Analysis of Leukotriene Inhibition and Alternative Anti-inflammatory Strategies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the 5-lipoxygenase-activating protein (FLAP) inhibitor, AZD5718, and its efficacy in patient populations with Coronary Artery Disease (CAD). The document synthesizes available clinical trial data for AZD5718 and contrasts its mechanism and performance with other anti-inflammatory agents and leukotriene modulators investigated for the treatment of CAD.

Introduction to AZD5718 and the Role of Leukotrienes in Coronary Artery Disease

AZD5718 is an orally active and reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP), a key protein in the biosynthesis of leukotrienes. Leukotrienes are potent pro-inflammatory lipid mediators implicated in the pathophysiology of atherosclerosis. By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, thereby offering a targeted anti-inflammatory approach to potentially mitigate the progression of CAD. The rationale behind this therapeutic strategy is to reduce the chronic inflammation within atherosclerotic plaques, which is a known driver of plaque instability and subsequent cardiovascular events.

Mechanism of Action: The Leukotriene Biosynthesis Pathway

AZD5718's therapeutic effect is rooted in its ability to modulate the leukotriene signaling pathway. The following diagram illustrates the pathway and the point of intervention for FLAP inhibitors like AZD5718.

Figure 1: Leukotriene biosynthesis pathway and the inhibitory action of AZD5718 on FLAP.

Clinical Efficacy of AZD5718 in Patients with CAD

The clinical development of AZD5718 in CAD has been evaluated in key Phase IIa trials, namely the FLAVOUR and PASSIVATE studies.

The FLAVOUR Trial

The FLAVOUR study was a randomized, single-blind, placebo-controlled trial that assessed the efficacy, safety, and tolerability of oral AZD5718 in patients with a recent myocardial infarction.[1][2] The primary endpoint was the change in urinary leukotriene E4 (uLTE4) levels, a biomarker of systemic leukotriene production. A key secondary endpoint was the change in coronary flow velocity reserve (CFVR), a measure of coronary microvascular function.[1][2]

Key Findings from the FLAVOUR Trial:

• Significant Reduction in uLTE4: Treatment with AZD5718 at doses of 50 mg and 200 mg once daily resulted in a statistically significant reduction in uLTE4 levels of over 80% at both 4 and 12 weeks compared to placebo.[1][2] This demonstrates potent target engagement and inhibition of the leukotriene pathway.

• No Significant Change in CFVR: The study did not show a significant improvement in CFVR with AZD5718 treatment compared to placebo.[1][2]

The PASSIVATE Trial

The PASSIVATE trial was a randomized, double-blind, placebo-controlled study designed to evaluate the effect of AZD5718 on the progression of non-calcified coronary plaque volume in patients with a recent acute myocardial infarction, as assessed by computed tomography coronary angiography (CTCA).[3][4] The study was, however, terminated prematurely for financial reasons, and as such, efficacy data on the primary endpoint is not available.[5]

Comparative Analysis with Alternative Anti-inflammatory Therapies

To contextualize the potential of AZD5718, it is essential to compare its profile with other anti-inflammatory agents that have been investigated in patients with CAD.

Drug Class	Drug	Mechanism of Action	Key Clinical Trial(s)	Effect on Inflammatory Biomarkers	Effect on Clinical Endpoints
FLAP Inhibitor	AZD5718	Inhibits 5-lipoxygenase-activating protein, reducing leukotriene production.	FLAVOUR	uLTE4: >80% reduction with 50mg and 200mg doses.[1][2]	CFVR: No significant change.[1][2] MACE data not available.
5-Lipoxygenase Inhibitor	Atreleuton (VIA-2291)	Inhibits the 5-lipoxygenase enzyme, reducing leukotriene production.	VIA-2291	LTB4: Dose-dependent inhibition, with >80% inhibition at 100mg.[6][7] LTE4: Significant reduction at all doses.[6][7]	Non-calcified plaque volume: Significant reduction compared to placebo.[8]
IL-1β Inhibitor	Canakinumab	Monoclonal antibody that neutralizes interleukin-1β.	CANTOS	hs-CRP: Dose-dependent reduction (26-41%).[9][10]	MACE: 15% relative risk reduction with 150mg dose.[9][10]
Antimitotic Agent	Methotrexate	Inhibits dihydrofolate reductase, with downstream anti-inflammatory effects.	CIRT	hs-CRP, IL-1β, IL-6: No significant reduction.[10]	MACE: No significant reduction.[10]

Experimental Protocols

Measurement of Urinary Leukotriene E4 (uLTE4)

The quantification of uLTE4 is a critical biomarker for assessing the pharmacodynamic effect of AZD5718. A common method for this analysis is a competitive enzyme-linked immunosorbent assay (ELISA).

Figure 2: Generalized workflow for the measurement of urinary leukotriene E4 via competitive ELISA.

Detailed Methodology for uLTE4 Measurement (Representative Protocol):

• Sample Collection and Preparation: A 24-hour urine collection is typically performed. An aliquot of the collected urine is then diluted with an appropriate assay buffer to ensure the uLTE4 concentration falls within the dynamic range of the standard curve.

• Competitive ELISA:

  • Standards of known LTE4 concentrations and the diluted urine samples are added to the wells of a microplate pre-coated with an anti-LTE4 antibody.

  • A fixed amount of enzyme-conjugated LTE4 is then added to each well.

  • During incubation, the unlabeled LTE4 in the sample competes with the enzyme-labeled LTE4 for binding to the limited number of antibody sites.

  • The plate is washed to remove any unbound reagents.

• Signal Detection and Quantification:

  • A substrate solution is added to the wells, which reacts with the enzyme on the bound labeled LTE4 to produce a colorimetric signal.

  • The intensity of the color is inversely proportional to the concentration of LTE4 in the sample.

  • The absorbance is read using a microplate reader, and the concentration of uLTE4 in the samples is determined by interpolating from a standard curve generated with the known standards.

Measurement of Coronary Flow Velocity Reserve (CFVR)

CFVR is a non-invasive assessment of coronary microvascular function, typically measured using transthoracic Doppler echocardiography.

Figure 3: Experimental workflow for the non-invasive measurement of Coronary Flow Velocity Reserve.

Detailed Methodology for CFVR Measurement (Representative Protocol):

• Patient Preparation: Patients are typically instructed to abstain from caffeine and other substances that may interfere with coronary blood flow for a specified period before the examination.

• Baseline Measurement: Using transthoracic Doppler echocardiography, the left anterior descending (LAD) coronary artery is visualized. The baseline coronary blood flow velocity is measured during a period of rest.

• Pharmacological Stress: A vasodilator agent, such as adenosine or dipyridamole, is administered intravenously to induce maximal coronary hyperemia.

• Hyperemic Measurement: At the peak of the vasodilator effect, the coronary flow velocity is measured again in the same segment of the LAD.

• CFVR Calculation: The CFVR is calculated as the ratio of the hyperemic flow velocity to the baseline flow velocity. A normal CFVR is generally considered to be greater than 2.0.

Conclusion

AZD5718 has demonstrated potent and dose-dependent inhibition of the leukotriene pathway in patients with CAD, as evidenced by a significant reduction in the biomarker uLTE4. However, this profound biological effect did not translate into a significant improvement in coronary microvascular function, as measured by CFVR, in the FLAVOUR trial. The premature termination of the PASSIVATE study leaves the impact of AZD5718 on atherosclerotic plaque progression unevaluated.

In comparison, other anti-inflammatory strategies have shown mixed results. The IL-1β inhibitor canakinumab demonstrated a modest but significant reduction in major adverse cardiovascular events, linked to its reduction of hs-CRP. Conversely, the broad anti-inflammatory agent methotrexate did not show a benefit in a similar patient population. The 5-lipoxygenase inhibitor atreleuton has shown promise in reducing non-calcified plaque volume, suggesting that targeting the leukotriene pathway may have a role in modifying atherosclerosis.

Further research is warranted to delineate the specific patient populations with CAD who may benefit most from leukotriene pathway inhibition with agents like AZD5718. Future studies should also explore the impact of this therapeutic strategy on hard clinical endpoints. The data presented in this guide underscore the complexity of targeting inflammation in CAD and highlight the importance of selecting specific inflammatory pathways and patient populations for intervention.

References

• 1. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction : The phase 2a FLAVOUR study [uu.diva-portal.org]
• 3. PASSIvation of Vulnerable Plaque With AZD5718 in AcuTe Coronary syndromE | Clinical Research Trial Listing [centerwatch.com]
• 4. PASSIvation of Vulnerable Plaque With AZD5718 in AcuTe Coronary syndromE | Clinical Research Trial Listing ( Acute Coronary Syndrome ) ( NCT04601467 ) [trialx.com]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Treatment with 5-lipoxygenase inhibitor VIA-2291 (Atreleuton) in patients with recent acute coronary syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of treatment with 5‐lipoxygenase inhibitor VIA‐2291 (atreleuton) on coronary plaque progression: a serial CT angiography study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Canakinumab—effect on reducing inflammation and heart attacks in the Cantos study | CATIE - Canada's source for HIV and hepatitis C information [catie.ca]
• 10. Antiinflammatory Therapy in Clinical Care: The CANTOS Trial and Beyond - PMC [pmc.ncbi.nlm.nih.gov]

Validating Biomarkers for AZD5718 Therapeutic Response: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biomarkers for assessing the therapeutic response of AZD5718, a novel inhibitor of 5-lipoxygenase activating protein (FLAP). AZD5718 is under investigation for its potential in treating chronic inflammatory diseases, primarily coronary artery disease (CAD) and chronic kidney disease (CKD). The validation of sensitive and specific biomarkers is crucial for monitoring drug efficacy and patient response. This document outlines the key pharmacodynamic biomarkers for AZD5718, compares them with an alternative therapy, and details the experimental protocols for their measurement.

AZD5718: Mechanism of Action and Key Biomarkers

AZD5718 is a potent and selective FLAP inhibitor. FLAP is a crucial protein in the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators. By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).[1]

The primary pharmacodynamic biomarkers used to quantify the biological effect of AZD5718 are:

• Leukotriene B4 (LTB4): Measured as ex vivo production in whole blood samples stimulated with a calcium ionophore. This biomarker directly reflects the inhibitory effect of AZD5718 on the 5-lipoxygenase (5-LO) pathway in circulating leukocytes.[2][3]

• Leukotriene E4 (LTE4): Measured in urine, it is the stable end-metabolite of the cysteinyl leukotrienes. Urinary LTE4 levels serve as a non-invasive indicator of systemic leukotriene production and the drug's target engagement.[2][3]

Comparative Performance of AZD5718 Biomarkers

Clinical trial data demonstrates a dose-dependent inhibition of both LTB4 and LTE4 following administration of AZD5718. The FLAVOUR study, a phase IIa trial in patients with recent myocardial infarction, provides key data on the extent of this inhibition.

Table 1: Inhibition of Urinary Leukotriene E4 (uLTE4) by AZD5718 in the FLAVOUR Study [4][5]

Treatment Group	% Inhibition of uLTE4 vs. Placebo (at 4 and 12 weeks)
AZD5718 50 mg	>80%
AZD5718 200 mg	>80%

Data indicates statistically significant reductions (p < 0.001) compared to placebo.

Comparison with Alternative Therapy: VIA-2291 (Atreleuton)

VIA-2291 (Atreleuton) is another inhibitor of the 5-lipoxygenase pathway, providing a relevant comparator for AZD5718. It also utilizes LTB4 and LTE4 as key pharmacodynamic biomarkers.

Table 2: Biomarker Inhibition by VIA-2291 (Atreleuton) in Patients Post-Acute Coronary Syndrome [6][7]

Treatment Group	% Inhibition of ex vivo LTB4	Reduction in Urinary LTE4
VIA-2291 25 mg	Significant reduction (p<0.0001 vs. placebo)	Significant reduction (p=0.0003 vs. placebo)
VIA-2291 50 mg	Significant reduction (p<0.0001 vs. placebo)	Significant reduction (p<0.0001 vs. placebo)
VIA-2291 100 mg	>80% inhibition in >90% of patients	Significant reduction (p<0.0001 vs. placebo)

Comparison with Standard of Care Biomarkers

While AZD5718's biomarkers are specific to its mechanism of action, standard-of-care for its target indications, CAD and CKD, relies on a different set of biomarkers that reflect overall organ function and disease status.

Table 3: Comparison of AZD5718 Biomarkers with Standard of Care Biomarkers

Biomarker Type	Specific Biomarkers	What They Measure	Relevance to AZD5718
AZD5718 Pharmacodynamic	Urinary LTE4, ex vivo LTB4	Target engagement and inhibition of the 5-lipoxygenase pathway.	Directly assesses the drug's biological effect.
Standard of Care: Coronary Artery Disease	High-sensitivity Troponins, C-Reactive Protein (CRP), B-type Natriuretic Peptide (BNP)	Myocardial injury, systemic inflammation, cardiac stress.[8][9]	Indirectly assesses potential downstream clinical benefits of reducing leukotriene-mediated inflammation.
Standard of Care: Chronic Kidney Disease	Estimated Glomerular Filtration Rate (eGFR), Urinary Albumin-to-Creatinine Ratio (UACR)	Kidney filtration function and kidney damage.[10][11]	Indirectly assesses potential clinical benefits on kidney function and damage.

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible measurement of these biomarkers.

Measurement of Urinary Leukotriene E4 (LTE4)

Principle: Urinary LTE4 is a stable metabolite of cysteinyl leukotrienes. Its quantification is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.

Methodology:

• Sample Collection and Preparation:

  • Collect spot or 24-hour urine samples.

  • To prevent degradation, add antioxidants (e.g., butylated hydroxytoluene) and chelating agents (e.g., EDTA) to the collection container.[12]

  • Store samples at -80°C until analysis.

• Solid-Phase Extraction (SPE):

  • Thaw urine samples and centrifuge to remove particulate matter.

  • Isolate LTE4 and an internal standard (e.g., deuterated LTE4) from the urine matrix using an SPE cartridge.[12]

• LC-MS/MS Analysis:

  • Reconstitute the extracted sample in an appropriate solvent.

  • Inject the sample into a liquid chromatography system coupled to a tandem mass spectrometer.

  • Perform quantification using selected reaction monitoring (SRM) to detect the specific parent and daughter ions of LTE4 and its internal standard.[12]

• Data Analysis:

  • Generate a calibration curve using known concentrations of LTE4 standards.

  • Normalize the urinary LTE4 concentration to urinary creatinine to account for variations in urine dilution.[13][14]

Measurement of Ex Vivo Stimulated Leukotriene B4 (LTB4) Production

Principle: This assay measures the capacity of leukocytes in a whole blood sample to produce LTB4 upon stimulation, thereby assessing the inhibitory effect of a drug on the 5-lipoxygenase pathway.

Methodology:

• Blood Collection:

  • Collect whole blood into tubes containing an anticoagulant (e.g., heparin).

• Stimulation:

  • Incubate the whole blood sample with a calcium ionophore (e.g., A23187). This stimulates the release of arachidonic acid and subsequent leukotriene synthesis.[15]

• Termination of Reaction:

  • Stop the reaction after a defined incubation period by adding a quenching solution (e.g., cold methanol) to precipitate proteins and halt enzymatic activity.

• Extraction:

  • Centrifuge the sample to pellet the precipitated proteins.

  • Isolate LTB4 from the supernatant using solid-phase extraction.

• Quantification:

  • Analyze the extracted sample using a suitable method, such as radioimmunoassay (RIA) or LC-MS/MS, to quantify the amount of LTB4 produced.[15]

• Data Analysis:

  • Compare the amount of LTB4 produced in samples from treated individuals to that from placebo-treated individuals to determine the percentage of inhibition.

Visualizing Pathways and Workflows

5-Lipoxygenase (5-LO) Signaling Pathway and AZD5718 Inhibition

Caption: 5-LO pathway and the inhibitory action of AZD5718 on FLAP.

Experimental Workflow for Urinary LTE4 Measurement

Caption: Workflow for the quantification of urinary LTE4.

Experimental Workflow for Ex Vivo LTB4 Measurement

Caption: Workflow for measuring ex vivo stimulated LTB4 production.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5-Lipoxygenase Activating Protein Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AZD5718 [openinnovation.astrazeneca.com]
• 4. utupub.fi [utupub.fi]
• 5. Safety and efficacy of the 5-lipoxygenase-activating protein inhibitor AZD5718 in patients with recent myocardial infarction: The phase 2a FLAVOUR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Treatment with 5-lipoxygenase inhibitor VIA-2291 (Atreleuton) in patients with recent acute coronary syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biomarkers to monitor the prognosis, disease severity, and treatment efficacy in coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Coronary Artery Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. Frontiers | Biomarkers of chronic kidney disease in older individuals: navigating complexity in diagnosis [frontiersin.org]
• 12. Determination of LTE4 in human urine by liquid chromatography coupled with ionspray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Analytical and clinical validation of an LC-MS/MS method for urine leukotriene E4: A marker of systemic mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 15. Leukotriene B4 production by stimulated whole blood: comparative studies with isolated polymorphonuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]

AZD5718 Fails to Improve Coronary Flow Velocity Reserve in Post-Myocardial Infarction Patients Compared to Standard of Care

A recent phase IIa clinical trial, FLAVOUR, has indicated that the investigational drug AZD5718, a 5-lipoxygenase activating protein (FLAP) inhibitor, did not significantly improve coronary flow velocity reserve (CFVR) in patients who recently experienced a myocardial infarction when compared to placebo in patients receiving standard of care. While the drug was well-tolerated and demonstrated a dose-dependent inhibition of leukotriene biosynthesis, a key marker of its intended biological activity, this did not translate into a measurable improvement in coronary microvascular function.

This comparison guide provides an objective analysis of AZD5718's performance against the current standard of care for improving CFVR, supported by data from the FLAVOUR clinical trial.

Quantitative Data Summary

The FLAVOUR study evaluated the efficacy of two doses of AZD5718 (50 mg and 200 mg) against a placebo in patients who had a myocardial infarction within the preceding 7 to 28 days. All participants received the contemporary standard of care. The key secondary endpoint of the study was the change in CFVR, a measure of the functional capacity of the coronary microvasculature.

Treatment Group	Dosage	Change in Coronary Flow Velocity Reserve (CFVR)
AZD5718	200 mg once daily	No significant change observed versus placebo.[1]
AZD5718	50 mg once daily	No significant change observed versus placebo.[1]
Standard of Care + Placebo	Once daily	No significant change observed from baseline.

Note: The FLAVOUR trial's primary publication reported no significant changes in CFVR for AZD5718 versus placebo, but specific quantitative values for CFVR (e.g., mean change, standard deviation, p-value) were not detailed in the publicly available literature.

Experimental Protocols

FLAVOUR Clinical Trial (NCT03317002)

The "FLAVOUR" study was a randomized, single-blind, placebo-controlled, parallel-group, multicenter phase IIa trial designed to evaluate the efficacy, safety, and tolerability of oral AZD5718 in patients with coronary artery disease.[2][3]

Patient Population: The study enrolled patients who had experienced a myocardial infarction (with or without ST-segment elevation) 7 to 28 days prior to randomization.[1] A key inclusion criterion was a stenosis of less than 50% in the left anterior descending coronary artery after percutaneous coronary intervention and a Thrombolysis In Myocardial Infarction (TIMI) flow grade of ≥ 2.[4]

Treatment Arms:

• AZD5718 200 mg: Oral, once daily.

• AZD5718 50 mg: Oral, once daily.

• Placebo: Oral, once daily.

All participants in the trial also received the standard of care for post-myocardial infarction patients.[4]

Primary and Secondary Endpoints: The primary endpoint was the change in urine leukotriene E4 (uLTE4) levels, a biomarker of leukotriene production.[1] The key secondary endpoint was the change in coronary flow velocity reserve (CFVR), which was assessed using transthoracic Doppler echocardiography.[1][4]

Assessment of Coronary Flow Velocity Reserve (CFVR): CFVR is the ratio of maximal (hyperemic) to resting coronary blood flow velocity and is a key indicator of coronary microvascular function.[5][6][7] In the FLAVOUR trial, CFVR was measured non-invasively using transthoracic Doppler echocardiography.[4] This procedure typically involves:

• Baseline Measurement: Recording of coronary blood flow velocity in the left anterior descending artery at rest.

• Hyperemia Induction: Administration of a vasodilating agent, such as adenosine or dipyridamole, to induce maximal coronary blood flow.[5]

• Hyperemic Measurement: Recording of coronary blood flow velocity during peak hyperemia.

• Calculation: CFVR is calculated as the ratio of hyperemic to baseline flow velocity.

Standard of Care for Post-Myocardial Infarction and Coronary Microvascular Dysfunction

The "standard of care" for patients following a myocardial infarction, which formed the background therapy in the FLAVOUR trial, is multifaceted and aims to reduce the risk of subsequent cardiovascular events. For the management of coronary microvascular dysfunction, which is what CFVR assesses, the standard of care may include:

• Antiplatelet Therapy: Drugs like aspirin and a P2Y12 inhibitor (e.g., clopidogrel, ticagrelor) are fundamental to prevent blood clot formation.

• Statins: These medications are used to lower cholesterol levels and have been shown to have anti-inflammatory effects that can improve endothelial function.

• Beta-blockers: These drugs reduce heart rate and blood pressure, decreasing the oxygen demand of the heart muscle.

• ACE Inhibitors or Angiotensin II Receptor Blockers (ARBs): These medications help to relax blood vessels and lower blood pressure.

• Vasodilators: In some cases, drugs that directly dilate coronary arteries, such as nitrates or calcium channel blockers, may be used to improve blood flow.

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the mechanism of action of AZD5718 and the experimental workflow for assessing CFVR in the FLAVOUR trial.

References

• 1. researchgate.net [researchgate.net]
• 2. Fractional Flow Reserve and Intravascular Ultrasound-Guided Intervention Strategy for Clinical Outcomes in Patients With Intermediate Stenosis - American College of Cardiology [acc.org]
• 3. researchgate.net [researchgate.net]
• 4. FLAVOUR: FFR as Good as IVUS for Intermediate Coronary Stenoses | tctmd.com [tctmd.com]
• 5. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 6. eurointervention.pcronline.com [eurointervention.pcronline.com]
• 7. ccjm.org [ccjm.org]

Reproducibility of AZD5718 Pharmacodynamic Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacodynamic (PD) effects of AZD5718 across various studies. AZD5718 is a potent and selective inhibitor of 5-lipoxygenase-activating protein (FLAP), a key enzyme in the biosynthesis of leukotrienes.[1][2] By inhibiting FLAP, AZD5718 effectively suppresses the production of pro-inflammatory leukotrienes, such as Leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, LTE4). This guide summarizes key quantitative data from preclinical and clinical studies, details the experimental protocols used to assess the drug's pharmacodynamic effects, and provides visual representations of the relevant biological pathways and experimental workflows.

Comparative Pharmacodynamic Data

The pharmacodynamic effects of AZD5718 have been consistently demonstrated across multiple studies, primarily by measuring the inhibition of two key biomarkers: LTB4 in whole blood and LTE4 in urine. The data presented below is collated from a first-in-human study in healthy volunteers, a study in healthy Japanese subjects, and the FLAVOUR study in patients with recent myocardial infarction.

Inhibition of Leukotriene B4 (LTB4) Production

The inhibitory effect of AZD5718 on LTB4 production is a direct measure of its target engagement. In preclinical studies, AZD5718 was shown to inhibit LTB4 production in human whole blood in vitro with an IC50 of 0.039 μmol/L.[1] Clinical studies have consistently shown a dose-dependent inhibition of LTB4.

Study Population	Dose	Regimen	LTB4 Inhibition	Study
Healthy Volunteers	300-1200 mg	Single Ascending Dose (SAD)	>80% sustained inhibition throughout the day	Ericsson et al., 2018[3]
Healthy Volunteers	180, 360, 600 mg	Multiple Ascending Dose (MAD)	>80% inhibition throughout the day at day 10	Ericsson et al., 2018[3]
Patients with recent MI	50 mg and 200 mg	Once Daily	A post hoc model predicted 90% inhibition of plasma LTB4 production over 24h with 200 mg tablets.[3]	FLAVOUR study

Inhibition of Urinary Leukotriene E4 (LTE4) Excretion

Urinary LTE4 is a downstream metabolite of the leukotriene pathway and serves as a biomarker of systemic leukotriene production. AZD5718 has demonstrated robust and reproducible inhibition of urinary LTE4 levels.

Study Population	Dose	Regimen	LTE4 Inhibition	Study
Healthy Volunteers	SAD and MAD	Single and Multiple Doses	Dose/concentration-effect relationship observed with IC50 values in the lower nM range.[3]	Ericsson et al., 2018
Healthy Japanese Subjects	60, 180, 360, 600 mg	SAD and MAD	>80% inhibition for all doses.[4]	Knochel et al., 2021
Patients with recent MI	50 mg and 200 mg	Once Daily	>80% reduction at 4 and 12 weeks for both doses vs. placebo.[5]	FLAVOUR study

Experimental Protocols

The reproducibility of the pharmacodynamic effects of AZD5718 relies on standardized and validated bioanalytical methods. Below are detailed descriptions of the key experimental protocols used in the cited studies.

Measurement of Ex Vivo LTB4 Production in Whole Blood

This assay assesses the direct inhibitory effect of AZD5718 on the capacity of leukocytes within whole blood to produce LTB4 upon stimulation.

Protocol:

• Blood Collection: Whole blood is collected from subjects into tubes containing an anticoagulant (e.g., heparin).

• Stimulation: The blood is stimulated with a calcium ionophore (e.g., A23187) at a concentration of 10 µM to induce LTB4 production. The stimulation is carried out at 37°C for 30 minutes.

• Termination of Reaction: The reaction is stopped, and cells are separated by centrifugation.

• Sample Preparation: The plasma is subjected to protein precipitation (e.g., with acetone) and solid-phase extraction to purify LTB4.

• Quantification: LTB4 levels are quantified using a validated method such as radioimmunoassay (RIA) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Measurement of Urinary LTE4

This non-invasive method measures the level of the stable leukotriene metabolite LTE4 in urine, reflecting systemic leukotriene production over time.

Protocol:

• Urine Collection: Urine samples are collected from subjects. For clinical studies, this can be a 24-hour collection or a spot urine sample.

• Sample Stabilization: An antioxidant and a metal ion chelating agent are added to the urine to prevent degradation of LTE4.

• Solid-Phase Extraction (SPE): LTE4 and an internal standard (e.g., LTE4-d3) are isolated from the urine matrix using an SPE cartridge (e.g., C18).

• Elution and Reconstitution: The analytes are eluted from the SPE cartridge and the eluate is evaporated to dryness. The residue is then reconstituted in a suitable solvent.

• LC-MS/MS Analysis: The reconstituted sample is injected into a liquid chromatography system coupled to a tandem mass spectrometer. LTE4 is separated from other components on a reverse-phase column and detected using multiple reaction monitoring (MRM) in negative electrospray ionization mode.[6]

• Data Normalization: Urinary LTE4 concentrations are typically normalized to urinary creatinine levels to account for variations in urine dilution.

Visualizing the Mechanism and Workflow

To further elucidate the mechanism of action of AZD5718 and the experimental processes, the following diagrams are provided.

Caption: AZD5718 inhibits FLAP, blocking leukotriene synthesis.

Caption: Workflow for LTB4 and LTE4 pharmacodynamic assays.

References

• 1. AZD5718 [openinnovation.astrazeneca.com]
• 2. Design of FLAIR: a Phase 2b Study of the 5-Lipoxygenase Activating Protein Inhibitor AZD5718 in Patients With Proteinuric CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Initial Clinical Experience with AZD5718, a Novel Once Daily Oral 5‐Lipoxygenase Activating Protein Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leukotriene biosynthetic enzymes as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of AZD5718: A Guide for Laboratory Professionals

Absence of specific manufacturer guidelines for the disposal of the investigational FLAP inhibitor AZD5718 necessitates a comprehensive approach rooted in established laboratory safety protocols and hazardous waste management principles. This guide provides essential procedural information to ensure the safe and compliant disposal of AZD5718, thereby safeguarding personnel and the environment.

In the absence of explicit disposal instructions for AZD5718, researchers and laboratory personnel must adhere to general best practices for the disposal of investigational drugs and chemicals. The primary steps involve a thorough hazard assessment, strict adherence to personal protective equipment (PPE) protocols, and meticulous waste stream management in accordance with federal, state, and local regulations.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is crucial to handle AZD5718 with appropriate care. Based on general guidelines for handling chemical compounds in a laboratory setting, the following personal protective equipment should be utilized:

• Eye Protection: Safety glasses or goggles are mandatory to prevent accidental splashes.

• Hand Protection: Chemical-resistant gloves should be worn.

• Body Protection: A lab coat or other protective garments are necessary to prevent skin contact.

Step-by-Step Disposal Protocol

The disposal of AZD5718 should be treated as a hazardous waste process, managed through a licensed environmental services vendor. Direct disposal into sanitary sewer systems or regular trash is strictly prohibited.

• Hazard Classification: Treat AZD5718 as a hazardous chemical waste. This is a precautionary measure due to the lack of specific data on its environmental and health impacts upon disposal.

• Waste Segregation: Do not mix AZD5718 waste with other chemical waste streams unless compatibility is confirmed. It should be collected in a dedicated, properly sealed, and clearly labeled hazardous waste container.

• Container Labeling: The waste container must be labeled as "Hazardous Waste" and include the full chemical name (AZD5718), the quantity, and the date of accumulation.

• Secure Storage: Store the sealed hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be secure and away from general laboratory traffic.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company. These entities are equipped to handle and transport chemical waste in compliance with the Resource Conservation and Recovery Act (RCRA) and other regulations.[1][2]

Quantitative Data Summary

While specific quantitative data for AZD5718 disposal is not publicly available, the following table outlines general parameters for laboratory chemical waste management that should be applied.

Parameter	Guideline
pH Range for Neutralization	If applicable for aqueous waste, adjust pH to between 6.0 and 9.0 before collection, if institutional procedures permit.
Satellite Accumulation Time Limit	Hazardous waste can be stored in a satellite accumulation area for up to one year, or until the container is full.[3]
Container Headspace	Leave at least 10% headspace in liquid waste containers to allow for vapor expansion.

Experimental Protocols

There are no specific experimental protocols cited for the disposal of AZD5718. The recommended procedure is based on standard hazardous waste management practices.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of AZD5718.

Caption: AZD5718 Disposal Workflow

It is the responsibility of the researcher and their institution to ensure full compliance with all applicable hazardous waste regulations. Always consult your institution's specific safety protocols and EHS guidelines.

References

• 1. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 2. eTool : Hospitals - Pharmacy - Disposal of Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Handling Precautions for AZD5718

When working with AZD5718 (Atuliflapon), a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP), adherence to stringent safety protocols is paramount to ensure the well-being of laboratory personnel. This guide provides essential information on personal protective equipment (PPE), handling procedures, and disposal methods for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling AZD5718 to minimize exposure and ensure a safe laboratory environment.

PPE Component	Specification	Rationale
Respiratory Protection	NIOSH-approved respirator	To prevent inhalation of dust, aerosols, or vapors.[1]
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or airborne particles.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)	To prevent skin contact with the compound.[1]
Body Protection	Laboratory coat, long-sleeved	To protect skin and personal clothing from contamination.
Foot Protection	Closed-toe shoes	To protect feet from spills and falling objects.

Handling and Operational Plan

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.[1]

General Handling Procedures:

• Before handling, ensure all required PPE is correctly donned.

• Avoid direct contact with the skin, eyes, and clothing.

• Do not inhale dust or aerosols.

• After handling, wash hands thoroughly with soap and water.[1]

In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of water. Seek medical attention if irritation develops.[1]

• Inhalation: Move the exposed individual to fresh air. If not breathing, provide artificial respiration. Seek medical attention.[1]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[1]

Spill and Disposal Plan

Spill Management:

• Evacuate non-essential personnel from the area.

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a sealed container for disposal.

• Clean the spill area thoroughly with a suitable decontaminating agent.

Waste Disposal:

• Dispose of AZD5718 waste and contaminated materials in accordance with all applicable federal, state, and local environmental regulations.

• Do not allow the chemical to enter drains or waterways.

Below is a workflow diagram outlining the key steps for safely handling AZD5718 in a laboratory setting.

AZD5718 Safe Handling Workflow

References

• 1. selleck.co.jp [selleck.co.jp]